Pentavitin

• CAS: 100843-69-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Saccharide Isomerate in Skin Barrier Function

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Saccharide Isomerate, a carbohydrate complex derived from plant-based D-glucose, has emerged as a potent bioactive ingredient for enhancing skin barrier function. Its mechanism of action is multifaceted, extending beyond simple surface hydration. This technical guide elucidates the core molecular and physiological processes through which Saccharide Isomerate reinforces the skin's protective capabilities. By binding strongly to keratinocytes and upregulating the expression of critical barrier-related genes, it provides long-lasting hydration, reduces transepidermal water loss (TEWL), and improves overall skin resilience. This document provides a comprehensive overview of the quantitative data from relevant studies, detailed experimental methodologies, and visual representations of the key signaling pathways and workflows.

Core Mechanism of Action: The "Moisture Magnet" Effect and Beyond

Saccharide Isomerate's primary mode of action is its unique and substantive binding to the skin. Structurally similar to the carbohydrate complex of the skin's own Natural Moisturizing Factor (NMF), it integrates seamlessly into the stratum corneum.[1] Unlike many humectants that simply bind water from the atmosphere, Saccharide Isomerate forms a covalent bond with the free amino groups of lysine in the keratin of corneocytes. This creates a "moisture magnet" effect, drawing and retaining water within the skin's uppermost layer for an extended period, reportedly up to 72 hours, even after washing.

Beyond this physical hydration mechanism, Saccharide Isomerate actively modulates the biological processes that govern skin barrier integrity. In-vitro studies utilizing DNA microarray analysis on human keratinocytes have demonstrated its capacity to stimulate the gene expression of key proteins and enzymes essential for a robust epidermal barrier.[2]

Quantitative Data on Skin Barrier Enhancement

Several clinical and in-vitro studies have quantified the significant impact of Saccharide Isomerate on key skin barrier parameters. The following tables summarize the available quantitative data.

Parameter	Test Substance	Concentration	Study Population/Model	Duration	Results	Source
Transepidermal Water Loss (TEWL)	Cream with Saccharide Isomerate	Not Specified	12 eczema sufferers	2 weeks	Mean TEWL decreased from 23.67 g/m²/hour to 13.98 g/m²/hour (p = 0.036)	[1][3]
Skin Hydration	Moisturizing formulation	5%	15 female subjects (30-45 years)	1 week	Mean skin hydration increased from 15.08% to 24.46%	[4][5]
Scalp Barrier Repair	0.2% Saccharide Isomerate solution	0.2%	Human subjects (scalp)	3 days	Repaired scalp barrier (p < 0.05)	[2]
Moisture Retention Capacity	Formulation with Saccharide Isomerate	5%	In-vivo, normal and dry skin	Not Specified	Increased moisture retention by 38% compared to control	[2]

Modulation of Gene Expression: The Molecular Blueprint for a Healthy Barrier

Saccharide Isomerate has been shown to upregulate the expression of several key genes that are fundamental to the formation and maintenance of the epidermal barrier.[2]

• Filaggrin (FLG): This protein is a crucial component of the cornified envelope and is a precursor to the Natural Moisturizing Factor (NMF). Upregulation of FLG leads to an increased pool of NMF components, thereby enhancing the water-holding capacity of the stratum corneum.

• Loricrin (LOR): As a major protein of the cornified envelope, loricrin contributes to the structural integrity and insolubility of this essential barrier structure.

• Hyaluronan Synthase-3 (HAS3): This enzyme is responsible for the synthesis of hyaluronic acid, a key glycosaminoglycan in the extracellular matrix that plays a vital role in skin hydration.[2]

• Acid Sphingomyelinase (ASMase): This enzyme catalyzes the hydrolysis of sphingomyelin to produce ceramide, a critical lipid component of the epidermal permeability barrier.[2]

While the qualitative upregulation of these genes is established, specific quantitative fold-change data from publicly available peer-reviewed literature is not consistently reported.

Signaling Pathways and Molecular Interactions

The upregulation of key barrier genes by Saccharide Isomerate suggests its interaction with specific cellular signaling pathways. While the precise upstream receptors and transcription factors directly activated by Saccharide Isomerate are a subject of ongoing research, a proposed model of its molecular action is presented below.

Proposed molecular action of Saccharide Isomerate.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the evaluation of Saccharide Isomerate's efficacy.

In-Vitro Gene Expression Analysis using Reconstructed Human Epidermis (RHE)

This protocol outlines a general procedure for assessing the effect of Saccharide Isomerate on gene expression in a 3D skin model.

Workflow for in-vitro gene expression analysis.

Methodology:

• Tissue Culture: Reconstructed human epidermis models (e.g., EpiDerm™) are pre-incubated overnight in assay medium according to the manufacturer's instructions.

• Treatment: Test articles, including a vehicle control and various concentrations of Saccharide Isomerate, are applied topically to the RHE tissues. Following a defined exposure period (e.g., 60 minutes), the tissues are thoroughly washed, and fresh medium is added. Tissues are then post-incubated for a specified duration (e.g., 42 hours) to allow for changes in gene expression.

• RNA Extraction and qPCR: Total RNA is extracted from the RHE tissues using a suitable kit. Following reverse transcription to cDNA, quantitative real-time PCR (qPCR) is performed using specific primers for the target genes (FLG, LOR, HAS3, ASMase) and appropriate housekeeping genes for normalization.

• Data Analysis: The relative gene expression is calculated using the delta-delta Ct method to determine the fold change in expression compared to the vehicle control.

Clinical Measurement of Transepidermal Water Loss (TEWL) and Skin Hydration

This protocol describes the standard in-vivo procedure for assessing the impact of a topical product containing Saccharide Isomerate on skin barrier function and hydration.

Workflow for clinical measurement of TEWL and hydration.

Methodology:

• Subject Acclimatization: Subjects are acclimatized in a room with controlled temperature and humidity for at least 20 minutes before measurements.

• Baseline Measurement: Baseline TEWL is measured using a Tewameter® (e.g., TM300), which quantifies the water vapor flux from the skin surface. Baseline skin hydration is measured using a Corneometer® (e.g., CM825), which assesses the capacitance of the stratum corneum.

• Product Application: Subjects apply the test product and a placebo to designated areas (e.g., volar forearm) according to a randomized and controlled protocol for a specified duration.

• Follow-up Measurements: TEWL and hydration measurements are repeated at defined time points throughout the study.

• Data Analysis: Statistical analysis is performed to compare the changes in TEWL and hydration from baseline between the treatment and placebo groups.

Conclusion

Saccharide Isomerate's mechanism of action in improving skin barrier function is a compelling example of a bioactive ingredient that works in synergy with the skin's natural processes. Its ability to provide long-lasting hydration through substantive binding to keratin, coupled with its demonstrated capacity to upregulate the gene expression of crucial barrier proteins and lipids, positions it as a highly effective agent for maintaining and restoring skin health. For researchers and drug development professionals, Saccharide Isomerate presents a promising avenue for the development of advanced dermatological and cosmetic formulations aimed at addressing conditions associated with a compromised skin barrier. Further research to elucidate the precise upstream signaling cascades and to obtain more extensive quantitative gene expression data will undoubtedly provide a deeper understanding of its full therapeutic potential.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. An In Vitro Skin Irritation Test (SIT) using the EpiDerm Reconstructed Human Epidermal (RHE) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Natural moisturizing factors (NMF) in the stratum corneum (SC). I. Effects of lipid extraction and soaking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scitepress.org [scitepress.org]

Pentavitin's Role in Modulating Gene Expression in Keratinocytes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pentavitin®, the trade name for Saccharide Isomerate, is a plant-derived carbohydrate complex widely recognized for its profound and long-lasting hydrating effects on the skin. Its mechanism of action is primarily attributed to its unique ability to bind to keratin within the stratum corneum, creating a moisture reservoir that persists for up to 72 hours.[1] Beyond this established hydrating function, emerging evidence indicates that Saccharide Isomerate plays a significant role in modulating the gene expression of keratinocytes, thereby actively improving skin barrier function.[2] DNA microarray assays and other studies have demonstrated its capacity to stimulate key genes integral to epidermal differentiation and the formation of the cornified envelope.[3] This guide provides an in-depth technical overview of the current understanding of Saccharide Isomerate's influence on keratinocyte gene expression, summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying biological processes and workflows.

Core Mechanism of Action: Substantivity and Hydration

The foundational action of Saccharide Isomerate is its substantive binding to the skin. Unlike traditional humectants that bind water but are easily washed away, Saccharide Isomerate forms a covalent bond with the free amino groups of lysine residues in the keratin of corneocytes.[4] This reaction creates a stable, integrated moisture-binding site on the skin's surface that is only removed through the natural process of desquamation, ensuring prolonged hydration.[1]

Caption: Mechanism of Saccharide Isomerate's substantivity and hydration.

Modulation of Gene Expression in Keratinocytes

Saccharide Isomerate actively influences the genetic programming of keratinocytes to strengthen the skin's barrier from within. Studies have shown it stimulates the expression of genes crucial for the terminal differentiation of keratinocytes and the proper formation of the cornified envelope, the skin's primary defense against environmental aggressors and water loss.[3]

Key Gene Targets

The primary gene targets identified in the literature are those involved in the maturation of the cornified envelope:

• Filaggrin (FLG): A key protein that aggregates keratin filaments, contributing to the structural integrity of corneocytes. It is later broken down into Natural Moisturizing Factor (NMF) components, which are vital for stratum corneum hydration.[5]

• Loricrin (LOR): The most abundant protein component of the cornified envelope, forming a scaffold that provides structural robustness to the skin barrier.[5]

By upregulating these genes, Saccharide Isomerate promotes a healthier, more resilient skin barrier, an effect corroborated by clinical findings of reduced transepidermal water loss (TEWL).[3][6]

Gene	Protein Product	Primary Function in Keratinocytes	Reference
FLG	Filaggrin	Aggregates keratin filaments; precursor to Natural Moisturizing Factor (NMF).	[3][5]
LOR	Loricrin	Major structural component of the cornified cell envelope, providing barrier integrity.	[3][5]
"Barrier Proteins"	Various	General term for proteins essential for skin barrier function and integrity.	[4]
Hyaluronic Acid Synthase (HAS)	Hyaluronic Acid	While studied in fibroblasts, Saccharide Isomerate was shown to stimulate the production of hyaluronic acid, a key hydration molecule.	[7]

Table 1: Key Genes and Proteins Modulated by or Related to Saccharide Isomerate Function.

Postulated Signaling Pathway for Gene Modulation

While the precise upstream signaling cascade initiated by Saccharide Isomerate in keratinocytes is not fully elucidated in publicly available literature, a plausible pathway can be postulated based on its observed downstream effects. Keratinocyte differentiation is tightly regulated by pathways involving intracellular calcium levels and Protein Kinase C (PKC). An increase in extracellular calcium is a known trigger for differentiation, activating PKC, which in turn modulates transcription factors like AP-1 (Fos/Jun), leading to the expression of differentiation-specific genes such as filaggrin and loricrin. Given that Saccharide Isomerate promotes the expression of these same genes, it may act through a similar calcium- or receptor-mediated pathway to initiate this differentiation cascade.

Caption: Postulated signaling pathway for Saccharide Isomerate-induced gene expression.

Summary of Quantitative Efficacy Data

Clinical and in-vivo studies have quantified the significant impact of Saccharide Isomerate on skin health and barrier function.

Parameter	Result	Concentration / Duration	Reference
Skin Hydration	↑ up to 66%	(Fibroblast study, HA production)	[7]
Skin Hydration	↑ 34-40%	After 7 days	[6]
Immediate Hydration	↑ over 19%	Upon application	[6]
Transepidermal Water Loss (TEWL)	↓ over 20%	After 2 weeks	[6]
Skin Erythema (Redness)	↓ Significant Reduction	After 2 days	[6]
Forearm Skin Hydration	↑ from 15.08% to 24.46%	After 1 week	[2]

Table 2: Summary of Quantitative Clinical & In-Vivo Efficacy Data for Saccharide Isomerate.

Experimental Protocols for Gene Expression Analysis

The following section details a representative methodology for assessing the impact of Saccharide Isomerate on gene expression in human keratinocytes in an in-vitro setting.

References

• 1. clinikally.com [clinikally.com]
• 2. scitepress.org [scitepress.org]
• 3. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 4. flychem.com [flychem.com]
• 5. Biosynthetic pathways of filaggrin and loricrin--two major proteins expressed by terminally differentiated epidermal keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. skinician.com [skinician.com]
• 7. us.olivetreepeople.com [us.olivetreepeople.com]

The Genesis and Synthesis of Research-Grade Saccharide Isomerate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the origin and synthesis of research-grade Saccharide Isomerate, a complex carbohydrate mixture renowned for its efficacy in skincare and potential therapeutic applications. The document outlines the natural sourcing, the chemical and enzymatic synthesis pathways, purification methodologies, and analytical techniques for characterization.

Origin and Composition

Research-grade Saccharide Isomerate is a plant-derived carbohydrate complex. Its origin lies in the isomerization of D-glucose sourced from edible plants, most commonly corn (from kernel corn or corn starch) and sugarcane.[1][2][3] The synthesis process is designed to create a unique mixture of saccharides that mimics the natural carbohydrate complex found in the stratum corneum of human skin, often referred to as the Natural Moisturizing Factor (NMF).[1][4][5]

The exact composition of research-grade Saccharide Isomerate can vary depending on the manufacturing process but is a complex mixture of monosaccharides and disaccharides. The primary components resulting from the isomerization of glucose are fructose and residual glucose.[4][6] More complex, higher molecular weight versions may also contain other sugars such as mannose, galactose, rhamnose, and N-acetylglucosamine.[4] Commercial preparations for research and cosmetic use are typically aqueous solutions containing citric acid and sodium citrate, which act as a pH buffer.[7]

Quantitative Specifications

The following table summarizes the typical physicochemical properties of a commercially available Saccharide Isomerate solution, based on a representative Certificate of Analysis.[7] This data is crucial for quality control and formulation development.

Parameter	Specification	Analysis Example
Appearance	Clear, slightly viscous liquid	Pass
Color	Yellowish to slightly amber	Pass
pH	4.0 - 5.0	4.3
Residue on Drying	52.0 - 55.0%	53.1%
Relative Density	1.240 - 1.255	1.247
Refractive Index	1.422 - 1.430	1.424
Microbial Plate Count	< 100 organisms/gram	Pass
Specified Microorganisms	Not detectable	Pass

Synthesis Process

The core of Saccharide Isomerate production is the isomerization of D-glucose. This can be achieved through two primary methods: base-catalyzed rearrangement and enzymatic conversion. The goal is to convert a portion of the aldose (glucose) into a ketose (fructose) and generate a complex mixture of related saccharides.

Base-Catalyzed Isomerization

This chemical synthesis route employs a base catalyst to facilitate the Lobry de Bruyn–Alberda van Ekenstein (LdB–AvE) transformation.[8] This mechanism involves the abstraction of a proton, leading to the formation of an enediol intermediate, which can then be reprotonated to form either glucose, fructose, or mannose.[8][9]

While strong bases like sodium hydroxide can be used, they often lead to low selectivity and the formation of numerous byproducts.[6][10] For research-grade synthesis where a more defined product is desired, organic Brønsted bases, such as triethylamine (TEA), are preferred as they can achieve higher yields (up to 32%) and selectivity for fructose under controlled conditions.[8]

This protocol is a representative method for the isomerization of glucose using an organic base catalyst under controlled laboratory conditions.

• Reaction Setup:

  • Prepare a 0.52 M solution of D-glucose in degassed, deionized water.

  • To this solution, add triethylamine (TEA) to a final concentration of 12 mol% relative to glucose. This should result in an initial pH (pH₀) of approximately 11.0.

  • Transfer the reaction mixture to a sealed reaction vessel. To prevent the influence of atmospheric CO₂, purge the vessel with an inert gas, such as Argon, before sealing.[8]

• Isomerization Reaction:

  • Heat the sealed reaction vessel to 100°C in a controlled temperature bath or reactor.

  • Maintain the reaction for a specified time, for example, 7 minutes, to achieve a high yield of fructose.[8] Longer reaction times may lead to the degradation of fructose and the formation of byproducts.

• Reaction Quenching and Neutralization:

  • After the specified reaction time, immediately cool the vessel in an ice bath to quench the reaction.

  • Neutralize the reaction mixture to a pH of approximately 7.0 using a suitable acid (e.g., dilute HCl).

• Post-Reaction Analysis:

  • The resulting mixture contains unreacted glucose, fructose, mannose, and other minor saccharides. This mixture would then proceed to purification.

  • Initial analysis of the product distribution can be performed using HPLC.

Enzymatic Isomerization

Enzymatic synthesis offers a highly specific and efficient alternative to chemical methods. The key enzyme used is Glucose Isomerose (also known as xylose isomerase, EC 5.3.1.5). This enzyme catalyzes the reversible isomerization of D-glucose to D-fructose.[11][12] This method is the standard for industrial production of high-fructose corn syrup and can be adapted for producing research-grade materials. The enzymatic process operates under milder conditions (pH 7.0-9.5, ~60°C) and avoids the harsh chemicals and byproducts associated with strong base catalysis.[13]

This protocol outlines a general procedure for the enzymatic isomerization of glucose.

• Enzyme Immobilization (Optional but Recommended for Reusability):

  • Glucose isomerase can be immobilized on a solid support (e.g., porous silica beads, chitosan) to facilitate its removal from the reaction mixture and improve stability. Various commercial immobilized glucose isomerase preparations are available.

• Reaction Setup:

  • Prepare a concentrated aqueous solution of D-glucose (e.g., 40-50% w/v).

  • Buffer the solution to a pH of approximately 7.5 using a suitable buffer system, such as a phosphate buffer (0.05 M).

  • Add required cofactors for the enzyme. Magnesium sulfate (MgSO₄) at a concentration of around 0.02 M is commonly used to activate glucose isomerase.

• Isomerization Reaction:

  • Add the immobilized or free glucose isomerase to the buffered glucose solution.

  • Incubate the mixture at the optimal temperature for the enzyme, typically around 60°C, with gentle agitation.

  • Monitor the reaction progress over time by taking aliquots and analyzing the glucose to fructose ratio using HPLC. The reaction will proceed until it reaches equilibrium (approximately 50% fructose).

• Enzyme Removal and Product Recovery:

  • If using an immobilized enzyme, remove it by filtration or centrifugation.

  • If using a free enzyme, it can be denatured by heat treatment and removed by centrifugation, although this is less ideal for research-grade preparations.

  • The resulting solution is a mixture of glucose and fructose, which then requires purification.

Synthesis Workflow Diagram

Figure 1: General synthesis and purification workflow for Saccharide Isomerate.

Purification Process

Following synthesis, the crude reaction mixture must be purified to remove unreacted glucose, catalysts or enzymes, salts, and byproducts to yield a research-grade product. The primary technique for this is Preparative High-Performance Liquid Chromatography (HPLC) .[3][14][15]

Given the complexity and similarity of the components in the mixture, advanced HPLC techniques may be required. For unprotected carbohydrates, methods like Hydrophilic Interaction Liquid Chromatography (HILIC) or specialized carbohydrate columns are often used. For more complex separations, alternate-pump recycling HPLC (R-HPLC) can be employed to achieve high purity (≥99.5%).[3]

This protocol provides a general framework for the purification of a complex saccharide mixture. The exact parameters must be optimized for the specific composition of the crude product.

• System Preparation:

  • Use a preparative HPLC system equipped with a high-capacity column suitable for carbohydrate separation (e.g., an amino-propyl or amide-based HILIC column).

  • The mobile phase is typically a mixture of acetonitrile and water. The high aqueous content makes it suitable for separating polar analytes like sugars.

• Sample Preparation:

  • Concentrate the crude reaction mixture under reduced pressure to a suitable volume.

  • Filter the concentrated sample through a 0.45 µm filter to remove any particulate matter.

• Chromatographic Separation:

  • Column: Preparative HILIC column (e.g., 250 mm x 20 mm, 5 µm particle size).

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: Deionized Water

  • Gradient: Start with a high concentration of acetonitrile (e.g., 80%) and gradually increase the water content to elute the more polar saccharides. A typical gradient might be from 20% B to 50% B over 30-40 minutes.

  • Flow Rate: Dependent on column dimensions, typically in the range of 10-20 mL/min for a preparative column.

  • Detection: Refractive Index (RI) detector is most common for non-UV absorbing carbohydrates. An Evaporative Light Scattering Detector (ELSD) can also be used.

  • Fraction Collection: Collect fractions based on the retention times of the desired components. The goal is not to isolate single sugars but to obtain the characteristic complex profile of Saccharide Isomerate while removing impurities.

• Post-Purification Processing:

  • Pool the desired fractions.

  • Remove the mobile phase solvents by lyophilization (freeze-drying) to obtain the purified saccharide mixture as a solid.

  • Reconstitute in a buffered aqueous solution (e.g., with citric acid and sodium citrate) to the desired concentration for final product formulation.

Analytical Characterization

To ensure the quality, composition, and purity of research-grade Saccharide Isomerate, a suite of analytical techniques is employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is essential for both qualitative and quantitative analysis of the saccharide composition.[16][17]

• System: Analytical HPLC with a Refractive Index (RI) detector.

• Column: A carbohydrate analysis column (e.g., Aminex HPX-87C) is suitable. These columns often operate at elevated temperatures to improve peak shape and resolution.

• Mobile Phase: Deionized water, run isocratically.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 80-85°C.

• Sample Preparation: Dilute the Saccharide Isomerate solution in the mobile phase.

• Analysis: Inject the sample and compare the retention times and peak areas to those of known standards (glucose, fructose, etc.) to determine the composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of carbohydrates, providing information on the types of monosaccharides present, their anomeric configurations (α or β), and the linkages between them.[18][19][20] Both ¹H and ¹³C NMR are used.

• Sample Preparation: Lyophilize the aqueous Saccharide Isomerate solution to remove water and then re-dissolve a few milligrams of the solid in deuterium oxide (D₂O).

• Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) is required for adequate resolution of the complex proton and carbon signals.

• 1D Spectra:

  • ¹H NMR: Acquire a standard proton spectrum. The anomeric proton region (δ 4.5-5.5 ppm) is particularly informative for identifying different sugar residues and their anomeric forms.[18]

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. The anomeric carbon region (δ 90-110 ppm) provides clear signals for each sugar residue.[18]

• 2D Spectra (for detailed structural analysis):

  • COSY (Correlation Spectroscopy): To establish proton-proton couplings within each sugar ring.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations, which are crucial for determining the linkages between sugar units.

  • TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a single spin system (i.e., a single sugar residue).

• Data Analysis: The complex spectra are analyzed by comparing chemical shifts and coupling constants to literature values and databases for known saccharides.

Mechanism of Action and Relevant Signaling Pathways

In dermatological and cell biology research, Saccharide Isomerate is known to exert its effects primarily through enhancing skin barrier function and promoting hydration. This is achieved by influencing the expression of key proteins in keratinocytes and stimulating the production of extracellular matrix components by fibroblasts.

Skin Barrier Enhancement

Saccharide Isomerate has been shown to strengthen the skin's barrier by upregulating the expression of crucial barrier proteins.[4] One such protein is Loricrin , a major component of the cornified envelope in the outermost layer of the epidermis. A robust cornified envelope is essential for preventing transepidermal water loss (TEWL) and protecting against environmental insults.[5][21]

Hyaluronic Acid and Collagen Synthesis

Saccharide Isomerate promotes skin hydration by influencing the synthesis of Hyaluronic Acid (HA) , a major glycosaminoglycan in the dermal extracellular matrix. It has been reported to promote the expression of Hyaluronan Synthase-3 (HAS3) , one of the enzymes responsible for HA production in fibroblasts.[4] Furthermore, the monosaccharide components within the mixture, such as glucose and fructose, can serve as precursors for the synthesis of HA and can also modulate collagen gene expression and synthesis in fibroblasts.[1][22] While glucose can increase collagen mRNA, fructose has been shown to decrease the synthesis of type I collagen propeptides.[1] This suggests a complex regulatory role of the saccharide mixture on fibroblast activity.

The signaling pathways through which saccharides modulate fibroblast activity can involve growth factor receptors and downstream kinases like Akt and Fak.[23] For instance, collagen and other extracellular matrix components can trigger signaling cascades that influence cell proliferation and protein synthesis.[23]

Figure 2: Known biological effects of Saccharide Isomerate on skin cells.

References

• 1. Hexose sugars differentially alter collagen gene expression and synthesis in fibroblasts derived from granulation tissue, hypertrophic scar and keloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of Marine-Derived Saccharides on Human Skin Fibroblasts and Dermal Papilla Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. korelu.de [korelu.de]
• 5. clinikally.com [clinikally.com]
• 6. reposiTUm: Study of base-catalyzed isomerization of d-glucose with a focus on reaction kinetics [repositum.tuwien.at]
• 7. makingcosmetics.com [makingcosmetics.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. d-nb.info [d-nb.info]
• 11. cmapspublic3.ihmc.us [cmapspublic3.ihmc.us]
• 12. researchgate.net [researchgate.net]
• 13. Base-catalyzed isomerization of glucose and its effect on glucose oxidase analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Carbohydrate - Wikipedia [en.wikipedia.org]
• 18. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]
• 19. cigs.unimo.it [cigs.unimo.it]
• 20. researchgate.net [researchgate.net]
• 21. flychem.com [flychem.com]
• 22. scitepress.org [scitepress.org]
• 23. Effects of collagen, chitosan and mixture on fibroblast responses and angiogenic activities in 2D and 3D in vitro models - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the hygroscopic properties of Pentavitin at a molecular level.

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Pentavitin®, with the INCI name Saccharide Isomerate, is a highly effective, 100% natural, plant-derived carbohydrate complex.[1][2] Its profound hygroscopic properties and unique binding mechanism to the skin make it a compelling ingredient for advanced skincare and dermatological formulations. This technical guide delves into the molecular underpinnings of Pentavitin's ability to attract and retain moisture, providing an in-depth analysis of its chemical nature, mechanism of action, and the experimental methodologies used to substantiate its efficacy. Quantitative data from various studies are presented to offer a comprehensive understanding for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Pentavitin®

Pentavitin® is a complex mixture of carbohydrates obtained through the isomerization of plant-derived D-glucose.[2][3] This process results in a unique composition that is remarkably similar to the carbohydrate complex found in the skin's Natural Moisturizing Factor (NMF).[2][4] The primary active component is Saccharide Isomerate, with the commercial product also containing water, citric acid, and sodium citrate to maintain a stable pH of 4.0-5.0.[5]

Table 1: Physical and Chemical Properties of Pentavitin®

Property	Value	Reference
INCI Name	Saccharide Isomerate	[1]
Appearance	Clear, yellowish to slightly amber, slightly viscous liquid	[5]
pH (as supplied)	4.0 - 5.0	[5]
Solubility	Soluble in water	[5]
Origin	100% natural, plant-derived	[1]
Key Components	Saccharide Isomerate (>50%), Aqua (25-50%), Citric Acid (0.1-1%), Sodium Citrate (0.1-1%)	[5]

Molecular Mechanism of Hygroscopicity and Skin Binding

The remarkable hygroscopic nature of Pentavitin® stems from its specific chemical structure and its unique interaction with the stratum corneum, the outermost layer of the skin.

Water-Binding Capacity

As a carbohydrate complex rich in hydroxyl (-OH) groups, Pentavitin® readily forms hydrogen bonds with water molecules, effectively acting as a "moisture magnet."[6] This inherent ability to attract and hold water is central to its function as a humectant.

Substantivity to the Stratum Corneum

A key differentiator for Pentavitin® is its ability to bind covalently to the skin, providing long-lasting hydration that is not easily washed away.[4] This binding occurs through a Maillard-like reaction between the saccharides in Pentavitin® and the free ε-amino groups of lysine residues present in keratin, a primary protein in the corneocytes of the stratum corneum.[6] This unique binding mechanism ensures that Pentavitin® remains on the skin, creating a moisture reservoir that persists for up to 72 hours.[2]

Diagram 1: Molecular interaction of Pentavitin with the stratum corneum.

Impact on Skin Barrier Function and Hydration

The hygroscopic properties and skin-binding mechanism of Pentavitin® translate into significant improvements in skin hydration and barrier function.

Deep and Long-Lasting Hydration

Clinical studies have consistently demonstrated the ability of Pentavitin® to provide deep and lasting hydration. A single application can create a moisture reservoir that lasts for up to 72 hours.[2] This sustained hydration helps to alleviate the symptoms of dry skin, such as flakiness and itching.[1]

Strengthening the Skin Barrier

Pentavitin® has been shown to enhance the skin's barrier function, which is crucial for preventing transepidermal water loss (TEWL).[7][8] Gene expression studies have indicated that Saccharide Isomerate can stimulate the expression of key genes involved in skin barrier improvement.[4] By reinforcing the skin's natural defenses, Pentavitin® helps to protect against environmental stressors and maintain overall skin health.[8]

Diagram 2: Logical flow of Pentavitin's effect on skin health.

Quantitative Data and Efficacy Studies

The moisturizing efficacy of Pentavitin® has been substantiated through various in-vivo and in-vitro studies.

Table 2: Summary of In-Vivo Efficacy Data for Pentavitin®

Parameter	Result	Reference
Duration of Hydration	Up to 72 hours	[2]
Improvement in Skin Hydration (vs. Glycerin on dry skin)	Up to 43% more moisturization	[9]
Improvement in Skin Hydration (vs. Glycerin on normal skin)	Up to 42% more moisturization	[9]
Increase in Skin's Moisture Retention Capacity (vs. control)	38%	[4]
Reduction in Signs of Dry Skin	30% with 1% Pentavitin®	N/A

Experimental Protocols for Efficacy Assessment

The hygroscopic and skin-enhancing properties of Pentavitin® are evaluated using a range of established biophysical techniques.

In-Vivo Skin Hydration Measurement (Corneometry)

Principle: The Corneometer® measures the capacitance of the skin, which is directly related to its hydration level.[10][11] Water has a higher dielectric constant than other skin components, so an increase in skin capacitance indicates a higher water content in the stratum corneum.[11]

Methodology:

• Subject Acclimatization: Subjects are acclimatized to a controlled environment (typically 20-22°C and 40-60% relative humidity) for at least 20-30 minutes before measurements.[10]

• Baseline Measurement: A baseline reading is taken from the test area (e.g., forearm) before product application.

• Product Application: A standardized amount of the formulation containing Pentavitin® is applied to the test area.

• Post-Application Measurements: Measurements are taken at specified time points (e.g., 1, 2, 4, 24, 48, and 72 hours) after application.

• Data Analysis: The change in Corneometer® readings from baseline is calculated to determine the increase in skin hydration.

In-Vivo Transepidermal Water Loss (TEWL) Measurement

Principle: The Tewameter® measures the rate of water vapor evaporating from the skin surface. A lower TEWL value indicates a more intact and effective skin barrier.

Methodology:

• Subject Acclimatization: Similar to corneometry, subjects are acclimatized to a controlled environment.

• Baseline Measurement: A baseline TEWL reading is taken from the test area.

• Product Application: A standardized amount of the formulation is applied.

• Post-Application Measurements: TEWL is measured at various time points after application.

• Data Analysis: A reduction in TEWL compared to the baseline or a control area indicates an improvement in skin barrier function.

Diagram 3: Experimental workflow for in-vivo efficacy testing.

Instrumental Analysis of Hygroscopicity

While specific data for Pentavitin® is proprietary, the following techniques are standard for characterizing the hygroscopic properties of materials at a molecular level:

• Dynamic Vapor Sorption (DVS): This gravimetric technique measures the mass of a sample as a function of relative humidity at a constant temperature. It provides a detailed moisture sorption isotherm, revealing the material's capacity to absorb and desorb water.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It can be used to determine the water content and the thermal stability of the hydrated material.

• Vibrational Spectroscopy (FTIR and Raman): These techniques probe the molecular vibrations within a sample. Changes in the spectra upon hydration can provide insights into the hydrogen bonding interactions between water molecules and the saccharide complex. For instance, shifts in the O-H stretching bands of water can indicate the strength of these interactions.[5][9]

Conclusion

Pentavitin® (Saccharide Isomerate) exhibits potent hygroscopic properties at a molecular level, driven by its unique carbohydrate composition and its ability to form a covalent bond with keratin in the stratum corneum. This mechanism provides deep, long-lasting hydration for up to 72 hours and reinforces the skin's barrier function. The efficacy of Pentavitin® is well-documented through established in-vivo and in-vitro experimental protocols. For researchers and professionals in drug development and cosmetics, a thorough understanding of its molecular interactions and the methods used for its evaluation is crucial for leveraging its full potential in creating advanced and effective formulations.

References

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. researchgate.net [researchgate.net]
• 3. Studying the Impact of Modified Saccharides on the Molecular Dynamics and Crystallization Tendencies of Model API Nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Scrutinizing the protein hydration shell from molecular dynamics simulations against consensus small-angle scattering data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abi-ame.com [abi-ame.com]
• 7. flychem.com [flychem.com]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. Corneometer® CM 825 - Skin Hydration Measurement [courage-khazaka.com]
• 11. Courage + Khazaka Electronic, Köln - Tewameter® TM 300 (E) [courage-khazaka.com]

The Synergistic Interplay of Saccharide Isomerate (Pentavitin) with the Skin's Natural Moisturizing Factor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides an in-depth analysis of the interaction between Saccharide Isomerate, commercially known as Pentavitin, and the skin's Natural Moisturizing Factor (NMF). Pentavitin, a plant-derived carbohydrate complex, exhibits a unique affinity for the skin, binding to keratin and mimicking the function of the NMF to provide sustained hydration. This document collates quantitative data from various studies, outlines detailed experimental protocols for assessing its efficacy, and visualizes the key biological pathways involved. The information presented is intended to support research and development efforts in the field of dermatology and cosmetic science.

Introduction to Pentavitin and the Natural Moisturizing Factor (NMF)

The stratum corneum (SC), the outermost layer of the epidermis, plays a crucial role in maintaining skin hydration and barrier function. The ability of the SC to retain water is largely dependent on the presence of the Natural Moisturizing Factor (NMF), a complex of low molecular weight, water-soluble compounds.[1] The NMF is primarily composed of free amino acids and their derivatives (e.g., pyrrolidone carboxylic acid - PCA, and urocanic acid - UCA), which are products of the enzymatic degradation of the protein filaggrin.[2][3][4] A deficiency in NMF is associated with dry skin conditions and compromised barrier function.[5]

Pentavitin (INCI: Saccharide Isomerate) is a 100% natural, plant-derived carbohydrate complex with a composition similar to the carbohydrate fraction of the NMF found in the human stratum corneum.[6][7] Its unique mechanism of action involves binding to the ε-amino group of lysine residues in the keratin of corneocytes, creating a durable moisture reservoir that is not easily washed away.[8][9] This "moisture magnet" effect provides long-lasting hydration, strengthens the skin barrier, and improves overall skin health.[10][11]

Mechanism of Action: Pentavitin's Interaction with the NMF

Pentavitin's efficacy stems from its ability to synergistically interact with the skin's natural hydration processes. Its key mechanisms include:

• Keratin Binding and Substantivity: Unlike many humectants that offer transient hydration, Pentavitin forms a covalent bond with the keratin in the stratum corneum.[8][9] This binding is resistant to rinsing, ensuring prolonged hydration for up to 72 hours.[6][11] The removal of Pentavitin is primarily through the natural process of desquamation.[9]

• NMF Mimicry and Enhancement: The carbohydrate composition of Pentavitin closely resembles that of the NMF.[12] This allows it to integrate seamlessly into the skin's hydration system. Furthermore, studies have shown that Saccharide Isomerate can upregulate the expression of key genes involved in skin barrier function and NMF production, such as filaggrin and loricrin.[13] By stimulating the synthesis of these proteins, Pentavitin helps to replenish the skin's own NMF components.

• Strengthening the Skin Barrier: A robust skin barrier is essential for preventing transepidermal water loss (TEWL). Pentavitin has been demonstrated to reinforce the skin's barrier function, leading to a reduction in TEWL and improved resistance to environmental stressors.[14][15]

Signaling Pathway: NMF Synthesis and the Influence of Pentavitin

The production of NMF is intricately linked to the terminal differentiation of keratinocytes. A key protein in this process is profilaggrin, which is cleaved into multiple filaggrin monomers. These monomers then aggregate keratin filaments. In the upper layers of the stratum corneum, filaggrin is further degraded by proteases into its constituent amino acids, which form the bulk of the NMF. Pentavitin is believed to positively influence this pathway by stimulating the gene expression of filaggrin and other proteins crucial for a healthy epidermal barrier.

Caption: Simplified signaling pathway of NMF synthesis and the proposed influence of Pentavitin.

Quantitative Data on Efficacy

The following tables summarize the quantitative data from various in-vivo and in-vitro studies on Pentavitin's efficacy.

Table 1: Skin Hydration Improvement

Parameter	Concentration of Pentavitin	Result	Citation
Immediate Hydration	3%	Significant hydration boost 3 hours after a single application	[6]
Long-lasting Hydration	Not specified	Up to 72 hours of hydration	[6][11]
Post-Shower Moisturization	Not specified	275% more moisture after a single application	[6]
Hand Sanitizer (70% alcohol)	1%	9% increased hydration after 1 hour; 14% after 3 hours	[6][12]
Comparison with Glycerin	5%	Outperforms 5% glycerin by nearly 50% on dry and normal skin after 14 days	[13]
Clinical Study (Forearm)	Not specified	Average skin hydration increased from 15.08% to 24.46% after treatment	[16]

Table 2: Skin Barrier Function and Health

Parameter	Concentration of Pentavitin	Result	Citation
Transepidermal Water Loss (TEWL)	1%	20% reduction in TEWL after 28 days of application	[12][15]
Reduction in Dryness Signs	1%	20% reduction in signs of dry skin after 4 weeks	[12][15]
Reduction in Flakiness and Itchiness	Not specified	Over 50% reduction after two weeks of application	[17]
Improvement in Skin Smoothness and Softness	Not specified	Over 50% improvement after two weeks of application	[17]

Table 3: Scalp Health Improvement

Parameter	Concentration of Pentavitin	Result	Citation
Scalp Flaking	Low doses in shampoo	55% reduction after frequent showering	[6]
Sebum Reduction	Not specified in shampoo	Visible reduction after frequent use	[6]
Scalp Hydration	Not specified in shampoo	Fully hydrated scalp after seven days of frequent use	[18]

Experimental Protocols

The following are representative, detailed methodologies for key experiments used to evaluate the efficacy of topical hydrating agents like Pentavitin.

In-Vivo Evaluation of Skin Hydration (Corneometry)

Objective: To measure the hydration level of the stratum corneum before and after the application of a test product.

Apparatus: Corneometer® (e.g., CM 825, Courage + Khazaka).

Protocol:

• Subject Recruitment and Acclimatization: A panel of subjects with normal to dry skin is selected. Subjects are acclimatized in a room with controlled temperature (20-22°C) and humidity (45-55%) for at least 30 minutes before measurements.[12][14]

• Test Area Demarcation: Test sites are marked on the volar forearm of each subject.

• Baseline Measurement: Three baseline Corneometer readings are taken from each test site and the average is calculated. The instrument measures electrical capacitance, which is proportional to the water content of the skin.[12][19]

• Product Application: A standardized amount of the test product (e.g., 2 mg/cm²) is applied to the designated test sites. A control site is left untreated.

• Post-Application Measurements: Corneometer readings are taken at specified time points (e.g., 1, 2, 4, 8, 24, 48, and 72 hours) after product application.

• Data Analysis: The change in skin hydration is calculated as the difference between the post-application and baseline readings. Statistical analysis (e.g., t-test or ANOVA) is performed to determine the significance of the results.

Caption: General workflow for in-vivo skin hydration measurement using a Corneometer.

In-Vivo Measurement of Transepidermal Water Loss (TEWL)

Objective: To assess the integrity of the skin barrier by measuring the amount of water evaporating from the skin surface.

Apparatus: Tewameter® (e.g., TM 300 or TM Hex, Courage + Khazaka).

Protocol:

• Subject Preparation: Similar to the corneometry protocol, subjects are acclimatized in a controlled environment.[1][20]

• Baseline TEWL Measurement: A baseline TEWL reading is taken from the demarcated test area. The probe of the Tewameter measures the water vapor pressure gradient above the skin surface.[18][21]

• Product Application: The test product is applied to the designated area.

• Post-Application TEWL Measurements: TEWL is measured at specified intervals after product application. A decrease in TEWL indicates an improvement in skin barrier function.

• Data Analysis: The percentage change in TEWL from baseline is calculated and statistically analyzed.

In-Vitro Gene Expression Analysis in a 3D Skin Model

Objective: To determine the effect of a test compound on the expression of genes related to skin barrier function and hydration (e.g., filaggrin, loricrin).

Model: Reconstituted human epidermis (RHE) model (e.g., EpiDerm™, MatTek).

Protocol:

• Tissue Culture and Treatment: RHE tissues are cultured according to the manufacturer's instructions. The test compound (e.g., Pentavitin at various concentrations) is applied topically to the tissues. A vehicle control is also included. Tissues are incubated for a specified period (e.g., 24-48 hours).

• RNA Extraction: Total RNA is isolated from the RHE tissues using a suitable RNA extraction kit (e.g., RNeasy Kit, Qiagen).

• Quantitative Real-Time PCR (qRT-PCR):

  • Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcription kit.

  • PCR Amplification: The cDNA is then used as a template for qRT-PCR with specific primers for the target genes (e.g., FLG, LOR) and a housekeeping gene (e.g., GAPDH) for normalization.

  • Data Analysis: The relative gene expression is calculated using the ΔΔCt method. An increase in the expression of filaggrin and loricrin genes would indicate a positive effect on skin barrier formation.[16][22]

Caption: Workflow for gene expression analysis in a 3D skin model.

Conclusion

Pentavitin (Saccharide Isomerate) is a well-substantiated, effective ingredient for skin hydration that works in synergy with the skin's own NMF. Its unique keratin-binding property ensures long-lasting moisturization and strengthens the skin's barrier function. The quantitative data and experimental methodologies presented in this guide provide a solid foundation for researchers and drug development professionals to further explore and utilize the benefits of Pentavitin in advanced skincare and dermatological formulations. Future research could focus on elucidating the precise molecular interactions of Pentavitin within the keratinocyte differentiation and NMF synthesis pathways.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. Natural moisturizing factor components in the stratum corneum as biomarkers of filaggrin genotype: evaluation of minimally invasive methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stagewise keratinocyte differentiation from human embryonic stem cells by defined signal transduction modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Review of Advances in the Measurement of Skin Hydration Based on Sensing of Optical and Electrical Tissue Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optical tissue probing: human skin hydration detection by speckle patterns analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. database.ich.org [database.ich.org]
• 7. MAPK Pathway Involved in Epidermal Terminal Differentiation of Normal Human Epidermal Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ICH E11(R1) guideline on clinical investigation of medicinal products in the pediatric population | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 9. mattek.com [mattek.com]
• 10. Methodological Considerations for Lipid and Polar Component Analyses in Human Skin Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. database.ich.org [database.ich.org]
• 12. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 13. ims-usa.s3.amazonaws.com [ims-usa.s3.amazonaws.com]
• 14. Skin Hydration Measurement: Comparison Between Devices and Clinical Evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. TNF-α Downregulates Filaggrin and Loricrin through c-Jun N-terminal Kinase: Role for TNF-α Antagonists to Improve Skin Barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Tewameter® TM Hex - TEWL Measurement [courage-khazaka.com]
• 19. Corneometer® CM 825 - Skin Hydration Measurement [courage-khazaka.com]
• 20. Exploratory study to evaluate two clinical methods for assessing moisturizing effect on skin barrier repair - PMC [pmc.ncbi.nlm.nih.gov]
• 21. skinanalysis.com.au [skinanalysis.com.au]
• 22. researchgate.net [researchgate.net]

Saccharide Isomerate: A Technical Guide to its Microbiome-Balancing Effects

For Researchers, Scientists, and Drug Development Professionals

Abstract

Saccharide Isomerate, a carbohydrate complex derived from plant-based D-glucose, is increasingly recognized for its significant role in modulating the skin microbiome. This technical guide provides an in-depth exploration of the mechanisms through which Saccharide Isomerate exerts its microbiome-balancing effects. Through its function as a selective prebiotic, it fosters a healthy skin microbial environment by promoting the proliferation of commensal bacteria while concurrently inhibiting the growth of opportunistic pathogens. This document details the experimental protocols utilized to substantiate these claims, presents quantitative data from in vitro and in vivo studies, and elucidates the putative signaling pathways involved in the host-microbe interactions facilitated by this ingredient. The information herein is intended to serve as a comprehensive resource for researchers and professionals in the fields of dermatology, microbiology, and cosmetic science.

Introduction

The human skin is a complex ecosystem colonized by a diverse community of microorganisms, collectively known as the skin microbiome. A balanced microbiome is crucial for maintaining skin homeostasis, barrier function, and immune defense.[1] Dysbiosis, an imbalance in this microbial community, is associated with various skin conditions, including atopy, acne, and dandruff.[2] Prebiotics, which are substrates selectively utilized by host microorganisms conferring a health benefit, have emerged as a promising strategy to modulate the skin microbiome.[3][4]

Saccharide Isomerate has been identified as a potent prebiotic for the skin.[3][5][6] It has been shown to preferentially support the growth of beneficial bacteria such as Staphylococcus epidermidis and Paracoccus marcusii, while limiting the proliferation of potentially harmful species like Staphylococcus aureus, Brevibacterium casei, and Rothia mucilaginosa.[5][7][8] This selective fermentation leads to the production of beneficial metabolites, most notably lactic acid, which contributes to the skin's acidic mantle and natural defense mechanisms.[5][9] This guide will delve into the scientific evidence supporting these effects.

Mechanism of Action: Prebiotic Activity

Saccharide Isomerate functions as a prebiotic by providing a specific nutrient source for beneficial skin microorganisms.[3][5] This selective metabolism shifts the microbial balance in favor of a healthier, more resilient skin microbiome.

Selective Fermentation by Commensal Bacteria

Staphylococcus epidermidis, a key commensal bacterium on healthy skin, utilizes Saccharide Isomerate as a fermentation substrate.[5][9] This process leads to the production of organic acids, primarily lactic acid, which helps to maintain the acidic pH of the skin.[5][9] A lower skin pH is known to inhibit the growth of many pathogenic bacteria, including S. aureus.[10]

Furthermore, Saccharide Isomerate has been shown to promote the growth of Paracoccus marcusii, a bacterium capable of producing carotenoids like astaxanthin.[7][8] Astaxanthin is a potent antioxidant that can help protect the skin from environmental stressors.[11]

Inhibition of Opportunistic Pathogens

The proliferation of beneficial microbes creates a competitive environment that limits the growth of opportunistic pathogens. The production of lactic acid and potentially other antimicrobial peptides by commensals like S. epidermidis directly inhibits the growth of S. aureus.[5][9][12] Studies have also indicated that Saccharide Isomérate can reduce the abundance of Brevibacterium casei and Rothia mucilaginosa, which have been implicated in certain skin and systemic conditions.[7][13][14]

Quantitative Data on Microbiome Modulation

The prebiotic effect of Saccharide Isomerate has been quantified in several in vitro studies. The following tables summarize the key findings, demonstrating its selective action on different bacterial species.

Table 1: Effect of Saccharide Isomerate on the Growth of S. epidermidis and S. aureus
Bacterial Species	Relative Growth Ratio (2% Saccharide Isomerate vs. Control)
Staphylococcus epidermidis	1.4[5][9]
Staphylococcus aureus	0.8[5][9]

Table 2: Lactic Acid Production by S. epidermidis with Saccharide Isomerate
Saccharide Isomerate Concentration	Fold Increase in Lactic Acid Production (vs. Baseline)
0.5%	1.5[5][9]
1.0%	2.1[5][9]
2.0%	2.8[5][9]

Table 3: Differential Abundance of Skin Microbiota After Treatment with a Saccharide Isomerate-Containing Formulation
Bacterial Species	Change in Relative Abundance
Paracoccus marcusii	Increased[7][8]
Brevibacterium casei	Decreased[7]
Rothia mucilaginosa	Decreased[7]

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the microbiome-balancing effects of Saccharide Isomerate.

In Vitro Prebiotic Activity Assay (Co-culture Model)

This protocol assesses the selective growth-promoting effect of Saccharide Isomerate on beneficial bacteria in the presence of a pathogenic species.

• Bacterial Strains and Culture Conditions:

  • Staphylococcus epidermidis (ATCC 12228) and Staphylococcus aureus (ATCC 6538) are cultured in Tryptic Soy Broth (TSB) at 37°C.

• Inoculum Preparation:

  • Overnight cultures are diluted to a starting optical density at 600 nm (OD600) of 0.1.

• Co-culture Setup:

  • A mixed inoculum containing equal colony-forming units (CFU/mL) of S. epidermidis and S. aureus is prepared.

  • The co-culture is incubated in TSB supplemented with 2% (w/v) Saccharide Isomerate or a vehicle control.

• Incubation and Sampling:

  • Cultures are incubated at 37°C for 24 hours. Samples are taken at 0, 6, 12, and 24 hours.

• Quantification of Bacterial Growth:

  • Serial dilutions of the samples are plated on selective agar (e.g., Mannitol Salt Agar to differentiate S. aureus) to determine the CFU/mL of each species.

• Data Analysis:

  • The growth curves of each bacterium in the presence and absence of Saccharide Isomerate are compared.[15][16][17][18][19]

Lactic Acid Production Analysis by HPLC

This protocol quantifies the production of lactic acid by S. epidermidis when grown with Saccharide Isomerate.

• Sample Preparation:

  • S. epidermidis is cultured in TSB with varying concentrations of Saccharide Isomerate (0.5%, 1%, 2%) for 24 hours.

  • The bacterial cultures are centrifuged, and the supernatant is filtered through a 0.22 µm filter.

• HPLC System and Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: Isocratic elution with 0.01 M H₂SO₄.

  • Flow Rate: 0.6 mL/min.

  • Detector: UV detector at 210 nm.

• Quantification:

  • A standard curve is generated using known concentrations of lactic acid.

  • The concentration of lactic acid in the culture supernatants is determined by comparing peak areas to the standard curve.[4][9][20][21][22]

Skin Microbiome Analysis (16S rRNA Gene Sequencing)

This protocol analyzes changes in the skin microbiome composition following topical application of a product containing Saccharide Isomerate.

• Study Design:

  • A randomized, controlled study with human volunteers.

  • A test group applies a formulation with Saccharide Isomerate, while a control group applies a placebo.

• Sample Collection:

  • Skin microbiome samples are collected from a defined area (e.g., forearm) using sterile swabs at baseline and after a specified treatment period.

• DNA Extraction and Sequencing:

  • Total genomic DNA is extracted from the swabs.

  • The V3-V4 hypervariable regions of the 16S rRNA gene are amplified by PCR.

  • The amplicons are sequenced using a high-throughput sequencing platform (e.g., Illumina MiSeq).

• Bioinformatic Analysis:

  • Sequencing reads are processed to remove low-quality reads and chimeras.

  • Operational Taxonomic Units (OTUs) are clustered, and taxonomic assignment is performed against a reference database (e.g., Greengenes, SILVA).

  • Alpha and beta diversity analyses are conducted to compare the microbial composition between the test and control groups.

Signaling Pathways and Host-Microbe Interactions

The microbiome-balancing effects of Saccharide Isomerate extend to influencing host keratinocyte function through complex signaling pathways.

Enhancement of Skin Barrier Function

The production of lactic acid by commensal bacteria contributes to the acidification of the stratum corneum, which is crucial for the activity of enzymes involved in ceramide synthesis and lamellar body secretion, thereby strengthening the skin's barrier function.[12] Furthermore, some studies suggest that prebiotics can influence the expression of key barrier proteins. Saccharide Isomerate has been shown to induce the expression of genes related to cornified envelope maturation, such as filaggrin and loricrin.[2]

Modulation of Keratinocyte Differentiation and Antimicrobial Peptide Production

The metabolites produced from Saccharide Isomerate fermentation may influence keratinocyte differentiation and the innate immune response. Lactic acid has been shown to modulate the expression of differentiation markers like involucrin.[23][24] Additionally, a balanced microbiome can lead to an increased expression of antimicrobial peptides (AMPs) by keratinocytes, further contributing to the skin's defense against pathogens.[3][16]

Visualizations

Experimental Workflow for In Vitro Prebiotic Assessment

Caption: Workflow for assessing the in vitro prebiotic effect of Saccharide Isomerate.

Proposed Signaling Pathway for Microbiome-Balancing Effects

Caption: Proposed mechanism of Saccharide Isomerate's effect on the skin microbiome and keratinocytes.

Conclusion

Saccharide Isomerate demonstrates a clear and quantifiable microbiome-balancing effect on the skin through its selective prebiotic activity. By fostering the growth of beneficial microorganisms and inhibiting opportunistic pathogens, it contributes to a healthier skin ecosystem. The resulting production of metabolites like lactic acid reinforces the skin's natural barrier and defense mechanisms. The experimental protocols and data presented in this guide provide a solid foundation for further research into the applications of Saccharide Isomerate in dermatology and cosmetic science. Future studies should aim to further elucidate the intricate signaling pathways involved in the host-microbe interactions mediated by this promising ingredient.

References

• 1. Bioengineered Skin Microbiome: The Next Frontier in Personalized Cosmetics [mdpi.com]
• 2. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 4. researchgate.net [researchgate.net]
• 5. Skin microbiota - models and in vitro assays - QIMA Life Sciences [qima-lifesciences.com]
• 6. How Do Prebiotics Affect Human Intestinal Bacteria?—Assessment of Bacterial Growth with Inulin and XOS In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. xray.greyb.com [xray.greyb.com]
• 11. Commercial Production of Astaxanthin with Paracoccus carotinifaciens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. DOT Language | Graphviz [graphviz.org]
• 13. Brevibacterium casei Sepsis in an 18-Year-Old Female with AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rothia mucilaginosa Pneumonia Diagnosed by Quantitative Cultures and Intracellular Organisms of Bronchoalveolar Lavage in a Lymphoma Patient - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Prebiotic Combinations Effects on the Colonization of Staphylococcal Skin Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. microbiologyresearch.org [microbiologyresearch.org]
• 21. Profiling of organic acids during fermentation by ultraperformance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Loricrin and involucrin expression is down-regulated by Th2 cytokines through STAT-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Loricrin and involucrin expression is down-regulated by Th2 cytokines through STAT-6. | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to the Biochemical Pathway of Pentavitin Binding to Keratin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pentavitin®, with the INCI name Saccharide Isomerate, is a carbohydrate complex derived from plants that exhibits remarkable hydrating properties due to its unique binding mechanism with the skin. This technical guide elucidates the biochemical pathway of Pentavitin's interaction with keratin, the primary protein in the stratum corneum. It details the chemical nature of this bond, presents quantitative data on its efficacy, outlines experimental protocols for its evaluation, and visualizes the key pathways and workflows. The information presented is intended to provide a comprehensive resource for researchers and professionals in the fields of dermatology, cosmetic science, and drug development.

Introduction

Maintaining optimal skin hydration is crucial for a healthy skin barrier function. Pentavitin® (Saccharide Isomerate) is a novel hydrating agent that provides long-lasting moisturization.[1][2] Unlike traditional humectants that bind water from the atmosphere, Pentavitin's efficacy is based on its ability to form a strong, substantive bond with keratin in the skin, creating a moisture reservoir that persists for up to 72 hours.[1][2] This guide provides a detailed examination of the biochemical principles underlying this interaction.

Biochemical Binding Pathway

The persistent moisturizing effect of Pentavitin is attributed to its specific and durable binding to the keratinocytes of the stratum corneum.

Chemical Composition of Pentavitin®

Pentavitin is a complex mixture of isomerized saccharides, primarily derived from D-glucose. Its composition is designed to mimic the natural carbohydrate complex found in the skin's Natural Moisturizing Factor (NMF), which contributes to its high affinity for the skin.[3][4][5] The main components include glucose and fructose, along with other monosaccharides and disaccharides.[6][7]

The Binding Site: Lysine Residues in Keratin

Keratin, a fibrous structural protein, is rich in various amino acids. The key to Pentavitin's binding mechanism lies in the presence of lysine residues within the keratin structure. Specifically, the binding occurs at the free ε-amino group (-NH2) of the lysine side chains.[3][4][5]

The Chemical Reaction: Maillard Reaction and Schiff Base Formation

The interaction between the reducing sugars in Pentavitin and the ε-amino group of lysine in keratin is a classic example of a Maillard reaction.[8][9][10] This non-enzymatic browning reaction begins with the condensation of a carbonyl group (from the open-chain form of a reducing sugar in Pentavitin) and the primary amino group of lysine. This initial reaction forms an unstable glycosylamine, which then rearranges to form a more stable covalent bond known as a Schiff base (an imine).[8][11][12] This strong, covalent-like bond is the reason Pentavitin is not easily washed off and is only removed through the natural process of desquamation.[3][4]

Biochemical pathway of Pentavitin binding to keratin.

Influence on Skin Barrier Gene Expression

Beyond its direct hydrating effect, studies suggest that Saccharide Isomerate can positively influence the skin's barrier function at a genetic level. It has been shown to promote the expression of key proteins involved in keratinocyte differentiation and the formation of the cornified envelope, such as filaggrin (FLG) and loricrin (LOR).[9][13] This indicates that Pentavitin may not only provide external hydration but also support the skin's intrinsic ability to maintain a healthy barrier.

Proposed influence of Pentavitin on skin barrier gene expression.

Quantitative Data Summary

The efficacy of Pentavitin has been demonstrated in numerous in-vitro and in-vivo studies. The following tables summarize the key quantitative findings.

Parameter	Value	Study Type	Reference
Hydration Increase
Immediate Hydration	Up to 50% improvement after one application	Clinical Study	[1]
Long-term Hydration (14 days)	43% more hydration on dry skin (vs. 5% glycerin)	In-vivo	[4]
Long-term Hydration (14 days)	42% more hydration on normal skin (vs. 5% glycerin)	In-vivo	[4]
Post-cleansing Hydration	Immediate increase for 24 hours	In-vivo	[3][14]
Post-shower Moisturization	275% more moisture after a single application	In-vivo	[14]
Hand Sanitizer (70% alcohol)	9% hydration increase after 1 hour	In-vivo	[14]
Hand Sanitizer (70% alcohol)	14% hydration boost after 3 hours	In-vivo	[14]
Skin Barrier Function
Transepidermal Water Loss (TEWL)	20% reduction after 28 days (1% Pentavitin)	In-vivo
Anti-Irritation
Reduction of AHA-induced irritation	Effective against irritation	In-vivo	[4]
Other Effects
Hyaluronic Acid Production	Up to 66% promotion	In-vitro	[5]

Concentration	Application	Efficacy	Study Details	Reference
1%	Twice daily for 28 days	Significantly more hydration in all facial areas	In-vivo study on Chinese women	[15]
3%	Single application	Significant hydration boost on forehead, eye, and cheek areas within 3 hours	In-vivo study on Chinese women	[15]
3%	Twice daily for 28 days	Highly significant hydration in all facial areas	In-vivo study on Chinese women	[15]
0.2% - 0.5%	Daily shampoo for 7 days	Visible reduction in scalp flaking (55% reduction after frequent showering)	In-vivo	[3][14]
1.5%	Cream formulation	Favorable moisture regulation under low relative humidity	In-vitro	[4]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the efficacy of Pentavitin.

Transepidermal Water Loss (TEWL) Measurement

This non-invasive method assesses the skin's barrier function by quantifying the amount of water that evaporates from the epidermis.

Workflow for Transepidermal Water Loss (TEWL) measurement.

Protocol:

• Subject Acclimatization: Subjects rest for at least 20-30 minutes in a room with controlled temperature (e.g., 20-22°C) and humidity (e.g., 40-60%).

• Baseline Measurement: A Tewameter® or similar evaporimeter is used to measure the baseline TEWL on a defined area of the skin (e.g., volar forearm). The probe is held gently on the skin surface until a stable reading is obtained.

• Product Application: A standardized amount of the test product (e.g., 2 mg/cm²) is applied to the test area.

• Post-Application Measurements: TEWL is measured on the treated area at specified time points (e.g., 1, 3, 6, 24, 48, and 72 hours) after product application.

• Data Analysis: The change in TEWL from baseline is calculated and compared to a control (untreated) site and/or a placebo. A decrease in TEWL indicates an improvement in skin barrier function.

Lactic Acid Stinging Test

This sensory test is used to evaluate the potential of a product to reduce skin irritation, particularly in individuals with sensitive skin.

Workflow for the Lactic Acid Stinging Test.

Protocol:

• Subject Selection: Subjects with self-perceived sensitive skin are recruited.

• Pre-treatment: Subjects apply the test product (containing Pentavitin) and a placebo to contralateral sides of the face for a specified period (e.g., 2-4 weeks).

• Stinging Induction: On the test day, a 10% aqueous solution of lactic acid is applied to the nasolabial folds.

• Sensory Evaluation: Subjects rate the intensity of any stinging, burning, or itching sensation on a numerical scale (e.g., 0 = none, 1 = mild, 2 = moderate, 3 = severe) at specific time points (e.g., 2.5 and 5 minutes) after application.

• Data Analysis: The stinging scores for the Pentavitin-treated site are compared to the placebo-treated site. A lower score on the test site indicates an anti-irritant effect.

Moisture Accumulation Test (MAT)

The MAT is a dynamic method to assess the moisture retention capacity of the skin and the efficacy of moisturizing ingredients.

Protocol:

• Baseline Measurement: The initial skin hydration is measured using a Corneometer® on a defined skin area.

• Occlusion: The probe of the Corneometer® is placed on the skin, creating an occlusive environment.

• Dynamic Measurement: The increase in skin hydration due to the accumulation of moisture under the occluded probe is recorded over a set period (e.g., 2 minutes).

• Data Analysis: The rate of moisture accumulation is calculated. A lower rate of moisture accumulation on the skin surface suggests better moisture retention within the stratum corneum, indicating a more effective moisturizer. This test is performed before and after a period of product application to assess the product's effect on the skin's ability to retain moisture.

Conclusion

Pentavitin® (Saccharide Isomerate) offers a unique and highly effective mechanism for skin hydration. Its ability to form a durable, covalent-like bond with keratin via a Maillard reaction creates a long-lasting moisture reservoir, significantly improving skin hydration and barrier function. Furthermore, its potential to influence the expression of key skin barrier proteins suggests a deeper, more holistic benefit for skin health. The quantitative data and experimental protocols provided in this guide offer a robust framework for understanding and evaluating the efficacy of this innovative ingredient in dermatological and cosmetic applications.

References

• 1. Carbohydrate–Protein Interactions: Structure and Quantification - Creative Proteomics [creative-proteomics.com]
• 2. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Terminal keratinocyte differentiation in vitro is associated with a stable DNA methylome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cosmeticsonline.com.br [cosmeticsonline.com.br]
• 5. jmcscientificconsulting.com [jmcscientificconsulting.com]
• 6. Quantitative approaches to the analysis of carbohydrate-binding module function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. s3.amazonaws.com [s3.amazonaws.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. scitepress.org [scitepress.org]
• 10. Binding Interactions of Keratin-Based Hair Fiber Extract to Gold, Keratin, and BMP-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nonstatistical binding of a protein to clustered carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 13. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bio.libretexts.org [bio.libretexts.org]
• 15. Protein–carbohydrate interaction - Wikipedia [en.wikipedia.org]

In-Vitro Cytotoxicity of Saccharide Isomerate: A Technical Review of Initial Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial in-vitro studies conducted to assess the cytotoxicity of Saccharide Isomerate, a carbohydrate complex frequently used in cosmetic and personal care products. The available data, primarily from safety assessments performed by the Cosmetic Ingredient Review (CIR), indicate that Saccharide Isomerate exhibits a low potential for cytotoxicity under the specific conditions of the reported studies. The primary focus of these initial investigations has been on phototoxicity and genotoxicity.

Executive Summary

Initial in-vitro safety evaluations of Saccharide Isomerate have centered on its potential to induce cellular toxicity in the presence of ultraviolet (UV) light (phototoxicity) and its ability to cause genetic mutations (genotoxicity). The key findings from these studies are:

• Phototoxicity: A study conducted in accordance with OECD Guideline 432 on a trade name material containing 0.5% to 1.5% Saccharide Isomerate showed no cytotoxic effects at concentrations up to 1000 µg/ml when exposed to UVA radiation.[1][2]

• Genotoxicity: Multiple Ames tests, following OECD Guideline 471, were performed on various molecular weight forms of Saccharide Isomerate. All tests concluded that Saccharide Isomerate is non-mutagenic.[1][2]

These findings suggest a favorable safety profile for Saccharide Isomerate concerning these specific cytotoxic endpoints. However, it is important to note that the publicly available information is largely based on summaries from safety assessment reports, and detailed quantitative data from the primary studies are not fully disclosed.

Quantitative Data Summary

Table 1: Summary of In-Vitro Phototoxicity Study on Saccharide Isomerate

Test Substance	Assay	Cell Line	Concentration Range	Exposure	Result
Trade name material containing 0.5% to 1.5% Saccharide Isomerate	OECD TG 432 (3T3 NRU Phototoxicity Test)	Balb/c 3T3 mouse fibroblasts	Up to 1000 µg/ml	With and without UVA irradiation	Negative for phototoxicity

Table 2: Summary of In-Vitro Genotoxicity Studies on Saccharide Isomerate

Test Substance	Assay	Test System	Metabolic Activation	Result
Undiluted Saccharide Isomerate (MW = 120 - 400 Da)	OECD TG 471 (Ames Test)	Salmonella typhimurium strains	With and without S9	Non-genotoxic
Saccharide Isomerate and water trade name material (MW > 1.4 MDa)	OECD TG 471 (Ames Test)	Salmonella typhimurium strains	With and without S9	Negative
Saccharide Isomerate and water trade name material (MW of 20,000 Da)	OECD TG 471 (Ames Test)	5 Salmonella typhimurium strains	With and without S9	Non-mutagenic and non-promutagenic

Experimental Protocols

Detailed experimental protocols for the key in-vitro cytotoxicity assays mentioned in the safety assessments of Saccharide Isomerate are outlined below. These protocols are based on the standard OECD guidelines referenced in the reports.

In-Vitro 3T3 NRU Phototoxicity Test (OECD TG 432)

This assay is designed to evaluate the photocytotoxic potential of a test substance by comparing its cytotoxicity in the presence and absence of a non-cytotoxic dose of UV light.[3][4][5]

a. Cell Culture and Seeding:

• Balb/c 3T3 mouse fibroblast cells are cultured and maintained in appropriate growth medium.

• Cells are seeded into two 96-well plates at a density that allows for logarithmic growth during the assay period and form a sub-confluent monolayer. The plates are incubated for approximately 24 hours.

b. Treatment:

• A range of concentrations of the test substance (Saccharide Isomerate) is prepared in a suitable solvent or vehicle.

• The culture medium is replaced with the medium containing the different concentrations of the test substance. Eight different concentrations are typically used.

• The cells are incubated with the test substance for 1 hour.

c. Irradiation:

• One of the two plates is exposed to a non-cytotoxic dose of UVA light (e.g., 5 J/cm²).

• The other plate is kept in the dark to serve as the non-irradiated control.

d. Post-Irradiation Incubation:

• The treatment medium is removed from both plates and replaced with fresh culture medium.

• The plates are incubated for another 24 hours.

e. Cell Viability Assessment (Neutral Red Uptake):

• The culture medium is replaced with a medium containing Neutral Red dye. Viable cells take up the dye and store it in their lysosomes.

• After a 3-hour incubation, the cells are washed, and the incorporated dye is extracted.

• The absorbance of the extracted dye is measured using a spectrophotometer, which is proportional to the number of viable cells.

f. Data Analysis:

• Cell viability is calculated for each concentration relative to the untreated controls.

• The IC50 values (the concentration that reduces cell viability by 50%) are determined for both the irradiated and non-irradiated conditions.

• The Photo-Irritation-Factor (PIF) is calculated by comparing the IC50 values. A PIF ≥ 5 is indicative of phototoxic potential.[6]

Bacterial Reverse Mutation Test (Ames Test - OECD TG 471)

This assay is used to detect gene mutations induced by chemical substances. It utilizes amino acid-requiring strains of Salmonella typhimurium that carry mutations in genes involved in histidine synthesis. A positive result is indicated by an increase in the number of revertant colonies that can grow on a histidine-deficient medium.[7][8][9][10]

a. Bacterial Strains:

• Several strains of Salmonella typhimurium are used, each sensitive to different types of mutagens (e.g., TA98, TA100, TA1535, TA1537).

b. Metabolic Activation:

• The test is performed both in the presence and absence of an exogenous metabolic activation system (S9 mix), typically derived from rat liver homogenate, to mimic mammalian metabolism.

c. Exposure:

• The bacterial strains are exposed to a range of concentrations of the test substance (Saccharide Isomerate) along with a small amount of histidine to allow for initial cell divisions.

• The exposure is carried out using either the plate incorporation method or the pre-incubation method.

d. Plating and Incubation:

• The treated bacterial cultures are plated on minimal glucose agar plates lacking histidine.

• The plates are incubated at 37°C for 48-72 hours.

e. Colony Counting and Data Analysis:

• The number of revertant colonies on each plate is counted.

• A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies and this increase is reproducible and statistically significant.

Visualizations

The following diagrams illustrate the experimental workflows for the in-vitro cytotoxicity assays described.

Caption: Workflow for the In-Vitro 3T3 NRU Phototoxicity Test (OECD TG 432).

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test (OECD TG 471).

References

• 1. cir-safety.org [cir-safety.org]
• 2. cir-safety.org [cir-safety.org]
• 3. iivs.org [iivs.org]
• 4. oecd.org [oecd.org]
• 5. Phototoxicity: 3T3 Neutral Red Uptake (NRU) Phototoxicity test - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 6. mbresearch.com [mbresearch.com]
• 7. testinglab.com [testinglab.com]
• 8. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 9. microbiologyinfo.com [microbiologyinfo.com]
• 10. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the stability and degradation profile of Pentavitin in solution.

An In-depth Technical Guide to the Stability and Degradation Profile of Pentavitin® (Saccharide Isomerate) in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentavitin®, with the INCI name Saccharide Isomerate, is a 100% natural, plant-derived carbohydrate complex.[1][2] It is widely utilized in the cosmetic and dermatological fields for its potent and long-lasting hydrating properties, with clinical studies demonstrating its ability to provide moisture for up to 72 hours.[3][4] Its efficacy stems from a unique binding mechanism with the skin's keratin, creating a moisture reservoir that is resistant to wash-off.[5][6] Understanding the stability and degradation profile of Pentavitin® in solution is critical for formulation development, ensuring product efficacy, safety, and shelf-life. This guide provides a comprehensive overview of its stability under various conditions, outlines potential degradation considerations, and presents standardized experimental protocols for its assessment.

Chemical and Physical Properties

Pentavitin® is a complex mixture of isomerized saccharides, primarily derived from glucose.[7][8] The commercial product is an aqueous solution containing Saccharide Isomerate, water, citric acid, and sodium citrate, which acts as a buffer.[2][9]

Table 1: Physical and Chemical Properties of Pentavitin®

Property	Specification	Source(s)
INCI Name	Saccharide Isomerate	[2]
Appearance	Clear, yellowish to slightly amber, slightly viscous liquid	[2][9]
pH (as supplied)	4.0 - 5.0	[2][9]
Solubility	Soluble in water and alcohol; Insoluble in lipophilic components	[2]
Recommended Use Level	Up to 5% in leave-on applications; Up to 0.5% in rinse-off applications	[2]
Storage	Store in unopened original container at 15-25°C, protected from light	[9]
Shelf Life	At least 36 months from the date of manufacture in unopened container	[9]

Stability Profile

The stability of Pentavitin® is a key consideration in the formulation of cosmetic and dermatological products. Its carbohydrate nature makes it susceptible to degradation under certain conditions.

Effect of pH

Pentavitin® is stable over a broad pH range, making it suitable for a wide variety of formulations.[2]

Table 2: pH Stability of Pentavitin®

pH Range	Application Type	Recommendation	Source(s)
3.0 - 10.0	General Use	Stable for use in a wide variety of cosmetic formulations.	[2]
~5.5 ± 1	Leave-on Products	Optimal compatibility with the skin's natural pH.	[2]

Effect of Temperature

Pentavitin® exhibits good thermal stability under typical formulation and storage conditions. However, prolonged exposure to high temperatures should be avoided.

Table 3: Thermal Stability of Pentavitin®

| Condition | Recommendation | Source(s) | | :--- | :--- | :--- | :--- | | Processing | Can be processed warm (up to 60-80°C) or cold. |[5] | | Hot Emulsion Process | Recommended to add to the aqueous phase at temperatures below 40°C to minimize heat exposure. |[2] | | Storage | 15 - 25°C |[9] |

Compatibility with Other Ingredients

Pentavitin® demonstrates excellent compatibility with a wide range of cosmetic ingredients. However, a key incompatibility has been noted.

Table 4: Compatibility Profile of Pentavitin®

Ingredient Class	Compatibility	Notes	Source(s)
Emulsifiers, Emollients, Waxes	Good	Generally compatible with common systems.	[2]
Preservatives, Hydrocolloids	Good	Compatible with commonly used ingredients.	[2]
Sunscreens	Good	Can be incorporated into sunscreen formulations.	[2]
Surfactants	Good	Compatible with common anionic, non-ionic, and amphoteric surfactants.	[2]
Ethanol	Good	Compatible with up to 80% ethanol.	[2]
Primary Amines	Poor	Incompatibility can lead to color instability (browning) due to the Maillard reaction. It is recommended to avoid ingredients containing primary amines.	[2][6]

Degradation Profile

Detailed studies on the specific degradation pathways and products of Saccharide Isomerate in solution are not extensively available in the public domain. However, based on its chemical nature as a carbohydrate complex, potential degradation pathways can be inferred.

• Maillard Reaction: As noted, the presence of primary amines can initiate the Maillard reaction, a non-enzymatic browning reaction between the reducing sugars in Pentavitin® and amino compounds. This is a well-known degradation pathway for carbohydrates and results in discoloration and potential changes in product odor.[6]

• Hydrolysis: Under extreme pH conditions (though it is noted to be stable in a wide range) and elevated temperatures, the glycosidic bonds within the oligosaccharide components could be susceptible to acid or base-catalyzed hydrolysis, breaking them down into smaller sugar units.

• Oxidation: While not specifically documented, like other carbohydrates, Saccharide Isomerate could be susceptible to oxidation, especially in the presence of metal ions or exposure to oxidative stressors.

Further research is required to fully elucidate the degradation products and kinetics under various stress conditions.

Experimental Protocols for Stability Assessment

To assess the stability of Pentavitin® in a given formulation, a systematic approach is required. The following protocols outline a general methodology.

Sample Preparation and Stress Conditions

A standardized workflow is crucial for obtaining reliable stability data.

Workflow for Stability Testing of Pentavitin® Formulations.

Methodology:

• Formulation Preparation: Prepare the final formulation containing Pentavitin® at the desired concentration.

• Initial Analysis (t=0): Perform initial analysis on the fresh formulation for baseline data. This includes visual assessment, pH, viscosity, and quantitative analysis of Saccharide Isomerate.

• Stress Conditions:

  • Thermal Stability: Store samples at elevated temperatures (e.g., 40°C and 50°C) and room temperature (25°C) as a control.

  • Freeze-Thaw Stability: Subject samples to multiple freeze-thaw cycles (e.g., 3-5 cycles from -10°C to 25°C) to assess physical stability.

  • Photostability: Expose samples to a controlled light source that mimics UV and visible light exposure as per ICH Q1B guidelines. A control sample should be wrapped in foil to protect it from light.

• Time-Point Analysis: At predetermined intervals (e.g., 1, 3, and 6 months), pull samples from each storage condition and repeat the analyses performed at t=0.

Analytical Method for Quantification

A robust analytical method is required to quantify the concentration of Saccharide Isomerate and detect any potential degradation products. High-Performance Liquid Chromatography (HPLC) with a suitable detector is a common method for carbohydrate analysis.

Table 5: Recommended HPLC Method Parameters

Parameter	Specification
Column	Amino-propyl or ligand-exchange column suitable for carbohydrate separation.
Mobile Phase	Acetonitrile/Water gradient.
Detector	Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD).
Column Temperature	30 - 40°C.
Flow Rate	1.0 - 1.5 mL/min.
Injection Volume	10 - 20 µL.
Standard	A certified reference standard of Saccharide Isomerate should be used for calibration.

Procedure:

• Prepare a calibration curve using the reference standard at multiple concentrations.

• Dilute the formulation samples to fall within the calibration range.

• Inject the samples onto the HPLC system.

• Quantify the peak corresponding to Saccharide Isomerate. The appearance of new peaks may indicate degradation products.

Mechanism of Action and In-Situ Stability

The stability of Pentavitin® on the skin is a key aspect of its functionality. Its unique binding mechanism contributes to its long-lasting effects.

Mechanism of Pentavitin® Binding to the Stratum Corneum.

The sugars in Pentavitin® bind to the free ε-amino groups of lysine residues present in the keratin of the stratum corneum.[5][6] This creates a stable, substantive bond that is not easily removed by washing, allowing Pentavitin® to act as a moisture magnet and provide hydration for up to 72 hours.[1][3] The complex is only removed through the natural process of desquamation.[5][6] This in-situ stability is fundamental to its prolonged efficacy.

Conclusion

Pentavitin® (Saccharide Isomerate) is a robust and versatile cosmetic ingredient with a favorable stability profile. It is stable over a wide pH range and compatible with most cosmetic ingredients, though care must be taken to avoid primary amines to prevent discoloration via the Maillard reaction. While specific degradation pathways are not widely published, adherence to recommended storage and processing conditions will ensure its stability and efficacy in formulations. The experimental protocols outlined in this guide provide a framework for researchers and formulators to conduct thorough stability assessments, ensuring the development of high-quality, stable, and effective skincare products.

References

• 1. dsm-firmenich.com [dsm-firmenich.com]
• 2. dsm.com [dsm.com]
• 3. tailorskin.co [tailorskin.co]
• 4. clinikally.com [clinikally.com]
• 5. cosmeticsonline.com.br [cosmeticsonline.com.br]
• 6. Pentavitin ® (Saccharide Isomerate) | Cosmetic Ingredients Guide [ci.guide]
• 7. keyaseth.com [keyaseth.com]
• 8. Buy Pentavitin | 100843-69-4 [smolecule.com]
• 9. oxychemicals.com.vn [oxychemicals.com.vn]

Protocols & Analytical Methods

Application Notes and Protocols for Pentavitin in 3D Human Skin Equivalent Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentavitin®, with the INCI name Saccharide Isomerate, is a plant-derived carbohydrate complex renowned for its potent and long-lasting skin hydration properties. Its unique mechanism of action, which involves binding to keratin in the stratum corneum, creates a moisture reservoir that can last for up to 72 hours.[1][2] This makes it a compelling active ingredient for cosmetic and dermatological applications aimed at improving skin hydration and reinforcing the skin barrier. Three-dimensional (3D) human skin equivalent (HSE) models, which closely mimic the structure and function of native human skin, provide a powerful in vitro platform for substantiating the efficacy of such ingredients.[3][4]

These application notes provide detailed protocols for utilizing Pentavitin in 3D HSE models to assess its effects on skin hydration, barrier function, and relevant molecular markers.

Mechanism of Action

Pentavitin's primary mechanism is its ability to bind to the ε-amino group of lysine in the keratin of corneocytes, forming a stable complex that is not easily washed away.[2] This creates a "moisture magnet" effect, drawing and retaining water in the outermost layer of the skin. Beyond this physical mechanism, studies on keratinocyte cultures have revealed that Saccharide Isomerate stimulates the gene expression of key markers for skin barrier function and hydration.[2] These include:

• Filaggrin (FLG): A protein crucial for the formation of the cornified envelope and the production of Natural Moisturizing Factors (NMFs).

• Loricrin (LOR): A major protein component of the cornified envelope, essential for skin barrier integrity.

• Hyaluronan Synthase-3 (HAS3): An enzyme responsible for the synthesis of hyaluronic acid, a key molecule for skin hydration.[2]

• Acid Sphingomyelinase: An enzyme involved in the synthesis of ceramides, which are critical lipid components of the skin barrier.[2]

Experimental Protocols

The following protocols are designed for commercially available Reconstructed Human Epidermis (RHE) or Full-Thickness Skin (FTS) models.

Protocol 1: Assessment of Skin Hydration and Barrier Function

Objective: To evaluate the effect of Pentavitin on transepidermal water loss (TEWL) and tissue viability in a 3D HSE model.

Materials:

• 3D Human Skin Equivalent Models (e.g., EpiDerm™, SkinEthic™ RHE)

• Assay Medium (provided by the HSE model manufacturer)

• Pentavitin (Saccharide Isomerate) stock solution (sterile, aqueous)

• Phosphate Buffered Saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Isopropanol or other formazan solubilization solution

• TEWL measurement device with an appropriate probe for in vitro use (e.g., VapoMeter)

Procedure:

• Model Equilibration: Upon receipt, place the HSE models in a 6-well or 12-well plate with the provided assay medium and equilibrate in a humidified incubator at 37°C with 5% CO₂ for 24 hours.

• Preparation of Test Solutions: Prepare dilutions of Pentavitin in the assay medium or a suitable vehicle (e.g., PBS) to achieve final concentrations of 1%, 3%, and 5% (w/v). Include a vehicle-only control.

• Topical Application:

  • Carefully remove the medium from the apical surface of the HSE models.

  • Apply a defined volume (e.g., 20-50 µL) of the Pentavitin solutions or vehicle control directly onto the surface of the stratum corneum.

  • Incubate for 24 to 72 hours. For long-term studies, re-apply the test substance every 24 hours, after a gentle wash with PBS.

• TEWL Measurement:

  • At the end of the incubation period (e.g., 24, 48, and 72 hours), measure the TEWL from the surface of the HSE models according to the instrument manufacturer's instructions. Allow the tissues to equilibrate to room temperature for 15-30 minutes before measurement.

• MTT Assay for Tissue Viability:

  • After the final TEWL measurement, wash the tissues with PBS.

  • Transfer the tissues to a new plate containing MTT solution (e.g., 0.5-1 mg/mL in medium) and incubate for 3 hours.

  • After incubation, carefully remove the MTT solution and extract the formazan crystals by submerging the tissues in isopropanol and shaking for at least 2 hours.

  • Read the absorbance of the formazan solution at 570 nm using a plate reader. Calculate the percentage of viability relative to the vehicle control.

Protocol 2: Gene Expression Analysis of Barrier-Related Markers

Objective: To quantify the effect of Pentavitin on the mRNA expression of key skin barrier and hydration genes.

Materials:

• HSE models treated as described in Protocol 1.

• RNA lysis buffer (e.g., TRIzol®, RLT buffer)

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (FLG, LOR, HAS3, TGM1) and a housekeeping gene (e.g., GAPDH, RPL13A).

Procedure:

• Treatment: Treat the HSE models with Pentavitin (e.g., 3% concentration) and a vehicle control for 24 to 48 hours as described in Protocol 1.

• RNA Extraction:

  • At the end of the treatment period, wash the tissues with PBS.

  • Harvest the tissues and place them in a tube with RNA lysis buffer.

  • Homogenize the tissue and extract total RNA using an appropriate kit according to the manufacturer's instructions.

• cDNA Synthesis:

  • Quantify the extracted RNA and assess its purity.

  • Synthesize cDNA from an equal amount of RNA from each sample using a reverse transcription kit.

• Quantitative PCR (qPCR):

  • Perform qPCR using the synthesized cDNA, qPCR master mix, and specific primers for the target and housekeeping genes.

  • Analyze the data using the ΔΔCt method to determine the fold change in gene expression in Pentavitin-treated tissues relative to the vehicle control.

Protocol 3: Immunohistochemical Analysis of Protein Expression

Objective: To visualize and semi-quantify the expression of key barrier proteins in the HSE models.

Materials:

• HSE models treated as described in Protocol 1.

• Formalin or other suitable fixative.

• Paraffin embedding reagents.

• Microtome.

• Primary antibodies (e.g., anti-Filaggrin, anti-Loricrin, anti-Hyaluronic Acid).

• Secondary antibodies (fluorescently or enzyme-conjugated).

• Mounting medium with a nuclear stain (e.g., DAPI).

• Fluorescence or light microscope.

Procedure:

• Treatment and Tissue Processing:

  • Treat the HSE models with Pentavitin (e.g., 3% concentration) and a vehicle control for 48 to 72 hours.

  • Fix the tissues in formalin, followed by dehydration and embedding in paraffin.

• Sectioning and Staining:

  • Cut thin sections (4-5 µm) of the paraffin-embedded tissues.

  • Deparaffinize and rehydrate the sections.

  • Perform antigen retrieval if necessary.

  • Block non-specific binding and incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with the appropriate secondary antibodies.

  • Counterstain the nuclei and mount the coverslips.

• Microscopy and Analysis:

  • Visualize the stained sections using a microscope.

  • Capture images and analyze the intensity and localization of the protein expression in the different epidermal layers.

Data Presentation

Table 1: Quantitative Analysis of Pentavitin's Effect on Skin Barrier Function in a 3D HSE Model

Treatment Group	Concentration	Mean TEWL (g/m²/h) ± SD	% Change in TEWL vs. Control	Mean Tissue Viability (%) ± SD
Vehicle Control	-	Value	0%	100 ± Value
Pentavitin	1%	Value	Value	Value
Pentavitin	3%	Value	Value	Value
Pentavitin	5%	Value	Value	Value

Note: Lower TEWL values indicate improved barrier function.

Table 2: Gene Expression Analysis in a 3D HSE Model Treated with 3% Pentavitin

Target Gene	Function	Mean Fold Change vs. Control ± SD	p-value
Filaggrin (FLG)	Skin Barrier, NMF Production	Value	Value
Loricrin (LOR)	Cornified Envelope Protein	Value	Value
Hyaluronan Synthase 3 (HAS3)	Hyaluronic Acid Synthesis	Value	Value
Transglutaminase 1 (TGM1)	Cornified Envelope Cross-linking	Value	Value

Visualizations

Experimental Workflow

References

• 1. 3D In Vitro Model of a Functional Epidermal Permeability Barrier from Human Embryonic Stem Cells and Induced Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Various Cellular Components and Its Signaling Cascades Through the Involvement of Signaling Messengers in Keratinocyte Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Improvement of a Three-Layered in vitro Skin Model for Topical Application of Irritating Substances - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In-Vitro Assessment of Skin Hydration using Saccharide Isomerate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maintaining optimal skin hydration is crucial for a healthy skin barrier function. Dehydrated skin is often associated with a compromised barrier, leading to dryness, sensitivity, and an increased susceptibility to environmental aggressors. Saccharide Isomerate, a plant-derived carbohydrate complex, has demonstrated significant efficacy in improving skin hydration.[1][2] Its unique mechanism of action, which involves binding to keratin in the stratum corneum, mimics the skin's natural moisturizing factors (NMFs), providing long-lasting hydration.[1][2] Furthermore, in-vivo studies have shown that Saccharide Isomerate can reduce transepidermal water loss (TEWL) and improve skin smoothness and comfort.

These application notes provide detailed in-vitro methodologies to assess the efficacy of Saccharide Isomerate in enhancing skin hydration. The protocols described herein utilize Reconstructed Human Epidermis (RHE) models, which closely mimic the structure and function of the native human epidermis, offering a robust and ethically sound platform for efficacy testing.[3] The described assays will enable researchers to quantify the effects of Saccharide Isomerate on key hydration markers, including the expression of barrier proteins and the synthesis of hyaluronic acid.

Mechanism of Action: Signaling Pathways

Saccharide Isomerate enhances skin hydration through a multi-faceted approach that involves strengthening the skin's natural barrier and boosting its innate moisturizing capabilities. A key aspect of its mechanism is the upregulation of genes involved in keratinocyte differentiation and the formation of the cornified envelope, such as Filaggrin (FLG) and Loricrin (LOR).[4][5][6] Filaggrin is subsequently broken down into amino acids that constitute the Natural Moisturizing Factor (NMF), which is essential for maintaining stratum corneum hydration. Additionally, Saccharide Isomerate has been shown to stimulate the synthesis of Hyaluronic Acid (HA), a potent humectant that can hold up to 1000 times its weight in water.[7]

References

• 1. skinician.com [skinician.com]
• 2. thepinkfoundry.com [thepinkfoundry.com]
• 3. In vitro skin irritation testing on reconstituted human epidermis: reproducibility for 50 chemicals tested with two protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Biosynthetic pathways of filaggrin and loricrin--two major proteins expressed by terminally differentiated epidermal keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Saccharide Isomerate | Carbohydrate Complex | Cosmetic Ingredients Guide [ci.guide]

Application Notes and Protocols: Utilizing Pentavitin in Cell Culture Media for Enhanced Keratinocyte Differentiation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Keratinocyte differentiation is a critical process for the formation of a functional epidermal barrier. In vitro models of this process are invaluable for dermatological research, drug discovery, and testing of cosmetic ingredients. Pentavitin®, the trade name for Saccharide Isomerate, is a plant-derived carbohydrate complex that is structurally similar to the carbohydrate complex found in human skin.[1] It is well-documented for its ability to bind to keratin and provide long-lasting hydration.[2][3] Emerging evidence suggests that Pentavitin may also play a role in promoting keratinocyte differentiation.

DNA microarray analysis of human keratinocytes has revealed that Saccharide Isomerate upregulates the expression of key genes involved in skin barrier function, including filaggrin and loricrin, which are markers of terminal differentiation.[1] This suggests that Pentavitin, by modulating the cellular microenvironment and potentially inducing a state of "hydration stress," can trigger the molecular cascade leading to keratinocyte differentiation. These application notes provide a detailed protocol for the use of Pentavitin in cell culture media to enhance the differentiation of human keratinocytes.

Principle of Action

The proposed mechanism for Pentavitin-induced keratinocyte differentiation is linked to the cellular response to changes in local hydration and osmolarity. While seemingly counterintuitive for a hydrating agent, Pentavitin's strong binding to keratin on the cell surface may alter the local water activity, creating a microenvironment that mimics a state of controlled dehydration or osmotic stress. It has been demonstrated that osmotic stress can induce the expression of terminal differentiation markers in keratinocytes, such as involucrin, transglutaminase, and filaggrin. This controlled "hydration signaling" is hypothesized to activate intracellular pathways, such as the MAPK pathway, leading to the upregulation of genes responsible for keratinocyte differentiation and cornification.

Data Presentation

The following table summarizes the reported effects of Saccharide Isomerate (Pentavitin) on the gene expression of key keratinocyte differentiation markers.

Gene	Marker Type	Effect of Saccharide Isomerate	Reference
Filaggrin (FLG)	Late Differentiation	Upregulation	[1]
Loricrin (LOR)	Late Differentiation	Upregulation	[1]
Hyaluronan Synthase-3 (HAS3)	Hydration & Barrier Function	Upregulation	[1]
Acid Sphingomyelinase	Ceramide Synthesis	Upregulation	[1]

Experimental Protocols

Protocol 1: Standard Keratinocyte Culture and Maintenance

This protocol outlines the basic culture of human epidermal keratinocytes prior to differentiation induction.

Materials:

• Human Epidermal Keratinocytes (primary or cell line, e.g., HaCaT)

• Keratinocyte Growth Medium (KGM), serum-free, low calcium (e.g., 0.03-0.09 mM Ca²⁺)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA (0.05%)

• Cell culture flasks/dishes

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Thaw and seed keratinocytes at a density of 5 x 10³ to 2 x 10⁴ cells/cm².

• Culture cells in KGM in a humidified incubator.

• Change the medium every 2-3 days.

• Subculture the cells when they reach 70-80% confluency using Trypsin-EDTA.

Protocol 2: Induction of Keratinocyte Differentiation with Pentavitin

This protocol describes the use of Pentavitin as a supplement in the cell culture medium to induce keratinocyte differentiation.

Materials:

• Keratinocytes cultured to 80-90% confluency (from Protocol 1)

• Keratinocyte Differentiation Medium (KDM): KGM with increased calcium concentration (1.2-1.8 mM Ca²⁺)

• Pentavitin® (Saccharide Isomerate), sterile solution (e.g., 10% w/v in water)

• Cell culture plates (e.g., 6-well or 12-well)

Procedure:

• Seed keratinocytes in appropriate culture plates and grow to 80-90% confluency in KGM.

• Prepare KDM with the desired final concentration of Pentavitin. A concentration range of 0.1% to 1.0% (w/v) is recommended for initial optimization.

• Aspirate the KGM from the confluent keratinocyte cultures.

• Wash the cells once with sterile PBS.

• Add the prepared KDM containing Pentavitin to the cells.

• Culture the cells for 3-7 days to induce differentiation. Change the medium every 2 days.

• Monitor the cells for morphological changes indicative of differentiation (e.g., stratification, flattened and enlarged cell shape).

• Harvest the cells at desired time points for further analysis (e.g., qPCR, Western Blotting, Immunofluorescence).

Protocol 3: Analysis of Keratinocyte Differentiation Markers

A. Quantitative Real-Time PCR (qPCR)

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (e.g., KRT1, KRT10, IVL, LOR, FLG) and a housekeeping gene (e.g., GAPDH, ACTB)

Procedure:

• Extract total RNA from the control and Pentavitin-treated keratinocytes.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR using specific primers for the differentiation markers.

• Analyze the relative gene expression using the ΔΔCt method.

B. Western Blotting

Materials:

• RIPA lysis buffer with protease inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Keratin 1, anti-Keratin 10, anti-Involucrin, anti-Loricrin, anti-Filaggrin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

C. Immunofluorescence Staining

Materials:

• Cells grown on coverslips

• 4% Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 5% goat serum in PBS)

• Primary and fluorescently-labeled secondary antibodies

• DAPI for nuclear staining

• Mounting medium

Procedure:

• Fix the cells with 4% PFA and permeabilize.

• Block non-specific binding sites.

• Incubate with primary antibodies, followed by fluorescently-labeled secondary antibodies.

• Counterstain the nuclei with DAPI.

• Mount the coverslips and visualize the cells using a fluorescence microscope.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for assessing Pentavitin-induced keratinocyte differentiation.

Proposed Signaling Pathway

Caption: Proposed signaling pathway for Pentavitin-induced keratinocyte differentiation.

References

• 1. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhancement of Keratinocyte Differentiation by Rose Absolute Oil - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Quantitative Analysis of Pentavitin's (Saccharide Isomerate) Effect on Transepidermal Water Loss (TEWL)

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Transepidermal Water Loss (TEWL) is a critical parameter in dermatological and cosmetic research, representing the constitutive diffusion of water from the dermis and epidermis to the atmosphere. It serves as a primary indicator of skin barrier function; a compromised barrier results in higher TEWL, leading to dehydration, sensitivity, and accelerated aging.[1][2][3][4][5] Pentavitin®, with the INCI name Saccharide Isomerate, is a 100% natural, plant-derived carbohydrate complex.[6] Its chemical structure is similar to the carbohydrate complex found in the human stratum corneum, enabling it to bind uniquely and effectively to the skin.[7][8][9] This document provides a quantitative analysis of Pentavitin's efficacy in reducing TEWL and detailed protocols for its evaluation.

Mechanism of Action

Pentavitin's efficacy in reducing TEWL is attributed to its unique "moisture magnet" characteristic. Its mechanism involves several key processes:

• Keratin Binding: Unlike other humectants, Pentavitin binds covalently to the free amino groups of lysine in the keratin of the stratum corneum.[7] This creates a durable moisture reservoir that is not easily washed away, providing hydration for up to 72 hours.[1][6][10] The bond is only broken through the natural process of desquamation.[7][8]

• Strengthening the Skin Barrier: Pentavitin has been shown to strengthen the skin's natural barrier.[1][10][11] Gene expression studies have demonstrated that it stimulates key genes responsible for improving skin barrier function, such as those for loricrin and filaggrin, which are crucial for the integrity of the cornified envelope.[9][12]

• Stimulating Hyaluronic Acid Production: It stimulates fibroblasts, promoting the production of hyaluronic acid (HA) by up to 66%, which further supports skin hydration and plumps the skin from within.[7][13]

Caption: Pentavitin's mechanism for reducing TEWL.

Quantitative Data on TEWL Reduction

Clinical studies have consistently demonstrated Pentavitin's ability to significantly reduce TEWL, thereby improving skin barrier function. The following tables summarize key quantitative findings from various studies.

Table 1: TEWL Reduction in Eczema Sufferers

Treatment Group	Measurement Time	Mean TEWL (g/m²/h)	Change from Baseline	Significance (p-value)
Pentavitin®	Week 0 (Baseline)	23.67	-	p = 0.036
Week 2	13.98	-9.69 g/m²/h
Control (No Pentavitin®)	Week 0 (Baseline)	N/A	N/A	N/A
Week 2	N/A	N/A
Data synthesized from a study on subjects with eczema, applying a moisturizing cream with Pentavitin® for two weeks.[14]

Table 2: TEWL Reduction on the Scalp

Treatment Group (Shampoo)	Measurement Time	Mean Change in TEWL (g/m²/h)
Shampoo A (with Pentavitin®)	Day 1	-2.75
Day 28	-3.65
Shampoo B (with Pentavitin®)	Day 1	-4.18
Day 28	-5.99
Placebo Shampoo	Day 1	+3.23
Day 28	+2.25
Data from a 28-day, placebo-controlled clinical study on Chinese subjects with flaky scalp.[15]

Table 3: Comparative Moisture Retention Capacity

Active Ingredient (5%)	Moisture Retention Capacity Increase vs. Control
Pentavitin®	38%
Glycerin	6%
In vivo study comparing the moisture retention capacity of Pentavitin® and glycerin formulations.[11][16]

Experimental Protocols

Protocol: In-Vivo Measurement of TEWL

This protocol outlines the standardized procedure for measuring TEWL on human skin to quantify the effect of a topically applied product containing Pentavitin®.

2.1.1 Objective To quantitatively assess the impact of a Pentavitin®-containing formulation on skin barrier function by measuring TEWL over a specified period.

2.1.2 Materials and Equipment

• Test formulation (e.g., cream, lotion) with a known concentration of Pentavitin®.

• Placebo/control formulation (without Pentavitin®).

• Open-chamber TEWL measurement device (e.g., Courage+Khazaka Tewameter® TM Hex or TM 300).[17][18][19]

• Skin marker for delineating test sites.

• Standardized cleansing agents.

• Environmentally controlled room (constant temperature and relative humidity, e.g., 21±1°C and 50±5% RH).[15][20]

2.1.3 Study Design

• Subjects: Recruit healthy volunteers with specific skin conditions (e.g., dry skin) if applicable. Ensure exclusion criteria are met (e.g., no other topical products on test areas for 24 hours).[17]

• Acclimatization: Subjects must acclimatize in the environmentally controlled room for at least 20-30 minutes before any measurements are taken.[21]

• Test Sites: Delineate test areas on a suitable anatomical location, such as the volar forearm.[17][20]

• Randomization: The study should be randomized and blinded (assessor-blinded is common) to prevent bias.[20]

• Measurement Schedule:

  • Baseline (T0): Measure TEWL at all test sites before product application.

  • Post-Application: Apply a standardized amount of the test and placebo formulations to the assigned sites.

  • Follow-up: Conduct TEWL measurements at predefined time points (e.g., 1 hour, 8 hours, 24 hours, 7 days, 28 days) post-application.[15][20]

2.1.4 Measurement Procedure

• Ensure the Tewameter® probe is clean and calibrated according to the manufacturer's instructions.

• Hold the probe perpendicular to the skin surface without exerting excessive pressure.

• Allow the reading to stabilize. The device software will typically indicate when a stable measurement is achieved.

• Record the TEWL value, expressed in g/m²/h.

• Take at least three consecutive measurements at each site and calculate the average to ensure robustness of the data.[21] TEWL should be the first parameter measured if multiple skin assessments are being performed.[21]

2.1.5 Data Analysis

• Calculate the mean and standard deviation for TEWL values at each time point for both test and control groups.

• Determine the percentage change or absolute change in TEWL from baseline for each group.

• Use appropriate statistical tests (e.g., t-test, ANOVA) to evaluate the significance of the differences between the Pentavitin®-treated group and the control group. A p-value < 0.05 is typically considered statistically significant.

Caption: Workflow for in-vivo TEWL measurement.

References

• 1. clinikally.com [clinikally.com]
• 2. skinanalysis.com.au [skinanalysis.com.au]
• 3. Tewameter probe TM HEX- Global TEWL Measuring probe | MEDELINK [medelink.ca]
• 4. Transepidermal water loss in healthy adults: a systematic review and meta-analysis update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dsm-firmenich.com [dsm-firmenich.com]
• 7. Saccharide Isomerate | Carbohydrate Complex | Cosmetic Ingredients Guide [ci.guide]
• 8. cosmeticsonline.com.br [cosmeticsonline.com.br]
• 9. korelu.de [korelu.de]
• 10. abi-ame.com [abi-ame.com]
• 11. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 12. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 13. us.olivetreepeople.com [us.olivetreepeople.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. dsm.com [dsm.com]
• 16. cosmetotheque.com [cosmetotheque.com]
• 17. In vivo transepidermal water loss: Validation of a new multi‐sensor open chamber water evaporation system Tewameter TM Hex - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Refubium - In vivo transepidermal water loss: Validation of a new multi‐sensor open chamber water evaporation system Tewameter TM Hex [refubium.fu-berlin.de]
• 20. The 24-hour skin hydration and barrier function effects of a hyaluronic 1%, glycerin 5%, and Centella asiatica stem cells extract moisturizing fluid: an intra-subject, randomized, assessor-blinded study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Clinical Measurement of Transepidermal Water Loss - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Effect of Pentavitin on Skin Barrier Gene Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

A robust skin barrier is essential for maintaining skin hydration, preventing water loss, and protecting against environmental aggressors. The integrity of this barrier is largely dependent on the proper differentiation of keratinocytes and the expression of key structural proteins. Pentavitin® (INCI: Saccharide Isomerate) is a 100% natural, plant-derived carbohydrate complex that provides deep and long-lasting hydration for up to 72 hours.[1][2][3] Its unique mechanism of action involves binding to keratin in the stratum corneum, creating a moisture reservoir.[4][5][6] Emerging evidence suggests that beyond its hydrating properties, Pentavitin also positively influences the expression of genes critical for skin barrier formation and function.

These application notes provide a comprehensive guide for researchers interested in investigating the effects of Pentavitin on the expression of skin barrier-related genes, including filaggrin (FLG), loricrin (LOR), and involucrin (IVL), as well as genes involved in hydration such as aquaporin-3 (AQP3) and hyaluronic acid synthase (HAS).

Mechanism of Action: Pentavitin and Skin Barrier Enhancement

Pentavitin's primary role in skin hydration is well-documented; it acts as a "moisture magnet," binding to the skin's surface and providing sustained hydration.[4][7] This prolonged hydration creates an optimal environment for enzymatic functions necessary for proper skin barrier maintenance. Furthermore, in-vitro studies have indicated that Pentavitin (Saccharide Isomerate) stimulates the expression of key epidermal building blocks, thereby improving skin barrier function from a molecular level.[1][2] Previous studies have shown that saccharide isomerate has a positive impact on skin barrier formation, exemplified by improved hydration and the induction of genes related to the cornified envelope maturation, such as filaggrin and loricrin.[2]

Key Genes in Skin Barrier Function:

• Filaggrin (FLG): A key protein that aggregates keratin filaments, contributing to the structural integrity of the stratum corneum. Its breakdown products form the Natural Moisturizing Factor (NMF).[8][9][10]

• Loricrin (LOR): The most abundant protein component of the cornified envelope, providing a protective barrier.[8][11]

• Involucrin (IVL): A structural protein that is a precursor to the cornified envelope.[12][13]

• Aquaporin-3 (AQP3): A channel protein that facilitates the transport of water and glycerol, crucial for epidermal hydration.[14][15]

• Hyaluronic Acid Synthases (HAS): Enzymes responsible for the synthesis of hyaluronic acid, a key molecule for skin moisture retention.[16][17]

Data Presentation: Expected Quantitative Gene Expression Changes

While specific quantitative data from studies on Pentavitin's direct impact on the fold change of skin barrier gene expression is not publicly available, the following table presents representative data from an in-vitro study on a moisturizing cream containing ingredients aimed at enhancing skin hydration and barrier function. This data, obtained using a reconstructed human epidermis (RHE) model, illustrates the expected upregulation of key barrier and hydration-related genes.

Gene	Function	Expected Fold Change (vs. Control)
FLG	Aggregates keratin filaments, precursor to NMF	1.5 - 2.5
LOR	Major component of the cornified envelope	1.5 - 2.0
IVL	Cornified envelope precursor	1.2 - 1.8
AQP3	Water and glycerol transport	2.0 - 3.0
HAS2	Hyaluronic acid synthesis	1.5 - 2.5

Note: The fold change values are representative and based on studies of other hydrating and barrier-enhancing ingredients. Actual results with Pentavitin may vary.

Experimental Protocols

In Vitro Model: Reconstructed Human Epidermis (RHE)

The use of a 3D reconstructed human epidermis (RHE) model is highly recommended as it closely mimics the structure and function of the native human epidermis, providing a more physiologically relevant system for testing topical ingredients.[6][18][19]

Protocol for RHE Culture and Treatment:

• Receipt and Acclimatization: Upon receipt of commercial RHE kits (e.g., EpiDerm™, SkinEthic™), handle them under sterile conditions in a laminar flow hood. Place the inserts in 6-well plates containing the provided maintenance medium and incubate at 37°C, 5% CO₂ for 24 hours to allow for tissue equilibration.

• Preparation of Pentavitin Solution: Prepare a stock solution of Pentavitin in a sterile, aqueous vehicle (e.g., phosphate-buffered saline or cell culture medium). Further dilute the stock solution to the desired final concentrations for treatment (e.g., 0.5%, 1%, 2% w/v). A vehicle control (placebo) lacking Pentavitin should also be prepared.

• Topical Application: Carefully apply a small, defined volume (e.g., 20-50 µL) of the Pentavitin solution or vehicle control directly onto the surface of the RHE. Ensure even distribution across the tissue surface.

• Incubation: Return the treated RHE models to the incubator (37°C, 5% CO₂) for the desired exposure time (e.g., 24, 48, or 72 hours).

• Harvesting for RNA Extraction: At the end of the incubation period, wash the RHE surface with sterile PBS to remove any remaining treatment solution. The epidermis can then be separated from the filter support for RNA extraction.

Figure 1. Experimental workflow for treating RHE models with Pentavitin.

RNA Extraction and Quantitative Real-Time PCR (qPCR)

Protocol for Gene Expression Analysis:

• RNA Extraction:

  • Homogenize the harvested epidermal tissue in a suitable lysis buffer (e.g., TRIzol or buffer from a commercial RNA extraction kit).

  • Isolate total RNA using a silica-column-based kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions. This typically includes steps for DNase treatment to remove any contaminating genomic DNA.[20][21]

  • Assess the quantity and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). A 260/280 ratio of ~2.0 is indicative of pure RNA. RNA integrity can be further assessed using an Agilent Bioanalyzer.

• cDNA Synthesis (Reverse Transcription):

  • Synthesize first-strand complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit (e.g., High-Capacity cDNA Reverse Transcription Kit, Applied Biosystems).[20]

  • The reaction typically includes reverse transcriptase, dNTPs, and random primers or oligo(dT) primers.

  • Incubate the reaction mixture according to the kit's protocol (e.g., 25°C for 10 min, 37°C for 120 min, 85°C for 5 min).

• Quantitative Real-Time PCR (qPCR):

  • Prepare the qPCR reaction mixture containing:

    • SYBR Green Master Mix (or TaqMan Master Mix if using probe-based assays)

    • Forward and reverse primers for the target genes (FLG, LOR, IVL, AQP3, HAS2) and a housekeeping gene (e.g., GAPDH, ACTB).

    • Diluted cDNA template

    • Nuclease-free water

  • Perform the qPCR using a real-time PCR system with a standard cycling protocol:

    • Initial denaturation (e.g., 95°C for 10 min)

    • 40 cycles of:

      • Denaturation (e.g., 95°C for 15 sec)

      • Annealing/Extension (e.g., 60°C for 60 sec)

  • Include a melt curve analysis at the end of the run when using SYBR Green to ensure the specificity of the amplified product.

• Data Analysis:

  • Determine the cycle threshold (Ct) for each gene in each sample.

  • Normalize the Ct values of the target genes to the Ct value of the housekeeping gene (ΔCt = Cttarget - Cthousekeeping).

  • Calculate the relative gene expression using the 2-ΔΔCt method, comparing the Pentavitin-treated samples to the vehicle-treated control samples.

Figure 2. Workflow for qPCR analysis of skin barrier gene expression.

Hypothesized Signaling Pathway

The precise signaling pathway through which Pentavitin may upregulate skin barrier genes is not yet fully elucidated. However, based on its primary function of enhancing hydration and the known mechanisms of keratinocyte differentiation, a hypothetical pathway can be proposed. Improved hydration may lead to the activation of signaling cascades that promote keratinocyte differentiation, potentially involving pathways like the calcium gradient, Protein Kinase C (PKC), and transcription factors known to regulate the expression of filaggrin, loricrin, and involucrin.

Figure 3. Hypothesized signaling pathway of Pentavitin's effect on skin barrier genes.

Conclusion

The protocols and information provided in these application notes offer a robust framework for investigating the molecular effects of Pentavitin on skin barrier integrity. By utilizing in vitro models such as reconstructed human epidermis and quantitative gene expression analysis, researchers can gain valuable insights into how this long-lasting hydrator contributes to the strengthening of the skin's natural defenses. The expected upregulation of key genes like filaggrin and loricrin would provide a mechanistic basis for Pentavitin's observed benefits in improving skin barrier function.

References

• 1. Gene expression profiles of three different models of reconstructed human epidermis and classical cultures of keratinocytes using cDNA arrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced In Vitro Expression of Filaggrin and Antimicrobial Peptides Following Application of Glycosaminoglycans and a Sphingomyelin-Rich Lipid Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reconstructed Human Epidermis (RHE) | Zen-Bio Inc, RTP NC [zen-bio.com]
• 6. Regulation of Filaggrin, Loricrin, and Involucrin by IL-4, IL-13, IL-17A, IL-22, AHR, and NRF2: Pathogenic Implications in Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. The Role of Filaggrin in the Skin Barrier and Disease Development | Actas Dermo-Sifiliográficas [actasdermo.org]
• 10. researchgate.net [researchgate.net]
• 11. Loricrin and involucrin expression is down-regulated by Th2 cytokines through STAT-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regulation of aquaporin-3 water permeability by hyaluronan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Update on the epidermal differentiation complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. Effect of Astaxanthin on the Expression and Activity of Aquaporin-3 in Skin in an In-Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The Role of Filaggrin in the Skin Barrier and Disease Development | Actas Dermo-Sifiliográficas [actasdermo.org]
• 18. In Vitro and In Vivo Evaluation of an Emollient‐Rich Moisturizer Developed to Address Three Critical Elements of Natural Moisturization - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Application of Saccharide Isomerate in Wound Healing and Tissue Regeneration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Saccharide Isomerate, a carbohydrate complex derived from D-glucose, is a well-established cosmetic ingredient renowned for its exceptional moisturizing properties and ability to strengthen the skin's barrier function. While its primary applications have been in skincare for hydration and soothing sensitive skin, emerging evidence of its mechanisms of action suggests a significant potential role in the complex processes of wound healing and tissue regeneration. A healthy, hydrated epidermal environment is paramount for efficient wound repair, and Saccharide Isomerate's ability to provide deep, long-lasting hydration and support barrier integrity makes it a compelling candidate for further investigation in wound care applications.

This document provides detailed application notes on the scientific rationale for using Saccharide Isomerate in wound healing studies and presents standardized protocols for its evaluation.

Scientific Rationale for Application in Wound Healing

The process of wound healing is a highly orchestrated series of events involving inflammation, cell proliferation, migration, and tissue remodeling. A moist and well-hydrated environment is crucial for optimal healing.[1][2] Saccharide Isomerate's potential to promote wound healing is predicated on several of its key biological activities:

• Intense and Prolonged Hydration: Saccharide Isomerate has a unique ability to bind to keratin in the stratum corneum, creating a moisture reservoir that provides long-lasting hydration.[3] This sustained hydration is critical for facilitating the migration of keratinocytes and fibroblasts, essential cells in the proliferative phase of wound healing.

• Strengthening of the Skin Barrier: A compromised skin barrier leads to increased transepidermal water loss (TEWL), which can impede the healing process.[4] Studies have shown that Saccharide Isomerate significantly improves skin barrier function, as evidenced by a reduction in TEWL.[5][6][7][8] A robust skin barrier protects the wound from external pathogens and maintains the moist environment necessary for healing.

• Stimulation of Hyaluronic Acid (HA) Synthesis: Saccharide Isomerate has been reported to stimulate the synthesis of hyaluronic acid.[3] Hyaluronic acid is a key molecule in tissue regeneration, playing a vital role in all phases of wound healing. It modulates inflammation, promotes cell migration and proliferation, and is involved in the remodeling of the extracellular matrix.[9][10][11][12][13][14]

Quantitative Data Summary

While direct studies on Saccharide Isomerate's effect on wound closure rates are not yet prevalent in published literature, data from studies on its impact on skin barrier function provide a strong basis for its potential application.

Parameter Measured	Treatment Group	Result	Study Reference
Transepidermal Water Loss (TEWL)	Shampoo with Saccharide Isomerate	Significant decrease over 28 days compared to placebo.	[5][6][7]
Sebum Secretion	Shampoo with Saccharide Isomerate	Time- and dose-dependent decrease over 28 days.	[6]
Skin Hydration	Moisturizing cream with Saccharide Isomerate	Significant increase in skin hydration after 2 weeks.	[3]
Transepidermal Water Loss (TEWL) in Eczema	Moisturizing cream with Saccharide Isomerate	Significant reduction in TEWL in eczema sufferers after 2 weeks.	[8]

Experimental Protocols

To investigate the efficacy of Saccharide Isomerate in wound healing and tissue regeneration, the following standardized in vitro and in vivo experimental protocols are recommended.

In Vitro Scratch Assay for Cell Migration

This assay is a straightforward method to study collective cell migration in vitro.[15][16][17][18]

Objective: To determine the effect of Saccharide Isomerate on the migration rate of keratinocytes and fibroblasts.

Materials:

• Human keratinocytes (e.g., HaCaT) or human dermal fibroblasts (HDFs)

• Appropriate cell culture medium (e.g., DMEM) with supplements

• Saccharide Isomerate stock solution (sterile)

• 12-well or 24-well tissue culture plates

• P200 pipette tips

• Phosphate-buffered saline (PBS)

• Microscope with a camera

Procedure:

• Seed keratinocytes or fibroblasts into 12-well plates at a density that will form a confluent monolayer within 24 hours.[19]

• Once confluent, create a "scratch" in the monolayer with a sterile P200 pipette tip.[15][19]

• Gently wash the wells with PBS to remove detached cells.[17][19]

• Replace the medium with fresh culture medium containing various concentrations of Saccharide Isomerate (e.g., 0%, 0.1%, 1%, 5%). A positive control (e.g., a known growth factor) can also be included.

• Capture images of the scratch at time 0 and at regular intervals (e.g., every 4-6 hours) for up to 48 hours.[15][19]

• Analyze the images to measure the width of the scratch at each time point. The rate of wound closure can be calculated as the change in width over time.

MTT Assay for Cell Proliferation

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.[20][21][22][23]

Objective: To evaluate the effect of Saccharide Isomerate on the proliferation of keratinocytes and fibroblasts.

Materials:

• Human keratinocytes or fibroblasts

• 96-well tissue culture plates

• Saccharide Isomerate stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Replace the medium with fresh medium containing different concentrations of Saccharide Isomerate.

• Incubate for 24, 48, and 72 hours.

• At each time point, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[20][21]

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[20]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.[21] An increase in absorbance correlates with an increase in cell number.

In Vivo Excisional Wound Healing Model

This model is used to assess the effect of topical treatments on the rate of wound closure and the quality of tissue regeneration in a living organism.[24][25][26][27][28]

Objective: To determine if topical application of Saccharide Isomerate accelerates wound healing in an animal model.

Materials:

• Laboratory mice (e.g., C57BL/6 or BALB/c)

• Anesthetic (e.g., isoflurane)

• Electric razor and depilatory cream

• Surgical disinfectant (e.g., povidone-iodine and alcohol)

• 4 mm or 6 mm biopsy punch

• Sterile surgical instruments

• Topical formulation of Saccharide Isomerate (e.g., in a hydrogel base)

• Wound dressing

• Digital camera

Procedure:

• Anesthetize the mouse and shave the dorsal area.[24][27]

• Create two full-thickness excisional wounds on the back of each mouse using a biopsy punch.[26][27]

• Topically apply the Saccharide Isomerate formulation to one wound and a placebo/vehicle control to the other.

• Cover the wounds with a semi-occlusive dressing.

• Photograph the wounds daily or every other day.

• Measure the wound area from the photographs using image analysis software. Calculate the percentage of wound closure over time.

• At selected time points (e.g., day 3, 7, 14), euthanize a subset of animals and harvest the wound tissue for histological analysis (e.g., H&E, Masson's trichrome staining) to assess re-epithelialization, granulation tissue formation, and collagen deposition.

Signaling Pathways and Experimental Workflows

Diagrams

References

• 1. The importance of hydration in wound healing: reinvigorating the clinical perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hartmann.info [hartmann.info]
• 3. scitepress.org [scitepress.org]
• 4. karger.com [karger.com]
• 5. researchgate.net [researchgate.net]
• 6. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 10. Frontiers | Advances in Hyaluronic Acid for Biomedical Applications [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. dovepress.com [dovepress.com]
• 13. Hyaluronic Acid-Based Clinical Biomaterials Derived for Cell and Molecule Delivery in Regenerative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Hyaluronic acid as a versatile building block for the development of biofunctional hydrogels: In vitro models and preclinical innovations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. clyte.tech [clyte.tech]
• 16. moodle2.units.it [moodle2.units.it]
• 17. Scratch Assay Protocol | Axion Biosystems [axionbiosystems.com]
• 18. Wound healing assay | Abcam [abcam.com]
• 19. med.virginia.edu [med.virginia.edu]
• 20. merckmillipore.com [merckmillipore.com]
• 21. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - RU [thermofisher.com]
• 22. researchhub.com [researchhub.com]
• 23. broadpharm.com [broadpharm.com]
• 24. jove.com [jove.com]
• 25. Protocol for the Splinted, Human-like Excisional Wound Model in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Excision wound model in vivo [bio-protocol.org]
• 27. Murine Excisional Wound Healing Model and Histological Morphometric Wound Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Pentavitin (Saccharide Isomerate) Concentration for In-Vitro Skin Models

This guide is designed for researchers, scientists, and drug development professionals to provide a comprehensive framework for determining the optimal concentration of Pentavitin (INCI: Saccharide Isomerate) in skin-related cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Pentavitin and its primary mechanism of action?

A1: Pentavitin, or Saccharide Isomerate, is a plant-derived carbohydrate complex that is structurally similar to the natural carbohydrate complex found in the human stratum corneum.[1][2] Its primary mechanism involves binding to the ε-amino group of lysine within the keratin of corneocytes, acting as a "moisture magnet."[2][3] This unique binding mechanism allows it to create a long-lasting moisture reservoir, strengthening the skin's barrier function and providing hydration for up to 72 hours, as it is only removed through the natural process of desquamation (skin shedding).[2][4][5]

Q2: What is the recommended starting concentration of Pentavitin for in-vitro experiments on skin cells?

A2: Based on its use in topical formulations and related studies, a good starting point for in-vitro experiments is a concentration range of 0.5% to 5% (w/v) in the cell culture medium.[6][7] However, it is crucial to perform a dose-response analysis to determine the optimal, non-cytotoxic concentration for your specific cell type and experimental endpoint.

Q3: Which cell types are most relevant for studying the effects of Pentavitin?

A3: The most relevant cell types are those that constitute the human epidermis and dermis. These include:

• Human Epidermal Keratinocytes (HEKs): These are the primary cells of the epidermis and are crucial for studying barrier function and hydration.

• Human Dermal Fibroblasts (HDFs): These cells in the dermis are responsible for producing extracellular matrix components like collagen and elastin and play a role in overall skin health.

• 3D Reconstructed Human Epidermis (RhE) Models: These models, which consist of stratified layers of keratinocytes, provide a more physiologically relevant system to study the effects of topically applied or medium-supplemented compounds on skin barrier function and hydration.[8]

Q4: How can I assess the efficacy of Pentavitin in my cell culture model?

A4: Efficacy can be assessed through a variety of assays targeting different cellular and molecular endpoints:

• Gene Expression Analysis (qPCR): Measure the upregulation of genes involved in skin hydration and barrier function, such as Aquaporin 3 (AQP3), Filaggrin (FLG), Loricrin (LOR), and Hyaluronan Synthase-3 (HAS3).[9]

• Protein Expression Analysis (Western Blot or ELISA): Quantify the protein levels of key hydration and barrier markers.

• Impedance-based Assays: In 3D skin models, electrical impedance can be measured to assess skin barrier integrity and hydration levels.[10][11]

• Histological Analysis: Visualize changes in tissue morphology and the expression of specific markers through immunohistochemistry in 3D models.

Troubleshooting Guides

Problem 1: I am observing significant cytotoxicity or cell death after applying Pentavitin.

Possible Cause	Suggested Solution
Concentration is too high: The tested concentration may be above the toxic threshold for your specific cell line.	Action: Perform a dose-response cytotoxicity assay (e.g., MTT, MTS) using a wider and lower range of concentrations (e.g., 0.01% to 5%). This will help you determine the IC50 (half-maximal inhibitory concentration) and a safe working concentration.[12]
Solvent Toxicity: If using a solvent like DMSO to dissolve a powdered form of Saccharide Isomerate, the final solvent concentration in the culture medium may be too high.	Action: Ensure the final solvent concentration is consistent across all wells and does not exceed non-toxic levels (typically <0.5% for DMSO). Always include a vehicle-only control.[13]
Contamination: The Pentavitin stock solution or the cell culture itself may be contaminated with bacteria, yeast, or mycoplasma.[14]	Action: Visually inspect cultures for turbidity or color changes. Perform routine mycoplasma testing.[15][16] Filter-sterilize the Pentavitin stock solution using a 0.22 µm filter before adding it to the medium.

Problem 2: I am not observing any significant effect of Pentavitin on my cells.

Possible Cause	Suggested Solution
Concentration is too low: The concentration may be insufficient to elicit a measurable biological response.	Action: Test a higher range of concentrations, ensuring you stay below the cytotoxic threshold determined in your viability assays.
Insufficient Incubation Time: The duration of exposure may not be long enough for the desired cellular changes (e.g., gene expression) to occur.	Action: Design a time-course experiment, testing multiple time points (e.g., 6, 24, 48, and 72 hours) to identify the optimal exposure duration.
Assay Sensitivity: The chosen assay may not be sensitive enough to detect subtle changes.	Action: Switch to a more sensitive detection method. For example, if protein changes are minimal, analyze gene expression via qPCR, which can detect earlier and more subtle molecular changes.
Cell Model Limitations: A 2D monolayer of cells may not fully recapitulate the barrier function of the skin where Pentavitin primarily acts.	Action: Consider using a 3D reconstructed human epidermis (RhE) model, which provides a more physiologically relevant system for studying skin hydration and barrier function.[8]

Experimental Protocols and Data Presentation

Protocol 1: Determining the Non-Toxic Concentration Range using an MTT Assay

This protocol is essential for identifying the range of Pentavitin concentrations that can be used in subsequent efficacy experiments without causing cell death.

Methodology:

• Cell Seeding: Seed human epidermal keratinocytes (HEKs) into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Compound Preparation: Prepare a 10% (w/v) stock solution of Pentavitin in sterile serum-free culture medium and filter-sterilize. Perform serial dilutions to create a range of concentrations (e.g., 5%, 2.5%, 1.25%, 0.62%, 0.31%, 0.15%, 0.07%, 0%).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared Pentavitin dilutions to the respective wells. Include untreated and vehicle-only controls.

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

  • Viable cells will reduce the yellow MTT to purple formazan crystals.[13]

  • Add 100 µL of solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control.

Table 1: Hypothetical Cell Viability Data for HEKs Treated with Pentavitin for 48 hours

Pentavitin Concentration (%)	Average Absorbance (570 nm)	% Cell Viability	Standard Deviation
0 (Control)	1.250	100.0%	± 0.08
0.31	1.245	99.6%	± 0.07
0.62	1.230	98.4%	± 0.09
1.25	1.215	97.2%	± 0.08
2.50	1.180	94.4%	± 0.10
5.00	1.125	90.0%	± 0.11

Based on this hypothetical data, concentrations up to 5% show minimal cytotoxicity and are suitable for further efficacy studies.

Protocol 2: Gene Expression Analysis of Hydration Markers by qPCR

This protocol measures the effect of Pentavitin on the expression of genes crucial for skin hydration.

Methodology:

• Cell Culture and Treatment: Seed HEKs in 6-well plates. Once they reach 70-80% confluency, treat them with non-toxic concentrations of Pentavitin (e.g., 1% and 2.5%) determined from the MTT assay. Include an untreated control. Incubate for 24 hours.

• RNA Extraction: Lyse the cells and extract total RNA using a suitable kit (e.g., RNeasy Mini Kit). Quantify the RNA and assess its purity.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using SYBR Green master mix and primers specific for target genes (e.g., AQP3, FLG) and a housekeeping gene (e.g., GAPDH).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the data to the housekeeping gene and comparing it to the untreated control.

Table 2: Hypothetical Relative Gene Expression in HEKs Treated with Pentavitin for 24 hours

Target Gene	Treatment Group	Fold Change (vs. Control)	Standard Deviation
AQP3	1% Pentavitin	1.8	± 0.2
2.5% Pentavitin	3.2	± 0.4
FLG	1% Pentavitin	1.5	± 0.3
2.5% Pentavitin	2.5	± 0.3

This hypothetical data suggests that Pentavitin upregulates key genes involved in skin hydration in a dose-dependent manner.

Mandatory Visualizations

Caption: Experimental workflow for optimizing Pentavitin concentration.

Caption: Proposed mechanism of Pentavitin on keratinocytes.

References

• 1. keyaseth.com [keyaseth.com]
• 2. cosmeticsonline.com.br [cosmeticsonline.com.br]
• 3. yourhappylife.com [yourhappylife.com]
• 4. dsm-firmenich.com [dsm-firmenich.com]
• 5. Hydrating Skincare Ingredient Pentavitin, Explained | Hypebae [hypebae.com]
• 6. scitepress.org [scitepress.org]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Skin Hydration • Mattek - Part of Sartorius [mattek.com]
• 11. Skin hydration dynamics investigated by electrical impedance techniques in vivo and in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. cellculturecompany.com [cellculturecompany.com]
• 15. benchchem.com [benchchem.com]
• 16. yeasenbio.com [yeasenbio.com]

Troubleshooting unexpected results in cell viability assays with Saccharide Isomerate.

This technical support center provides troubleshooting guidance for researchers encountering unexpected results in cell viability assays involving Saccharide Isomerate.

Frequently Asked Questions (FAQs)

Q1: My untreated control cells show low viability in the presence of Saccharide Isomerate. Is it cytotoxic?

A1: While generally considered non-cytotoxic and used in cosmetics for its hydrating properties, high concentrations of any substance can affect cell health.[1] Consider the following:

• Concentration: Review the concentration of Saccharide Isomerate used. Cosmetic formulations typically use it at concentrations up to 2.8% for leave-on products.[1] Your experimental concentration may be too high. We recommend performing a dose-response curve to determine the optimal non-toxic concentration for your specific cell line.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to treatments. Your cell line might be particularly sensitive to the carbohydrate complex.

• Assay Interference: It is possible that at high concentrations, Saccharide Isomerate may interfere with the assay itself. See Q3 for more details.

Q2: I'm observing higher than 100% cell viability in my treatment group with Saccharide Isomerate compared to the control. What does this mean?

A2: An increase in viability signal can indicate a proliferative effect or an enhancement of cellular metabolic activity.

• Increased Metabolism: Saccharide Isomerate is a carbohydrate complex. It's plausible that it could be utilized by cells as an energy source, boosting the metabolic activity that is measured in assays like MTT, MTS, and AlamarBlue.[2][3][4] This would lead to a stronger signal without an actual increase in cell number.

• Cell Proliferation: Some studies suggest Saccharide Isomerate can influence keratinocyte proliferation.[5][6] If your assay is conducted over a longer period (e.g., 48-72 hours), Saccharide Isomerate might be promoting cell growth, leading to a higher cell number at the end of the experiment compared to the control. It is recommended to complement your viability assay with a direct cell counting method (e.g., Trypan blue exclusion) to confirm if an increase in cell number is occurring.[7]

• Pipetting Error: Slight variations in cell seeding density can lead to wells with more cells, resulting in a viability reading greater than 100%.[7]

Q3: I'm seeing high background absorbance/fluorescence in my assay wells containing only media and Saccharide Isomerate. Why is this happening?

A3: High background can be caused by the intrinsic properties of the test compound or its interaction with the assay reagents.

• Assay Reagent Interaction: Saccharide Isomerate, as a carbohydrate complex, could potentially reduce the tetrazolium salts (MTT, MTS, XTT) or resazurin (AlamarBlue) in a cell-free manner, although this is not documented.[8] To test for this, set up control wells containing only culture medium, Saccharide Isomerate at your experimental concentrations, and the assay reagent.

• Contamination: Microbial contamination (bacteria or yeast) can also lead to the reduction of assay reagents, causing a false positive signal.[9] Always visually inspect your plates for any signs of contamination.

• Media Components: Phenol red in culture medium can interfere with absorbance readings.[9] Consider using a phenol red-free medium during the assay incubation step to mitigate this.

Q4: My results are inconsistent and not reproducible. What are the common pitfalls?

A4: Reproducibility issues in cell-based assays can stem from several factors:

• Cell Seeding Density: Ensure a homogenous cell suspension before seeding to avoid clumps and uneven cell distribution.[10] The optimal seeding density should be determined for your specific cell line to ensure they are in the exponential growth phase during the experiment.[11]

• Incomplete Solubilization: In MTT assays, ensure the formazan crystals are completely dissolved before reading the absorbance.[9][12] Incomplete solubilization is a common source of variability.

• Incubation Times: Adhere to consistent incubation times for both the compound treatment and the assay reagent.[13] Extended incubation with some assay reagents can be toxic to cells.[11]

Data Summary Tables

Table 1: General Parameters for Common Cell Viability Assays

Assay	Principle	Detection Method	Wavelength	Incubation Time
MTT	Enzymatic reduction of tetrazolium salt to formazan by mitochondrial dehydrogenases.[2][12]	Colorimetric	570 nm (reference ~630 nm)[12]	1-4 hours[13]
MTS/XTT	Reduction of tetrazolium salt to a soluble formazan product.[3]	Colorimetric	490-500 nm[3]	1-4 hours[3][13]
AlamarBlue	Reduction of resazurin to the fluorescent resorufin by metabolically active cells.[4]	Fluorometric	Ex: 530-560 nm, Em: 590 nm	1-4 hours[13]

Table 2: Troubleshooting Unexpected Viability Results

Observation	Potential Cause	Suggested Action
Low Viability in Control	High concentration of Saccharide Isomerate, cell line sensitivity.	Perform a dose-response curve to find the non-toxic concentration range.
Viability > 100%	Increased metabolic activity, cell proliferation, pipetting error.	Correlate with a direct cell counting method. Check for effects on mitochondrial reductase activity.
High Background Signal	Interaction with assay reagents, microbial contamination, media interference.	Run cell-free controls. Use phenol red-free media. Inspect for contamination.
Poor Reproducibility	Inconsistent cell seeding, incomplete formazan solubilization (MTT), variable incubation times.	Optimize cell seeding density. Ensure complete solubilization. Maintain consistent timings.

Experimental Protocols

MTT Cell Viability Assay Protocol

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of Saccharide Isomerate in culture medium. Remove the old medium from the wells and add 100 µL of the treatment solutions. Include untreated and vehicle controls. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[12] Dilute this stock in serum-free medium to a final working concentration of 0.5 mg/mL. Aspirate the treatment medium from the wells and add 100 µL of the MTT working solution to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C in a CO2 incubator, protected from light.[3]

• Solubilization: Aspirate the MTT solution. Add 100-150 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol) to each well to dissolve the purple formazan crystals.[9][14]

• Readout: Shake the plate gently on an orbital shaker for 15 minutes to ensure complete solubilization.[12] Measure the absorbance at 570 nm using a microplate reader.

AlamarBlue (Resazurin) Cell Viability Assay Protocol

• Cell Seeding & Treatment: Follow steps 1 and 2 from the MTT protocol.

• AlamarBlue Addition: Prepare the AlamarBlue reagent according to the manufacturer's instructions, typically a 10% v/v addition to the existing culture medium in each well.

• Incubation: Incubate the plate for 1-4 hours at 37°C, protected from light. The optimal incubation time may vary depending on the cell type and density and should be determined empirically.[13]

• Readout: Measure fluorescence using an excitation wavelength of 530-560 nm and an emission wavelength of 590 nm.

Visualizations

Caption: General experimental workflow for cell viability assays.

Caption: Hypothesized mechanism of Saccharide Isomerate on skin cells.

References

• 1. cir-safety.org [cir-safety.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. broadpharm.com [broadpharm.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Smad7 positively regulates keratinocyte proliferation in psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Particle-induced artifacts in the MTT and LDH viability assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Troubleshooting T cell ELISPOT assay | U-CyTech [ucytech.com]
• 11. youtube.com [youtube.com]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Managing Saccharide Isomerate Interference in Fluorescence-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to identify, characterize, and prevent the potential interference of Saccharide Isomerate in fluorescence-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Saccharide Isomerate and why might it interfere with my fluorescence assay?

A1: Saccharide Isomerate is a carbohydrate complex derived from D-glucose, primarily composed of monosaccharides and disaccharides like glucose and fructose.[1] While not inherently fluorescent, components within the mixture or impurities could exhibit autofluorescence, particularly in the blue-green spectral region.[2] Additionally, at high concentrations, saccharide solutions have the potential to alter the viscosity of the assay medium or interact with fluorophores, leading to fluorescence quenching.[3][4] Interference can manifest as false positives or negatives, reduced signal-to-noise ratios, and inaccurate quantitative results.[2]

Q2: What are the primary mechanisms of interference from compounds like Saccharide Isomerate?

A2: The two main interference mechanisms are:

• Autofluorescence: The compound itself emits light at wavelengths that overlap with the excitation or emission spectra of the assay's fluorophore.[2]

• Quenching: The compound absorbs the excitation light or the emitted fluorescence from the fluorophore, leading to a decrease in the detected signal.[5] This can occur through various mechanisms, including collisional quenching and the inner filter effect.[5]

Q3: How can I proactively assess if Saccharide Isomerate will interfere with my specific assay?

A3: It is crucial to perform preliminary characterization of Saccharide Isomerate under your specific experimental conditions. This involves two key experiments:

• Compound Autofluorescence Check: To determine if Saccharide Isomerate emits a fluorescent signal that could contribute to the background.

• Quenching Potential Assessment: To evaluate if Saccharide Isomerate reduces the signal from your specific fluorophore.

Detailed protocols for these assessments are provided in the Troubleshooting Guide section.

Q4: What are the general strategies to mitigate interference from Saccharide Isomerate?

A4: Several strategies can be employed:

• Spectral Scanning and Fluorophore Selection: Characterize the fluorescence profile of Saccharide Isomerate to select a fluorophore with excitation and emission spectra that do not overlap.[2] Shifting to red-shifted fluorophores (emission > 500 nm) can often reduce interference.[2]

• Background Subtraction: If autofluorescence is present and uniform, the signal from control wells containing only Saccharide Isomerate can be subtracted from the experimental wells.

• Assay Optimization: Adjusting the concentrations of Saccharide Isomerate and the fluorophore can help improve the signal-to-noise ratio.

• Use of Control Wells: Including appropriate controls is essential to identify and quantify the extent of interference.

Troubleshooting Guide

This guide provides a step-by-step approach to identifying and mitigating interference from Saccharide Isomerate.

Step 1: Characterize the Potential Interference

The first step is to determine if and how Saccharide Isomerate interferes with your assay.

Issue: High background fluorescence or a decrease in signal intensity is observed in the presence of Saccharide Isomerate.

Workflow for Interference Characterization:

Caption: Workflow to characterize Saccharide Isomerate interference.

Experimental Protocols:

• Protocol 1: Compound Autofluorescence Check

  • Prepare a serial dilution of Saccharide Isomerate in the assay buffer.

  • Include a vehicle-only control (the solvent used to dissolve Saccharide Isomerate).

  • Dispense the dilutions and control into a multi-well plate (the same type used for the assay).

  • Read the plate using the same excitation and emission wavelengths and instrument settings as your main assay.

  • Analyze the fluorescence intensity. A dose-dependent increase in fluorescence indicates autofluorescence.

• Protocol 2: Quenching Potential Assessment

  • Prepare a serial dilution of Saccharide Isomerate in the assay buffer.

  • Prepare a solution of your assay's fluorophore at the working concentration.

  • In a multi-well plate, add the fluorophore solution to wells containing the Saccharide Isomerate dilutions and a vehicle-only control.

  • Read the plate using the assay's standard settings.

  • A dose-dependent decrease in fluorescence intensity compared to the control suggests quenching.

Data Presentation:

Record your findings in tables similar to the ones below to systematically evaluate the interference.

Table 1: Autofluorescence Data for Saccharide Isomerate

Saccharide Isomerate Conc.	Mean Fluorescence Intensity	Standard Deviation	Fold Change vs. Vehicle
Vehicle Control	User Data	User Data	1.0
Concentration 1	User Data	User Data	User Data
Concentration 2	User Data	User Data	User Data
Concentration 3	User Data	User Data	User Data

Table 2: Quenching Data for Saccharide Isomerate

Saccharide Isomerate Conc.	Mean Fluorescence Intensity	Standard Deviation	% Quenching vs. Control
Fluorophore + Vehicle	User Data	User Data	0%
Fluorophore + Conc. 1	User Data	User Data	User Data
Fluorophore + Conc. 2	User Data	User Data	User Data
Fluorophore + Conc. 3	User Data	User Data	User Data

Step 2: Mitigation Strategies

Based on the characterization, select an appropriate mitigation strategy.

Logical Flow for Mitigation Strategy Selection:

Caption: Decision tree for selecting a mitigation strategy.

Experimental Protocols:

• Protocol 3: Spectral Scanning of Saccharide Isomerate

  • Prepare a high-concentration solution of Saccharide Isomerate in the assay buffer.

  • Use a spectrophotometer or plate reader with spectral scanning capabilities.

  • Perform an excitation scan by setting a fixed emission wavelength and scanning through a range of excitation wavelengths.

  • Perform an emission scan by setting a fixed excitation wavelength and scanning through a range of emission wavelengths.

  • The resulting spectra will reveal the autofluorescence profile of Saccharide Isomerate, allowing you to choose a fluorophore that avoids this spectral region.

• Protocol 4: Implementing Background Subtraction

  • On every assay plate, include control wells containing each concentration of Saccharide Isomerate used in the experimental wells, but without the assay's biological components (e.g., cells, enzymes).

  • After the assay is complete, calculate the average fluorescence intensity from these control wells for each concentration of Saccharide Isomerate.

  • Subtract the corresponding average background intensity from the fluorescence readings of the experimental wells.

Signaling Pathways and Experimental Workflows

While Saccharide Isomerate does not directly participate in signaling pathways in the context of assay interference, the workflow for identifying and mitigating its effects can be visualized.

General Experimental Workflow for Mitigating Assay Interference:

Caption: Overall workflow for managing assay interference.

References

• 1. cir-safety.org [cir-safety.org]
• 2. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing pH and temperature conditions for Pentavitin stability in research protocols.

Welcome to the technical support center for Pentavitin® (Saccharide Isomerate). This resource provides researchers, scientists, and drug development professionals with essential information on optimizing pH and temperature conditions to ensure the stability and efficacy of Pentavitin® in research and formulation protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions regarding the stability of Pentavitin® during experimental use.

Q1: What is the optimal pH range for formulations containing Pentavitin®?

A1: Pentavitin® is stable across a broad pH range. For leave-on applications, a pH range of 3.0 to 6.5 is recommended to maintain optimal stability and compatibility with the skin's natural acidity.[1][2] For rinse-off products, the stable pH range can be extended to 3.0 to 10.0.[3][4] The pH of the raw material as supplied is typically between 4.0 and 5.0.[3][5]

Q2: My formulation's color turned yellowish-brown after adding Pentavitin® and heating. What is the cause?

A2: This discoloration is likely due to a Maillard reaction.[4] Pentavitin® is a carbohydrate complex (a sugar) and can react with ingredients containing primary amine groups, especially under heat. It is recommended to use amine-free ingredients or, if unavoidable, to perform thorough color stability testing.[3][4]

Q3: At what temperature can I incorporate Pentavitin® into my formulation?

A3: Pentavitin® can be processed warm or cold.[2][6] However, to avoid any potential degradation and to protect the active ingredient from unnecessary heating, it is best practice to add it to the aqueous phase of your formulation during the cool-down stage, at temperatures below 40°C (104°F).[3] Some sources indicate it is heat stable up to 60°C (140°F) or even <80°C (<176°F), but prolonged exposure to higher temperatures should be avoided.[1][2]

Q4: I observed a decrease in my formulation's viscosity after adding Pentavitin®. Is this expected?

A4: Yes, this can happen. Pentavitin® contains a citrate buffer system (citric acid and sodium citrate) which can influence the rheological properties of electrolyte-sensitive formulations.[3] If you are using an electrolyte-sensitive thickener (e.g., some acrylate crosspolymers), you may need to slightly increase its concentration to compensate for the effect on viscosity. Thickeners based on polysaccharides, like Xanthan Gum, are generally not affected.[3]

Q5: How should I store Pentavitin® raw material to ensure its stability?

A5: Store the raw material in a tightly closed container in a dry, cool place, protected from light.[7][8] As the product typically does not contain a preservative, aseptic handling is crucial to prevent microbial contamination.[1]

Data Summary Tables

The following tables summarize the stability parameters for Pentavitin® based on technical data sheets.

Table 1: pH Stability of Pentavitin® (Saccharide Isomerate)

Parameter	Value/Range	Recommendations & Remarks
pH as Supplied	4.0 - 5.0	The inherent pH of the raw material.[3][5]
Recommended pH (Leave-On)	3.0 - 6.5	Optimal for skin compatibility and product stability.[1][2]
Recommended pH (Rinse-Off)	3.0 - 10.0	Demonstrates high stability in cleansing formulations like soap bars or shampoos.[3][4]
Incompatible pH Conditions	None specified within the 3.0-10.0 range	Stability outside this range is not guaranteed and should be tested.

Table 2: Temperature Stability of Pentavitin® (Saccharide Isomerate)

Parameter	Temperature	Recommendations & Remarks
Recommended Addition	< 40°C (104°F)	Recommended for hot-process emulsions to avoid unnecessary heating of the active.[3]
Processing Stability	Up to 60°C (140°F)	Stable for short-term heating during formulation.[1]
General Processing	< 80°C (176°F)	Can be processed warm, but prolonged heating is not advised.[2]
Conditions to Avoid	Excessive Heat	High temperatures can lead to degradation and potential combustion.[7][9] Avoid ingredients with primary amines when heating to prevent color change.[4]

Experimental Protocols

While specific stability protocols for Pentavitin® are proprietary, the following represents a standard methodology for assessing the stability of a cosmetic ingredient in a final formulation.

Protocol: Accelerated Stability Testing of a Pentavitin® Formulation

1. Objective: To evaluate the physical and chemical stability of a finished formulation containing Pentavitin® under accelerated conditions (elevated temperature) to predict its shelf life.

2. Materials & Equipment:

• Finished formulation batch.
• Control sample (formulation without Pentavitin®).
• Inert, sealed containers for each sample.
• Stability chambers/ovens set to 40°C ± 2°C.
• pH meter, viscometer, microscope, and colorimeter.
• Refrigerator (5°C) and room temperature (25°C) storage areas.

3. Methodology:

• Initial Analysis (Time 0): For both the test and control formulations, record the initial specifications:
• Physical: Appearance (color, clarity), odor, viscosity, pH.
• Microscopic: Check for crystal formation or phase separation.
• Sample Storage: Distribute the samples into the sealed containers and place them under the following conditions:
• Elevated Temperature: 40°C / 75% RH
• Room Temperature: 25°C / 60% RH
• Refrigerated: 5°C
• Evaluation Intervals: Test the samples at predetermined intervals: 2 weeks, 4 weeks, 8 weeks, and 12 weeks.
• Stability Assessment: At each interval, remove the samples from storage and allow them to equilibrate to room temperature for 24 hours. Repeat the "Initial Analysis" tests.
• Data Analysis: Compare the results at each time point to the initial data and the control sample. Significant changes in pH, viscosity (>20%), color, or phase separation indicate potential instability.

Visual Guides

Pentavitin® Stability Troubleshooting Workflow

This diagram outlines a logical workflow for troubleshooting common issues encountered when formulating with Pentavitin®.

Caption: Troubleshooting workflow for Pentavitin® formulation issues.

Experimental Workflow for Stability Assessment

This flowchart illustrates the key steps in performing a stability assessment on a new formulation containing Pentavitin®.

Caption: General protocol for assessing formulation stability.

References

• 1. aromantic.co.uk [aromantic.co.uk]
• 2. cosmeticsonline.com.br [cosmeticsonline.com.br]
• 3. dsm.com [dsm.com]
• 4. Multifunctional moisturisation: COSSMA [cossma.com]
• 5. flychem.com [flychem.com]
• 6. ulprospector.com [ulprospector.com]
• 7. v6-file.globalso.com [v6-file.globalso.com]
• 8. makingcosmetics.com [makingcosmetics.com]
• 9. makingcosmetics.com [makingcosmetics.com]

Technical Support Center: Overcoming Challenges in Pentavitin® Delivery to Deeper Skin Layers in Ex-Vivo Models

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when delivering Pentavitin® (Saccharide Isomerate) to the deeper layers of ex-vivo skin models.

Frequently Asked Questions (FAQs)

Q1: What is Pentavitin® and why is its delivery to deeper skin layers a challenge?

A1: Pentavitin® is a 100% natural, plant-derived carbohydrate complex (Saccharide Isomerate) that is structurally similar to the carbohydrate complex found in human skin.[1] Its primary function is to act as a "moisture magnet," binding to keratin in the stratum corneum to provide long-lasting hydration.[1][2][3] The main challenge in delivering Pentavitin® to deeper skin layers (viable epidermis and dermis) lies in its hydrophilic (water-loving) nature. The outermost layer of the skin, the stratum corneum, is rich in lipids and acts as a barrier to water-soluble molecules.[4]

Q2: What are the primary mechanisms for enhancing the penetration of hydrophilic actives like Pentavitin® in ex-vivo models?

A2: Enhancing the dermal delivery of hydrophilic molecules typically involves strategies that temporarily and reversibly disrupt the stratum corneum barrier. Key mechanisms include:

• Chemical Penetration Enhancers (CPEs): These substances, such as fatty acids, terpenes, and pyrrolidones, can fluidize the lipid bilayers of the stratum corneum, making it more permeable.[5]

• Nanocarriers: Encapsulating Pentavitin® in lipid-based nanocarriers like liposomes or niosomes can facilitate its transport across the lipid-rich stratum corneum.[6][7] Liposomes can encapsulate hydrophilic drugs in their aqueous core and their lipid bilayer can interact with the stratum corneum lipids to enhance penetration.[5]

• Formulation Optimization: The vehicle in which Pentavitin® is formulated plays a crucial role. For instance, the use of co-solvents or creating a high concentration gradient of the active on the skin surface can improve diffusion.

Q3: How can I quantify the amount of Pentavitin® that has reached the deeper skin layers in my ex-vivo experiment?

A3: After the permeation study, the skin sample needs to be processed to separate the different layers (stratum corneum, epidermis, and dermis). A common method is heat separation. Subsequently, Pentavitin® needs to be extracted from each skin layer using a suitable solvent. Quantification is typically performed using High-Performance Liquid Chromatography (HPLC) with a suitable detector.[8][9][10] The analytical method should be validated for accuracy, precision, and sensitivity.[11]

Troubleshooting Guides

Issue 1: Low or undetectable levels of Pentavitin® in the deeper skin layers.

Possible Cause	Troubleshooting Step
Formulation is not optimized for penetration.	Incorporate a chemical penetration enhancer into your formulation. Consider encapsulating Pentavitin® in a nanocarrier system like liposomes.
Insufficient application time.	Extend the duration of the ex-vivo permeation study to allow more time for diffusion.
Skin barrier integrity is too high.	While maintaining skin viability is crucial, ensure the ex-vivo skin model is representative. Skin from different donors or anatomical sites can have varying barrier properties.[12]
Analytical method is not sensitive enough.	Optimize your HPLC method to achieve a lower limit of quantification (LLOQ).[11] Ensure your extraction procedure from the skin layers is efficient.[10]

Issue 2: High variability in permeation results between replicates.

Possible Cause	Troubleshooting Step
Inconsistent skin samples.	Use skin from the same donor and anatomical location for each set of experiments. Measure and record the thickness of each skin sample to account for variations.[12]
Inconsistent formulation application.	Ensure a consistent and uniform amount of the formulation is applied to the skin surface for each replicate.
Air bubbles in the Franz diffusion cell.	Carefully assemble the Franz cells to avoid trapping air bubbles between the skin and the receptor fluid, as this can impede diffusion.[13]
Inconsistent temperature control.	Maintain a constant temperature (typically 32°C for skin studies) throughout the experiment as temperature fluctuations can affect permeability.[14]

Issue 3: Compromised skin integrity during the experiment.

Possible Cause	Troubleshooting Step
Harsh penetration enhancers.	Select penetration enhancers with a good safety profile and use them at optimal, non-irritating concentrations.[7]
Extended experiment duration.	For long-term studies, ensure the viability of the ex-vivo skin is maintained. This can be supported by using appropriate culture media.[15]
Improper handling of skin samples.	Handle the ex-vivo skin carefully during preparation and mounting on the Franz cells to avoid physical damage.

Data Presentation

Table 1: Representative Quantitative Data on Pentavitin® Penetration in Ex-Vivo Human Skin (24-hour study)

Formulation	Pentavitin® Concentration in Epidermis (µg/cm²)	Pentavitin® Concentration in Dermis (µg/cm²)
Control (Pentavitin® in aqueous solution)	5.2 ± 1.5	1.1 ± 0.4
With Chemical Penetration Enhancer (e.g., 5% Oleic Acid)	15.8 ± 3.2	4.5 ± 1.1
Encapsulated in Liposomes	22.5 ± 4.1	8.9 ± 2.3

Note: The data presented in this table is representative and intended for illustrative purposes. Actual results may vary depending on the specific experimental conditions.

Experimental Protocols

Detailed Methodology for Ex-Vivo Skin Permeation Study of Pentavitin®

• Preparation of Ex-Vivo Skin:

  • Obtain full-thickness human skin from a certified tissue bank.

  • Carefully remove any subcutaneous fat.

  • Dermatome the skin to a uniform thickness (e.g., 500 µm).

  • Cut the skin into sections appropriately sized for the Franz diffusion cells.

  • Store the skin sections at -20°C or -80°C until use.[16]

• Franz Diffusion Cell Setup:

  • Inspect and clean the Franz diffusion cells thoroughly.

  • Fill the receptor chamber with an appropriate receptor fluid (e.g., phosphate-buffered saline, PBS, pH 7.4), ensuring it is degassed to prevent bubble formation.[13]

  • Thaw the skin sections and mount them between the donor and receptor chambers, with the stratum corneum facing the donor chamber.

  • Ensure there are no leaks or air bubbles.

  • Equilibrate the system to 32°C using a circulating water bath.[13]

• Application of Formulation:

  • Apply a precise amount of the Pentavitin® formulation (e.g., 10 mg/cm²) uniformly to the surface of the skin in the donor chamber.

• Sampling:

  • At predetermined time points (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor fluid for analysis.

  • Immediately replace the withdrawn volume with fresh, pre-warmed receptor fluid to maintain sink conditions.

• Sample Processing and Analysis:

  • At the end of the experiment, dismount the skin.

  • Wipe the surface of the skin to remove any excess formulation.

  • Separate the epidermis and dermis (e.g., by heat treatment at 60°C for 2 minutes).

  • Extract Pentavitin® from each skin layer using a suitable solvent.

  • Quantify the concentration of Pentavitin® in the receptor fluid and skin layer extracts using a validated HPLC method.[8]

Mandatory Visualizations

References

• 1. keyaseth.com [keyaseth.com]
• 2. clinikally.com [clinikally.com]
• 3. cosmetotheque.com [cosmetotheque.com]
• 4. Applications of Engineered Skin Tissue for Cosmetic Component and Toxicology Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. toolify.ai [toolify.ai]
• 6. complexgenerics.org [complexgenerics.org]
• 7. Enhancing Dermal Absorption of Cosmeceuticals: Innovations and Techniques for Targeted Skin Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 9. Bot Verification [rasayanjournal.co.in]
• 10. Development of a High-Performance Liquid Chromatographic Method for Asiaticoside Quantification in Different Skin Layers after Topical Application of a Centella asiatica Extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. alterlab.co.id [alterlab.co.id]
• 14. Validation of a Static Franz Diffusion Cell System for In Vitro Permeation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Comparing Surfactant Penetration into Human Skin and Resulting Skin Dryness Using In Vivo and Ex Vivo Methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Gene Expression Analysis Following Pentavitin Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining gene expression analysis protocols after treatment with Pentavitin (Saccharide Isomerate).

Frequently Asked Questions (FAQs)

Q1: What is Pentavitin and how might it affect gene expression in skin cells?

A1: Pentavitin, also known as Saccharide Isomerate, is a 100% natural, plant-derived carbohydrate complex.[1][2][3] Its chemical composition is similar to the carbohydrate complex found in human skin, allowing it to bind to keratin and create a moisture reservoir that can last for up to 72 hours.[2][4][5] Gene expression studies have shown that Pentavitin can upregulate genes crucial for skin barrier function, including filaggrin (FLG), loricrin (LOR), and hyaluronan synthase-3 (HAS3), as well as stimulate ceramide synthesis.[4] Therefore, it is expected to influence the expression of genes related to skin hydration, barrier integrity, and lipid metabolism.

Q2: What are the key considerations before starting a gene expression analysis study with Pentavitin?

A2: Before initiating a study, it is crucial to:

• Establish a clear hypothesis: Define the specific genes or pathways you expect Pentavitin to modulate.

• Optimize treatment conditions: Determine the optimal concentration of Pentavitin and the treatment duration for your specific cell type or skin model. This may require preliminary dose-response and time-course experiments.

• Incorporate proper controls: Include untreated controls and vehicle controls to ensure that observed changes in gene expression are due to Pentavitin and not the vehicle it is dissolved in.

• Ensure high-quality RNA extraction: Skin tissue can be challenging for RNA extraction due to its high lipid and fibrous content.[6][7] It is essential to use a robust RNA extraction protocol.

Q3: How can I be sure that the observed gene expression changes are specific to the action of Pentavitin?

A3: To ensure specificity, it is important to include multiple controls in your experimental design. A vehicle control (the solution in which Pentavitin is dissolved) is essential to rule out any effects of the solvent on gene expression. Additionally, using a negative control compound with a similar chemical nature but no expected biological activity can further strengthen the specificity of your results. Comparing your results to known positive controls that induce similar pathways can also be beneficial.

Q4: What is the recommended timeline for analyzing gene expression changes after Pentavitin treatment?

A4: The optimal time point for analysis will depend on the specific genes of interest. Immediate early genes may show changes within a few hours, while changes in the expression of structural proteins might take 24 to 48 hours or longer. A time-course experiment (e.g., 6, 12, 24, 48 hours post-treatment) is highly recommended to identify the peak expression changes for your target genes.

Troubleshooting Guides

RNA Extraction from Pentavitin-Treated Skin Samples

Problem	Possible Cause	Solution
Low RNA Yield	Incomplete homogenization of fibrous skin tissue.	Ensure thorough homogenization using a bead beater or cryosectioning before lysis.[8] For tough tissues, enzymatic digestion with proteinase K prior to homogenization can be beneficial.[9]
Insufficient lysis buffer for the amount of tissue.	Maintain a proper ratio of tissue to lysis buffer as recommended by the manufacturer. For high-fat tissues, an extra centrifugation step to remove the lipid layer after homogenization can improve yield.[6]
RNA degradation by RNases.	Work quickly on ice, use RNase-free reagents and equipment, and consider using an RNA stabilization solution immediately after sample collection.[10]
Low RNA Purity (Low A260/280 or A260/230 ratios)	Contamination with proteins or lipids.	Perform an additional chloroform extraction step. Ensure complete removal of the aqueous phase without disturbing the interphase. For persistent issues, re-purifying the RNA using a column-based kit can help.[9]
Contamination with polysaccharides from Pentavitin or the extracellular matrix.	Include a high-salt precipitation step or use a specialized RNA purification kit designed for tissues with high polysaccharide content.
Contamination with residual phenol or guanidinium thiocyanate.	Perform an additional ethanol wash step. Ensure all ethanol is removed before resuspending the RNA pellet.
Genomic DNA Contamination	Incomplete removal of genomic DNA during extraction.	Perform an on-column DNase digestion or a DNase treatment in solution followed by RNA clean-up.[10] Design primers that span exon-exon junctions to prevent amplification of gDNA.[11]

Quantitative PCR (qPCR) after Pentavitin Treatment

Problem	Possible Cause	Solution
No Amplification or High Ct Values	Poor RNA quality or low template concentration.	Verify RNA integrity using a bioanalyzer or gel electrophoresis. Increase the amount of cDNA in the qPCR reaction.
Inefficient reverse transcription.	Optimize the reverse transcription reaction by testing different primers (oligo(dT), random hexamers, or gene-specific primers) and enzyme concentrations.
Poor primer design.	Design new primers following best practices (e.g., amplicon size of 100-150 bp, optimal Tm).[11] Validate primer efficiency with a standard curve.
Inconsistent Results Between Replicates	Pipetting errors or insufficient mixing.	Ensure accurate pipetting and thoroughly mix all reaction components before aliquoting.[12]
Variability in cell culture or treatment.	Maintain consistent cell seeding densities and ensure uniform application of Pentavitin.
Amplification in No-Template Control (NTC)	Contamination of reagents or workspace.	Use fresh, nuclease-free water and reagents. Clean pipettes and work surfaces with a decontamination solution.[13][14]
Primer-dimer formation.	Perform a melt curve analysis to check for primer-dimers. Optimize primer concentration and annealing temperature.[14]

Experimental Protocols

Protocol 1: RNA Extraction from Pentavitin-Treated 3D Skin Models

• Sample Collection: After the desired treatment period with Pentavitin, wash the 3D skin model twice with ice-cold, sterile PBS.

• Homogenization: Immediately place the tissue in a tube containing lysis buffer (e.g., TRIzol) and a sterile steel bead. Homogenize using a bead beater for 2 cycles of 30 seconds with a 1-minute rest on ice in between.

• Phase Separation: Add chloroform, vortex vigorously for 15 seconds, and incubate at room temperature for 5 minutes. Centrifuge at 12,000 x g for 15 minutes at 4°C.

• RNA Precipitation: Carefully transfer the upper aqueous phase to a new tube. Add isopropanol and incubate at -20°C for at least 30 minutes to precipitate the RNA.

• RNA Wash and Resuspension: Centrifuge to pellet the RNA, wash with 75% ethanol, air-dry the pellet, and resuspend in nuclease-free water.

• Quality Control: Assess RNA concentration and purity using a spectrophotometer (e.g., NanoDrop) and integrity using an Agilent Bioanalyzer.

Protocol 2: Two-Step RT-qPCR for Gene Expression Analysis

• Reverse Transcription (RT): Synthesize cDNA from 1 µg of total RNA using a high-capacity cDNA reverse transcription kit with a mix of oligo(dT) and random hexamer primers.

• qPCR Reaction Setup: Prepare a master mix containing SYBR Green qPCR master mix, forward and reverse primers (final concentration of 200-500 nM each), and nuclease-free water.

• Plate Loading: Add the master mix to a 96-well qPCR plate, followed by the diluted cDNA template. Include NTC and no-RT controls.

• Thermal Cycling: Run the qPCR on a real-time PCR system with a standard cycling protocol (e.g., initial denaturation at 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 60s).

• Data Analysis: Perform a melt curve analysis to verify product specificity. Calculate relative gene expression using the ΔΔCt method, normalizing to a stable housekeeping gene (e.g., GAPDH, ACTB).

Data Presentation

Table 1: Hypothetical qPCR Data for Key Barrier Function Genes after 48h Pentavitin Treatment

Gene	Regulation	Fold Change (vs. Vehicle)	p-value
FLG	Upregulated	2.5	< 0.01
LOR	Upregulated	1.8	< 0.05
HAS3	Upregulated	3.1	< 0.01
TGM1	Upregulated	1.5	< 0.05

Mandatory Visualizations

Caption: Proposed signaling pathway of Pentavitin in keratinocytes.

Caption: Experimental workflow for gene expression analysis.

References

• 1. thepinkfoundry.com [thepinkfoundry.com]
• 2. happi.com [happi.com]
• 3. naturalself.eu [naturalself.eu]
• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 5. abi-ame.com [abi-ame.com]
• 6. yeasenbio.com [yeasenbio.com]
• 7. researchgate.net [researchgate.net]
• 8. Reliable approaches to extract high-integrity RNA from skin and other pertinent tissues used in pain research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mpbio.com [mpbio.com]
• 10. zymoresearch.com [zymoresearch.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. blog.biosearchtech.com [blog.biosearchtech.com]
• 13. pcrbio.com [pcrbio.com]
• 14. azurebiosystems.com [azurebiosystems.com]

Troubleshooting variability in skin hydration measurements with Pentavitin.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Pentavitin® in skin hydration measurements. Our aim is to help you mitigate variability in your experimental results and ensure accurate, reproducible data.

Troubleshooting Guide

This guide addresses common issues encountered during skin hydration measurements with Pentavitin®.

Q1: We are observing high variability in our baseline skin hydration readings before applying Pentavitin®. What could be the cause?

A1: High baseline variability is a common challenge and can be attributed to several factors. It is crucial to standardize your experimental conditions to minimize these fluctuations. Key areas to focus on include:

• Environmental Factors: Temperature and humidity can significantly impact skin hydration.[1][2][3][4] Ensure all measurements are conducted in a climate-controlled room with stable temperature (e.g., 20-22°C) and humidity (e.g., 45-60%).[3][5][6]

• Subject-Specific Factors: Each individual's skin has unique characteristics. To minimize inter-individual variability, it's important to have a sufficiently large and homogenous subject group. Factors to consider include:

  • Acclimatization: Allow subjects to acclimatize to the controlled environment for at least 20-30 minutes before taking any measurements.[3][5][7] This allows the skin to equilibrate with the surrounding temperature and humidity.

  • Skin Site: The anatomical location of measurement can influence results.[5][8] Consistently use the same site for all measurements (e.g., the volar forearm is a common choice).

  • Lifestyle: Diet, water intake, stress levels, and sleep patterns can all affect skin hydration.[2][4][9] It is advisable to provide subjects with standardized instructions regarding these factors before and during the study.

• Operator Technique: Inconsistent application of the measurement probe can introduce variability. Ensure all operators are well-trained and apply the probe with consistent pressure.[5][7]

Q2: Our skin hydration measurements after applying a Pentavitin®-containing formulation are inconsistent. How can we improve reproducibility?

A2: Inconsistent results post-application can stem from the formulation itself, the application process, or measurement timing. Here are some troubleshooting steps:

• Standardized Product Application:

  • Dosage: Apply a precise and consistent amount of the formulation to the designated skin area.

  • Application Technique: Ensure the product is applied uniformly across the test site.

• Measurement Timing:

  • Post-Application Equilibration: Allow a sufficient amount of time (e.g., 30 minutes) to elapse between product application and the first measurement. This allows any water from the formulation itself to evaporate, preventing falsely elevated readings.[10]

  • Consistent Time Points: Take measurements at standardized time intervals after application to accurately track the kinetics of skin hydration.

• Instrument Calibration: Regularly calibrate your measurement device (e.g., Corneometer) according to the manufacturer's instructions to ensure its accuracy and precision.[3]

Q3: We are not observing the expected increase in skin hydration after applying a formulation with Pentavitin®. What could be the reason?

A3: If you are not seeing the expected hydrating effects of Pentavitin®, consider the following possibilities:

• Formulation Characteristics: The vehicle of the formulation can influence the bioavailability and efficacy of Pentavitin®. The pH of the formulation should be within the stable range for Pentavitin® (pH 3-6).[11]

• Concentration of Pentavitin®: Ensure that the concentration of Pentavitin® in your formulation is at an effective level. Clinical studies have shown significant hydration benefits with concentrations as low as 0.5% and up to 5%.[12][13][14]

• Underlying Skin Condition: The baseline hydration level of the subjects' skin can affect the magnitude of the observed effect. Pentavitin® may show a more pronounced effect on subjects with drier skin.[5]

• Measurement Device Sensitivity: While devices like the Corneometer are sensitive, especially for dry skin, ensure your instrument is functioning correctly and is sensitive enough to detect the expected changes.[5]

Frequently Asked Questions (FAQs)

Q1: How does Pentavitin® work to increase skin hydration?

A1: Pentavitin® (Saccharide Isomerate) has a unique mechanism of action. Its composition is similar to the carbohydrate complex found in the skin's Natural Moisturizing Factor (NMF).[11][15] This allows it to bind to the keratin in the stratum corneum like a magnet, creating a moisture reservoir that locks in hydration for up to 72 hours.[12][15][16][17][18][19][20] Unlike many other hydrating agents, it is not easily washed off and can only be removed through the natural process of desquamation.[11] This sustained hydration helps to strengthen the skin's barrier function and prevent transepidpidermal water loss (TEWL).[12][17][20]

Q2: What are the key environmental and subject-related factors that can influence skin hydration measurements?

A2: A multitude of factors can introduce variability into skin hydration readings. It is critical to control for these to obtain reliable data.

Factor Category	Specific Factors	Impact on Skin Hydration
Environmental	Temperature & Humidity	Low humidity and extreme temperatures can decrease skin hydration.[1][2][4]
UV Exposure	Can damage the skin barrier, leading to increased water loss.[1][9]
Pollution	Can compromise the skin barrier and lead to inflammation and dehydration.[4][21][22]
Subject-Specific (Intrinsic)	Age	Skin's ability to retain moisture decreases with age.[1][9]
Genetics & Skin Type	Intrinsic differences in skin barrier function and sebum production affect hydration.[2][9]
Anatomical Site	Hydration levels vary across different parts of the body.[5]
Hormonal Changes	Can influence the skin's hydration status.[9]
Subject-Specific (Extrinsic)	Diet & Hydration	Adequate water intake is crucial for skin hydration.[2]
Skincare Habits	Use of harsh cleansers can strip the skin of its natural oils.[2][22]
Sleep & Stress	Can impact the skin's barrier function and hydration.[2][4][9]

Q3: What is a standard protocol for measuring skin hydration with a Corneometer after applying a Pentavitin® formulation?

A3: A typical experimental protocol would involve the following steps:

• Subject Recruitment and Selection: Recruit healthy volunteers with specific skin types (e.g., normal to dry skin) and provide them with a washout period where they refrain from using moisturizing products on the test area.

• Acclimatization: Have subjects rest in a temperature and humidity-controlled room (e.g., 20-22°C, 45-60% RH) for at least 30 minutes before measurements.[3][5]

• Baseline Measurement: Take baseline skin hydration readings on the designated test area (e.g., volar forearm) using a calibrated Corneometer.[5][8] It is recommended to take multiple readings (e.g., three) and average them to get a representative value.[5]

• Product Application: Apply a standardized amount of the Pentavitin®-containing formulation to the test area.

• Post-Application Measurements: Take hydration measurements at predefined time points after application (e.g., 1 hour, 3 hours, 24 hours, 48 hours, 72 hours) to assess the short-term and long-term hydrating effects.[12][15]

Experimental Protocols & Data

Table 1: Example of Expected Corneometer Readings (Arbitrary Units - A.U.)

This table illustrates a hypothetical but realistic set of data from a study investigating the effect of a 3% Pentavitin® formulation on skin hydration over 72 hours.

Time Point	Placebo (A.U.)	3% Pentavitin® Formulation (A.U.)
Baseline (T0)	45.2 ± 5.1	45.5 ± 4.9
1 Hour (T1)	46.1 ± 5.3	60.8 ± 6.2
24 Hours (T24)	45.8 ± 5.0	58.5 ± 5.9
48 Hours (T48)	45.4 ± 5.2	55.1 ± 5.7
72 Hours (T72)	45.3 ± 4.8	52.3 ± 5.4

Note: Values are presented as mean ± standard deviation. Higher A.U. values indicate greater skin hydration.

Visualizations

Caption: Pentavitin's mechanism of action on the skin.

Caption: Workflow for skin hydration measurement study.

Caption: Troubleshooting logic for measurement variability.

References

• 1. Physiological, Pathological, and Circadian Factors Impacting Skin Hydration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Everything You Need to Know About Skin Hydration | Botanical Science [botanicalscience.net]
• 3. scielo.br [scielo.br]
• 4. alliedacademies.org [alliedacademies.org]
• 5. Skin Hydration Measurement: Comparison Between Devices and Clinical Evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jetir.org [jetir.org]
• 8. Skin Hydration Measurement: Comparison Between Devices and Clinical Evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mytopicals.com [mytopicals.com]
• 10. jmcscientificconsulting.com [jmcscientificconsulting.com]
• 11. cosmeticsonline.com.br [cosmeticsonline.com.br]
• 12. dsm-firmenich.com [dsm-firmenich.com]
• 13. cosmetotheque.com [cosmetotheque.com]
• 14. scribd.com [scribd.com]
• 15. clinikally.com [clinikally.com]
• 16. clinikally.com [clinikally.com]
• 17. happi.com [happi.com]
• 18. bioavenues.com [bioavenues.com]
• 19. keyaseth.com [keyaseth.com]
• 20. tailorskin.co [tailorskin.co]
• 21. numour.com [numour.com]
• 22. Impactful External Factors Affecting Your Skin [lemon8-app.com]

Technical Support Center: Optimizing Pentavitin® Treatment in Long-Term Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the duration of Pentavitin® (Saccharide Isomerate) treatment for long-term cell culture studies. Given that Pentavitin® is primarily used in topical applications for skin hydration, its use in long-term submerged cell culture is an emerging area of investigation. The following troubleshooting guides, FAQs, and experimental protocols are designed to address potential challenges and provide a framework for your research.

Frequently Asked Questions (FAQs)

Q1: What is Pentavitin® and how does it work on a cellular level?

A1: Pentavitin®, scientifically known as Saccharide Isomerate, is a 100% natural, plant-derived carbohydrate complex.[1] Its primary mechanism of action in skincare is its unique ability to bind to the ε-amino group of lysine in keratin, forming a stable complex that resists being washed off.[2] This creates a moisture reservoir on the skin, providing hydration for up to 72 hours.[3][4] In a cell culture context, it is hypothesized to interact with cell surface proteins and modulate cellular hydration and barrier function-related gene expression.

Q2: What is the rationale for using Pentavitin® in long-term cell culture studies?

A2: Long-term cell cultures, particularly of skin cells like keratinocytes, can suffer from environmental stress, leading to reduced viability and altered function. Pentavitin®'s known ability to improve hydration and strengthen the skin barrier in vivo suggests it may have a protective effect in vitro, potentially improving cell robustness and maintaining a more physiologically relevant state over extended periods.[4][5]

Q3: Is Pentavitin® cytotoxic to cells in culture?

A3: In vitro studies on Saccharide Isomerate have evaluated its cytotoxic potential. One study reported evaluating cytotoxicity at concentrations up to 1000 µg/ml.[1] However, as with any new treatment, it is crucial to perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell line and experimental duration.[6]

Q4: How long should I treat my cells with Pentavitin®?

A4: The optimal treatment duration will depend on your specific research question and cell type. For continuous long-term studies, the treatment could last for the entire culture period (e.g., several days to weeks). It is recommended to conduct a time-course experiment to determine the ideal incubation time for your desired outcome.[7][8]

Q5: Should I replenish Pentavitin® when changing the culture medium?

A5: Yes, for long-term experiments where the medium is changed regularly, it is advisable to supplement the fresh medium with Pentavitin® to maintain a consistent concentration.[8] Some protocols for long-term treatments suggest changing the medium every 48-72 hours and re-adding the compound.

Troubleshooting Guide

This guide addresses common issues that may arise when incorporating Pentavitin® into long-term cell culture experiments.

Problem	Possible Cause	Suggested Solution
Decreased Cell Viability or Proliferation	High Concentration of Pentavitin®: The concentration used may be cytotoxic to your specific cell line.	Perform a dose-response study (e.g., 0.1%, 0.5%, 1%, 2%, 5% v/v) to determine the optimal non-toxic concentration. Start with a low concentration based on topical formulation data (typically 1-5%).
Contamination: Introduction of bacteria, yeast, or mold.[5][9]	Discard contaminated cultures. Review and reinforce aseptic techniques. Regularly test for mycoplasma.
Nutrient Depletion: Long-term culture may deplete essential nutrients in the medium.	Ensure regular medium changes (e.g., every 48-72 hours) with fresh Pentavitin®-supplemented medium.
Changes in Cell Morphology	Cellular Stress: Cells may be reacting to the new supplement or other culture conditions.	Monitor cells daily using microscopy. Compare to an untreated control group. Consider reducing the Pentavitin® concentration.
pH Shift in Medium: Bacterial contamination or metabolic changes can alter the pH.[9]	Check the medium's color (if it contains phenol red). If it turns yellow (acidic) or purple (alkaline), investigate for contamination or metabolic issues.
Inconsistent or Non-Reproducible Results	Variability in Pentavitin® Solution: Improper storage or handling of the Pentavitin® stock solution.	Prepare a fresh stock solution of Pentavitin® in a suitable, sterile solvent (e.g., cell culture grade water or PBS) for each set of experiments. Store aliquots at an appropriate temperature as recommended by the manufacturer.
Inconsistent Cell Seeding Density: Variations in the initial number of cells can lead to different growth rates.	Ensure accurate cell counting and consistent seeding density across all wells and experiments.
Edge Effects in Multi-well Plates: Evaporation from outer wells can concentrate media components, affecting cell growth.	Avoid using the outermost wells of the plate for experiments. Fill them with sterile PBS or medium to maintain humidity.

Experimental Protocols

The following are example protocols for key experiments to optimize and evaluate the effects of Pentavitin® in long-term cell culture. Researchers should adapt these protocols to their specific cell lines and experimental goals.

Protocol 1: Determining the Optimal Non-Toxic Concentration of Pentavitin®

Objective: To determine the highest concentration of Pentavitin® that does not negatively impact cell viability and proliferation over a defined period.

Materials:

• Your cell line of interest (e.g., HaCaT keratinocytes)

• Complete cell culture medium

• Pentavitin® solution (sterile-filtered)

• 96-well cell culture plates

• Cell viability assay kit (e.g., MTT, WST-1, or a live/dead fluorescence assay)[2][10]

• Plate reader or fluorescence microscope

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a density that allows for logarithmic growth over the planned experiment duration (e.g., 72 hours).[11]

• Treatment: After allowing cells to adhere overnight, replace the medium with fresh medium containing a range of Pentavitin® concentrations (e.g., 0%, 0.1%, 0.5%, 1%, 2%, 5% v/v). Include a vehicle-only control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, and 72 hours).[11]

• Viability Assessment: At each time point, perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of viable cells for each concentration relative to the untreated control. Plot the results to determine the IC50 (if applicable) and the optimal non-toxic concentration range.

Protocol 2: Long-Term Cell Culture with Pentavitin®

Objective: To maintain a cell culture with continuous Pentavitin® treatment over an extended period (e.g., 7-14 days).

Materials:

• Your cell line of interest

• Complete cell culture medium

• Pentavitin® solution (at the optimal non-toxic concentration determined in Protocol 1)

• Appropriate cell culture flasks or plates

Methodology:

• Culture Initiation: Seed cells in culture flasks with complete medium supplemented with the optimal concentration of Pentavitin®.

• Medium Changes: Change the culture medium every 48-72 hours, replacing it with fresh medium containing the same concentration of Pentavitin®.[8]

• Cell Passaging: When cells reach 80-90% confluency, passage them as you normally would. Re-plate the cells in medium containing Pentavitin®.

• Monitoring: Regularly monitor the cells for changes in morphology, growth rate, and any signs of stress or contamination.[9]

Quantitative Data Summary

The following tables present hypothetical quantitative data that could be generated from the experiments described above. These are for illustrative purposes to guide data presentation.

Table 1: Example Dose-Response of Pentavitin® on HaCaT Cell Viability after 72 hours

Pentavitin® Concentration (v/v)	Average Cell Viability (%)	Standard Deviation
0% (Control)	100	± 4.5
0.1%	98.2	± 5.1
0.5%	95.6	± 4.8
1.0%	92.3	± 6.2
2.0%	85.1	± 7.3
5.0%	60.7	± 8.9

Table 2: Example Effect of Pentavitin® (1%) on Keratinocyte Proliferation over 7 Days

Time Point	Cell Count (x 10^4) - Control	Cell Count (x 10^4) - Pentavitin®
Day 1	5.0	5.0
Day 3	15.2	16.5
Day 5	40.8	45.1
Day 7	85.3	98.6

Visualizations

Signaling Pathways and Workflows

Caption: Hypothetical signaling pathways potentially influenced by Pentavitin in keratinocytes.

Caption: Experimental workflow for optimizing Pentavitin treatment in long-term cell culture.

References

• 1. cir-safety.org [cir-safety.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. cir-safety.org [cir-safety.org]
• 7. Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cellculturecompany.com [cellculturecompany.com]
• 10. Cell viability and proliferation capability of long-term human dental pulp stem cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Strategy to Identify Compounds that Affect Cell Growth and Survival in Cultured Mammalian Cells at Low-to-Moderate Throughput [jove.com]

Reference Data & Comparative Studies

A Comparative Analysis of Pentavitin and Hyaluronic Acid on Skin Barrier Gene Expression

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Two Leading Hydrating Agents and Their Influence on Key Genes for a Healthy Skin Barrier.

In the pursuit of advanced skincare formulations that actively improve the skin's natural defenses, two ingredients have garnered significant attention for their hydrating properties: Pentavitin® (Saccharide Isomerate) and Hyaluronic Acid. While both are celebrated for their ability to moisturize the skin, their mechanisms of action and their influence on the genetic expression of crucial skin barrier components differ. This guide provides a comparative study of their effects, supported by available experimental data, to aid in the development of targeted and effective dermatological products.

Mechanism of Action: A Tale of Two Hydrators

Pentavitin® , a plant-derived carbohydrate complex, functions as a "moisture magnet." Its unique chemical structure allows it to bind to the keratin in the stratum corneum, the outermost layer of the skin, creating a long-lasting moisture reservoir.[1][2][3] This binding is not easily washed away, providing sustained hydration for up to 72 hours.[1][2][3] Beyond simple hydration, Pentavitin® is reported to positively influence the skin barrier by inducing the expression of genes crucial for its integrity, such as those responsible for filaggrin and loricrin production.[4][5][6]

Hyaluronic Acid , a naturally occurring glycosaminoglycan, is renowned for its remarkable ability to hold up to 1000 times its weight in water.[7][8][9] It acts as a humectant, drawing moisture from the environment and the deeper layers of the skin to hydrate the stratum corneum.[7][8][9] Its biological activity is mediated through cell surface receptors, most notably CD44.[10][11] This interaction triggers signaling cascades that can influence the expression of genes involved in skin barrier function, including filaggrin, involucrin, and tight junction proteins.[12][13][14][15][16]

Quantitative Analysis of Skin Barrier Gene Expression

Gene	Active Ingredient	Model System	Concentration	Change in mRNA Expression	Reference
Profilaggrin (proFLG)	Low Molecular Weight Hyaluronic Acid (LMHA)	3D Human Epidermis Model	Not Specified	Increased	[16]
Involucrin (IVL)	Low Molecular Weight Hyaluronic Acid (LMHA)	3D Human Epidermis Model	Not Specified	Increased	[16]
Filaggrin (FLG)	Pentavitin® (Saccharide Isomerate)	Not Specified	Not Specified	Upregulation (Qualitative)	[4][5][6]
Loricrin (LOR)	Pentavitin® (Saccharide Isomerate)	Not Specified	Not Specified	Upregulation (Qualitative)	[4][5][6]
Hyaluronan Synthase 3 (HAS3)	Pentavitin® (Saccharide Isomerate)	Not Specified	Not Specified	Upregulation (Qualitative)	[6]
Claudin-3, Claudin-4, JAM-1	Hyaluronic Acid	Not Specified	Not Specified	Upregulation (Qualitative)	[12][13][15]

Experimental Protocols

To ensure the reproducibility and validation of findings related to the effect of cosmetic ingredients on skin barrier gene expression, a detailed and robust experimental protocol is essential. The following is a representative methodology based on established practices for in-vitro studies using 3D reconstructed human epidermis (RHE) models.

In-Vitro Treatment of 3D Reconstructed Human Epidermis (RHE) and Gene Expression Analysis via qPCR

1. Culture and Treatment of RHE Models:

• Model: Commercially available 3D reconstructed human epidermis models (e.g., EpiDerm™, SkinEthic™ RHE).

• Culture Conditions: Maintain the RHE models at the air-liquid interface in a humidified incubator at 37°C with 5% CO2, using the culture medium provided by the manufacturer.

• Topical Application:

  • Prepare solutions of Pentavitin® and Hyaluronic Acid (of varying molecular weights, if applicable) in a suitable vehicle (e.g., phosphate-buffered saline, culture medium).

  • Apply a defined volume (e.g., 20-50 µL) of the test solutions or vehicle control directly onto the surface of the RHE.

  • Incubate for a predetermined time course (e.g., 24, 48, 72 hours).

2. RNA Extraction:

• Harvesting: At the end of the incubation period, wash the RHE tissues with phosphate-buffered saline.

• Lysis: Transfer the epidermal layer to a tube containing a suitable lysis buffer (e.g., TRIzol®, RLT buffer from Qiagen RNeasy kit).

• Homogenization: Homogenize the tissue using a bead mill or rotor-stator homogenizer.

• Purification: Isolate total RNA using a column-based RNA purification kit (e.g., Qiagen RNeasy Mini Kit) according to the manufacturer's instructions, including an on-column DNase digestion step to remove any contaminating genomic DNA.

• Quantification and Quality Control: Determine the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop™) by measuring the absorbance at 260 nm and 280 nm (A260/A280 ratio). Assess RNA integrity using an Agilent Bioanalyzer or similar capillary electrophoresis system.

3. Quantitative Real-Time PCR (qPCR):

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit with oligo(dT) and random primers.

• Primer Design: Use pre-validated or custom-designed primers for the target genes (e.g., FLG, LOR, IVL) and at least two stable housekeeping genes for normalization (e.g., GAPDH, ACTB, B2M).

• qPCR Reaction: Perform qPCR using a SYBR Green or TaqMan-based master mix on a real-time PCR system. The thermal cycling conditions will typically include an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Normalize the Ct values of the target genes to the geometric mean of the housekeeping genes (ΔCt).

  • Calculate the fold change in gene expression relative to the vehicle control using the 2-ΔΔCt method.

  • Perform statistical analysis (e.g., t-test, ANOVA) to determine the significance of the observed changes.

Visualizing the Molecular Landscape

To better understand the processes involved, the following diagrams illustrate the experimental workflow and the signaling pathways influenced by these hydrating agents.

Experimental workflow for gene expression analysis.

Comparative mechanisms of action on skin barrier gene expression.

Conclusion

Both Pentavitin® and Hyaluronic Acid are effective hydrating ingredients with distinct mechanisms that contribute to skin barrier health. Hyaluronic Acid's role in modulating gene expression through receptor-mediated signaling is increasingly understood. While qualitative evidence suggests Pentavitin® also positively influences the expression of key barrier proteins, a clear gap exists in the availability of quantitative data to allow for a direct and robust comparison.

For researchers and formulators, the choice between these ingredients may depend on the desired mechanism and duration of action. Hyaluronic Acid offers a well-documented pathway for influencing cellular processes, while Pentavitin® provides a unique, long-lasting hydration benefit through its binding to keratin. Further quantitative, side-by-side studies are warranted to fully elucidate the comparative efficacy of these two ingredients on skin barrier gene expression and to unlock their full potential in advanced dermatological formulations.

References

• 1. mdpi.com [mdpi.com]
• 2. straticell.com [straticell.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. pierrefabreeczemafoundation.org [pierrefabreeczemafoundation.org]
• 6. Differential Marker Expression between Keratinocyte Stem Cells and Their Progeny Generated from a Single Colony - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Terminal keratinocyte differentiation in vitro is associated with a stable DNA methylome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Topical Lyophilized Targeted Lipid Nanoparticles in the Restoration of Skin Barrier Function following Burn Wound - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell density and culture factors regulate keratinocyte commitment to differentiation and expression of suprabasal K1/K10 keratins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rapid, high-quality and epidermal-specific isolation of RNA from human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 14. Epigenetic Regulation of Filaggrin Gene Expression in Human Epidermal Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Study of the protective effects of cosmetic ingredients on the skin barrier, based on the expression of barrier-related genes and cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A comparative analysis of Pentavitin versus glycerin for long-term skin hydration.

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term skin hydration performance of two key cosmetic ingredients: Pentavitin® (Saccharide Isomerate) and glycerin. The analysis is supported by available experimental data, detailed methodologies, and an exploration of their distinct mechanisms of action.

Executive Summary

Both Pentavitin and glycerin are effective humectants used extensively in skincare for their hydrating properties. However, their mechanisms of action and long-term efficacy profiles differ significantly. Glycerin, a well-established humectant, attracts and binds water from the environment and the deeper layers of the skin. Its efficacy is, to some extent, dependent on ambient humidity.

Pentavitin, a plant-derived carbohydrate complex, exhibits a unique mechanism of action. It binds covalently to the keratin in the stratum corneum, creating a moisture reservoir that is not easily washed away, providing prolonged hydration for up to 72 hours.[1][2] This substantive binding contributes to a more robust and longer-lasting improvement in skin hydration and barrier function compared to traditional humectants like glycerin.

Quantitative Data Comparison

Metric	Pentavitin®	Glycerin	Study Details	Source(s)
Moisture Retention Capacity	38%	6%	Measurement of moisture retention on the skin surface at the end of a 14-day in-vivo study.	[3]
Increased Moisturization (Dry Skin)	Up to 43% more than glycerin	Baseline	In-vivo comparison of moisturizing activity.	[4]
Increased Moisturization (Normal Skin)	Up to 42% more than glycerin	Baseline	In-vivo comparison of moisturizing activity.	[4]
Hydration Boost in Soap Bar	Significantly boosts the hydration efficacy of a soap bar containing 8% glycerin at 24 hours.	Baseline (with 8% glycerin)	In-vivo test on a moisturizing soap bar.	[5]

Parameter	Pentavitin®	Glycerin	Urea	Control	Study Details	Source(s)
Moisture Regulation at Low Relative Humidity	Favorable and constant moisture regulation	Less effective	Less effective	N/A	In-vitro moisture retention efficacy of O/W emulsions containing 1.5% of the active ingredient at 37°C under varying low relative humidities.	[3][4]

Mechanisms of Action

Pentavitin® (Saccharide Isomerate)

Pentavitin's unique, long-lasting hydration is attributed to its specific binding mechanism with the skin.[4] It is a carbohydrate complex that is structurally similar to the carbohydrate complex found in the skin's Natural Moisturizing Factor (NMF).[4] This similarity allows it to bind covalently to the free amino groups of lysine in the keratin of the corneocytes.[4][6] This creates a "moisture magnet" effect, locking in moisture and making it resistant to being washed off. The hydration benefits of Pentavitin are only removed through the natural process of desquamation.[4] Furthermore, gene expression studies have indicated that Pentavitin can stimulate genes that are key to improving skin barrier function.[4]

Glycerin

Glycerin is a small trihydroxy alcohol that acts as a classical humectant.[7] It attracts water from two primary sources: the external environment (especially in humid conditions) and the deeper dermal layers of the skin.[7] Glycerin's mechanism is closely linked to the aquaporin-3 (AQP3) channels in the skin.[3][7] AQP3 is an aquaglyceroporin, a channel protein that facilitates the transport of both water and glycerol across cell membranes in the epidermis.[3][7] By increasing the glycerol concentration in the epidermis, glycerin enhances the skin's water-holding capacity and supports proper skin barrier function and keratinocyte differentiation.[7][8]

Signaling Pathway and Experimental Workflow Diagrams

Pentavitin® Mechanism of Action

References

• 1. Aquaporin-3 functions as a glycerol transporter in mammalian skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eprus.pl [eprus.pl]
• 3. Aquaporin Channels in Skin Physiology and Aging Pathophysiology: Investigating Their Role in Skin Function and the Hallmarks of Aging [mdpi.com]
• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 5. abi-ame.com [abi-ame.com]
• 6. Saccharide Isomerate | Carbohydrate Complex | Cosmetic Ingredients Guide [ci.guide]
• 7. Aquaporin-3 in Keratinocytes and Skin: Its Role and Interaction with Phospholipase D2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]

Saccharide Isomerate: A Deep Dive into its Efficacy in Reducing Transepidermal Water Loss Compared to Other Humectants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Saccharide Isomerate's ability to reduce Transepidermal Water Loss (TEWL) against other commonly used humectants. The following sections detail the mechanism of action, present supporting experimental data, and outline the methodologies employed in key studies.

Introduction to Humectants and Transepidermal Water Loss (TEWL)

The skin barrier is essential for preventing excessive water loss from the body into the environment, a process known as Transepidermal Water Loss (TEWL). Elevated TEWL is a key indicator of a compromised skin barrier, leading to dryness, irritation, and increased susceptibility to environmental aggressors. Humectants are a class of hygroscopic ingredients used in skincare and dermatological formulations to attract and retain water, thereby improving skin hydration and reducing TEWL. This guide focuses on the efficacy of Saccharide Isomerate in comparison to other well-established humectants.

Saccharide Isomerate: Mechanism of Action

Saccharide Isomerate is a plant-derived carbohydrate complex that is structurally similar to the carbohydrate complex found in the skin's Natural Moisturizing Factor (NMF). Its unique mechanism of action contributes to its prolonged hydrating effects. Unlike many other humectants, Saccharide Isomerate binds covalently to the free amino groups of lysine in the keratin of the stratum corneum. This strong binding ensures its substantivity, meaning it is not easily washed away and provides long-lasting moisturization.

Furthermore, Saccharide Isomerate has been shown to improve skin barrier function by upregulating the gene expression of key barrier proteins such as filaggrin and loricrin. Filaggrin is crucial for the formation of the cornified envelope and the production of NMF, while loricrin is a major protein component of the cornified envelope, contributing to its structural integrity.

Comparative Efficacy in Reducing TEWL

While direct head-to-head clinical trials comparing a wide range of humectants in a single study are limited, this section synthesizes available data from various studies to provide a comparative overview.

Saccharide Isomerate vs. Control/Placebo

A study investigating the effect of a moisturizing cream containing Saccharide Isomerate and Ceramide on eczema sufferers demonstrated a significant reduction in TEWL.

Treatment Group	Baseline TEWL (g/m²/h)	TEWL after 2 Weeks (g/m²/h)	Reduction in TEWL (%)
Saccharide Isomerate + Ceramide	23.67	13.98	40.9%
Control (without Saccharide Isomerate)	No significant change	No significant change	-

Table 1: Efficacy of a Saccharide Isomerate-containing cream in reducing TEWL in eczema patients.[1]

Saccharide Isomerate vs. Glycerin

Saccharide Isomerate vs. Hyaluronic Acid

Hyaluronic acid is a well-known humectant with a high capacity for binding water. However, its efficacy can be dependent on the molecular weight and environmental humidity. Some studies suggest that the smaller molecular size of Saccharide Isomerate allows for deeper penetration and the formation of a moisture reservoir that is less dependent on external humidity compared to high molecular weight hyaluronic acid.

A study on different forms of hyaluronic acid showed that a crosslinked resilient hyaluronic acid (RHA) reduced TEWL by 27.8%, while high molecular weight HA (HMW HA) reduced it by 15.6%. Interestingly, low molecular weight HA (LMW HA) was found to increase TEWL by 55.5% in that particular study.

Humectant	Change in TEWL
Crosslinked Resilient Hyaluronic Acid (RHA)	-27.8%
High Molecular Weight Hyaluronic Acid (HMW HA)	-15.6%
Low Molecular Weight Hyaluronic Acid (LMW HA)	+55.5%

Table 2: Comparative TEWL reduction by different forms of Hyaluronic Acid.[2]

Experimental Protocols

Measurement of Transepidermal Water Loss (TEWL)

Instrumentation: TEWL is typically measured using an open-chamber evaporimeter, such as the Courage + Khazaka Tewameter®.[3][4][5][6]

Principle: The probe of the Tewameter® measures the water vapor pressure gradient in the air layer immediately above the skin surface. This gradient is directly proportional to the rate of water evaporation from the skin. The open chamber design allows for continuous measurement without occluding the skin and influencing the microclimate.[4]

Protocol:

• Acclimatization: Subjects are required to acclimatize in a room with controlled temperature (typically 20-22°C) and relative humidity (40-60%) for at least 20-30 minutes before measurements.

• Measurement Sites: Measurements are taken on defined areas of the skin, often the volar forearm, which is a standard site for such studies.

• Probe Application: The probe is held perpendicular to the skin surface with gentle, consistent pressure.

• Data Acquisition: The instrument records the TEWL value, usually in g/m²/h. Multiple readings are taken at each site and averaged to ensure accuracy.

• Baseline and Post-Treatment Measurements: Measurements are taken before the application of any product (baseline) and at specified time points after product application to assess its effect on TEWL.

Measurement of Skin Hydration

Instrumentation: Skin hydration is commonly measured using a Corneometer®, such as the Courage + Khazaka Corneometer® CM 825.[7][8][9][10][11]

Principle: The Corneometer® measures the capacitance of the skin's surface. Since water has a higher dielectric constant than other skin components, the capacitance measurement is directly related to the hydration level of the stratum corneum.[7][8][9]

Protocol:

• Acclimatization: Similar to TEWL measurements, subjects acclimatize to a controlled environment.

• Measurement Sites: Measurements are performed on the same defined skin areas as the TEWL measurements for correlation.

• Probe Application: The probe is pressed against the skin surface with a constant pressure, facilitated by a spring-loaded mechanism within the probe head to ensure reproducibility.

• Data Acquisition: The instrument provides a hydration value in arbitrary units (A.U.).

• Baseline and Post-Treatment Measurements: Readings are taken at baseline and at various intervals after product application.

Signaling Pathways in Skin Hydration

The maintenance of skin hydration is a complex process involving various signaling pathways that regulate the expression of key proteins.

Signaling pathways in skin hydration. (Within 100 characters)

The diagram above illustrates two key pathways involved in skin hydration. Saccharide Isomerate directly influences the expression of crucial skin barrier proteins like filaggrin and loricrin. Glycerin, another humectant, is transported into keratinocytes via Aquaporin-3 (AQP3) channels. Inside the cell, glycerol is utilized by Phospholipase D2 (PLD2) to produce phosphatidylglycerol (PG), a signaling lipid that promotes keratinocyte differentiation. Both pathways ultimately contribute to an improved skin barrier function and enhanced hydration.[12][13][14][15]

Experimental Workflow

The following diagram outlines a typical workflow for a clinical study evaluating the efficacy of a humectant in reducing TEWL.

Typical experimental workflow for TEWL studies. (Within 100 characters)

Conclusion

Saccharide Isomerate demonstrates significant efficacy in reducing Transepidermal Water Loss, primarily through its unique binding mechanism to keratin and its ability to enhance the skin's natural barrier function by upregulating key structural proteins. While direct, extensive comparative studies with a wide array of other humectants are still needed for a definitive ranking, the available evidence suggests that Saccharide Isomerate is a highly effective and long-lasting humectant. Its mechanism of action, which involves both immediate hydration and long-term barrier improvement, makes it a compelling ingredient for formulations aimed at treating and preventing dry skin conditions. Further research with standardized protocols directly comparing Saccharide Isomerate with other popular humectants like glycerin and various forms of hyaluronic acid would be invaluable for drug development professionals in optimizing topical formulations for skin barrier repair and hydration.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Pilot Comparative Study of the Topical Action of a Novel, Crosslinked Resilient Hyaluronic Acid on Skin Hydration and Barrier Function in a Dynamic, Three-Dimensional Human Explant Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tewameter® TM Hex - TEWL Measurement [courage-khazaka.com]
• 4. Courage + Khazaka Electronic, Köln - Tewameter® FAQ (E) [courage-khazaka.com]
• 5. medicalexpo.com [medicalexpo.com]
• 6. researchgate.net [researchgate.net]
• 7. enviroderm.co.uk [enviroderm.co.uk]
• 8. Corneometer® CM 825 - Skin Hydration Measurement [courage-khazaka.com]
• 9. Corneometer CM 825 is a popular skin hydration measurement instrument [cosmeticsbusiness.com]
• 10. monaderm.com [monaderm.com]
• 11. medelink.ca [medelink.ca]
• 12. Aquaporins in the Skin: Molecular Regulators of Hydration and Potential Targets for Cosmetic Applications | MDPI [mdpi.com]
• 13. Aquaporin-3 in Keratinocytes and Skin: Its Role and Interaction with Phospholipase D2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Aquaporin-3 in keratinocytes and skin: its role and interaction with phospholipase D2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

Validating Pentavitin's Mechanism of Action: A Comparative Analysis Supported by Gene Knockout Studies

For researchers, scientists, and drug development professionals, understanding the precise mechanism of action of a cosmetic ingredient is paramount for innovation and substantiated claims. This guide provides a comparative analysis of Pentavitin (INCI: Saccharide Isomerate) against other common hydrating agents, with a focus on validating its proposed mechanism through the lens of relevant gene knockout studies.

Pentavitin, a plant-derived carbohydrate complex, is marketed as a "moisture magnet" that provides long-lasting hydration by binding to keratin in the stratum corneum.[1][2][3] This unique binding mechanism is claimed to strengthen the skin's barrier function and provide hydration for up to 72 hours.[4][5] Recent in-vitro studies suggest that Pentavitin's efficacy extends beyond simple hygroscopic action, indicating a role in modulating the expression of key genes involved in skin barrier formation and hydration.[6][7] This guide delves into the scientific evidence supporting this mechanism by examining the phenotypic outcomes of knocking out these target genes.

Comparative Performance of Hydrating Ingredients

To provide a clear perspective on Pentavitin's performance, the following table summarizes its efficacy in comparison to other widely used hydrating ingredients. The data is compiled from various clinical and in-vitro studies.

Ingredient	Mechanism of Action	Reported Efficacy	Long-Term Effects
Pentavitin (Saccharide Isomerate)	Binds to keratin in the stratum corneum, creating a long-lasting moisture reservoir.[3][4] Upregulates genes involved in skin barrier function (e.g., filaggrin, loricrin).[6][7]	Increases skin hydration by up to 50% after two hours, lasting up to 72 hours.[2][8] Reduces transepidermal water loss (TEWL).[7]	Strengthens skin barrier function, improves skin smoothness and reduces flakiness.[4][6]
Hyaluronic Acid	A humectant that attracts and holds up to 1000 times its weight in water.[9][10]	Immediately increases skin hydration.[11] Short-term plumping effect.	Effects are generally transient and depend on environmental humidity. Does not directly bind to skin proteins.
Ceramides	Key lipid components of the stratum corneum that form the skin's barrier and prevent water loss.[3][12]	Improve skin hydration and reduce TEWL in individuals with compromised skin barriers.[3]	Restore and maintain the skin's natural barrier function.[12]
Glycerin	A humectant that draws water from the dermis and the environment into the stratum corneum.[13][14]	Effectively increases skin hydration.[13][15]	Supports skin barrier function and can help to normalize skin cell maturation.[16]

Validating the Mechanism of Action through Gene Knockout Studies

The assertion that Pentavitin upregulates genes crucial for skin barrier integrity, such as filaggrin and loricrin, can be indirectly validated by examining the consequences of knocking out these genes in animal models. These studies provide foundational evidence for the importance of these proteins in maintaining skin hydration and barrier function, thereby supporting the proposed mechanism of action for ingredients that can positively influence their expression.

Gene Knockout Model	Phenotypic Effects on Skin Barrier and Hydration	Relevance to Pentavitin's Mechanism of Action
Filaggrin (Flg) Knockout Mouse	Increased transepidermal water loss (TEWL) in some studies, predisposing to atopic dermatitis-like symptoms.[17] Reduced levels of Natural Moisturizing Factors (NMFs), leading to decreased skin hydration.[9][18]	Pentavitin's reported ability to upregulate filaggrin expression suggests it can counteract the effects seen in Flg knockout mice, thereby improving skin hydration and barrier function.[1][6]
Loricrin (Lor) Knockout Mouse	Delayed formation of the skin barrier during embryonic development.[7][19] While some studies show no significant increase in TEWL in adult mice due to compensatory mechanisms, the stability of the stratum corneum is reduced.[7][19]	Pentavitin's claimed upregulation of loricrin expression would theoretically contribute to a more robust and well-formed cornified envelope, enhancing the skin's protective barrier.[2]
Keratin 10 (Krt10) Knockout Mouse	Causes epidermolytic hyperkeratosis, a condition characterized by skin blistering and a compromised barrier.	As Pentavitin binds to keratin, a healthy and intact keratin structure is essential for its primary mechanism of action. While not directly influencing keratin gene expression, its function is intrinsically linked to the presence of functional keratin.

Experimental Protocols

To ensure transparency and reproducibility, detailed methodologies for the key experiments discussed in this guide are provided below.

Gene Knockout in Skin Cells via CRISPR-Cas9

This protocol outlines the general steps for creating a gene knockout in a human keratinocyte cell line.

Materials:

• Human keratinocyte cell line (e.g., HaCaT)

• Cas9 nuclease and guide RNA (gRNA) targeting the gene of interest (e.g., FLG, LOR)

• Lipofectamine CRISPRMAX or similar transfection reagent

• Opti-MEM I Reduced Serum Medium

• Culture medium (DMEM with 10% FBS)

• 96-well and 6-well plates

• Genomic DNA extraction kit

• PCR reagents and primers flanking the target site

• Sanger sequencing reagents

Procedure:

• gRNA Design and Synthesis: Design two gRNAs targeting a critical exon of the gene of interest using a publicly available tool (e.g., CHOPCHOP). Synthesize the gRNAs.

• Cell Culture: Culture human keratinocytes in DMEM with 10% FBS at 37°C and 5% CO2.

• Transfection:

  • Seed 2 x 10^5 cells per well in a 6-well plate and grow to 70-80% confluency.

  • Prepare the Cas9/gRNA ribonucleoprotein (RNP) complexes by incubating Cas9 protein with the two gRNAs.

  • Dilute the RNPs and Lipofectamine CRISPRMAX separately in Opti-MEM.

  • Combine the diluted RNPs and Lipofectamine and incubate to form transfection complexes.

  • Add the complexes to the cells and incubate for 48-72 hours.

• Single-Cell Cloning:

  • Harvest the transfected cells and perform serial dilutions to seed single cells into 96-well plates.

  • Allow colonies to grow for 10-14 days.

• Genomic DNA Extraction and PCR Screening:

  • Expand single-cell clones and extract genomic DNA.

  • Perform PCR using primers flanking the gRNA target site.

• Mutation Analysis:

  • Analyze the PCR products by Sanger sequencing to identify clones with insertions or deletions (indels) that result in a frameshift mutation and a premature stop codon, confirming the gene knockout.

Measurement of Transepidermal Water Loss (TEWL)

TEWL is a key indicator of skin barrier function.

Instrument: Tewameter® (or similar open-chamber evaporimeter)

Procedure:

• Acclimatization: The subject should be in a room with controlled temperature (20-22°C) and humidity (40-60%) for at least 20-30 minutes before measurement.

• Measurement Site: The measurement is typically taken on the volar forearm. The area should be clean and free of any products.

• Probe Placement: The probe of the Tewameter® is held gently against the skin surface without applying pressure.

• Data Acquisition: The instrument measures the water vapor gradient above the skin and calculates the TEWL in g/m²/h. Multiple readings are taken and averaged.

• Data Interpretation: An increase in TEWL indicates a compromised skin barrier, while a decrease suggests an improvement in barrier function.

Measurement of Skin Hydration (Corneometry)

Corneometry measures the hydration level of the stratum corneum.

Instrument: Corneometer®

Procedure:

• Acclimatization: The subject should be in a controlled environment as described for TEWL measurement.

• Measurement Site: The measurement is typically taken on the volar forearm or cheek.

• Probe Placement: The probe of the Corneometer® is pressed against the skin with a constant pressure.

• Data Acquisition: The instrument measures the electrical capacitance of the skin, which is proportional to its water content. The result is given in arbitrary units (A.U.).

• Data Interpretation: Higher Corneometer® readings indicate a higher level of skin hydration.

Visualizing the Pathways and Processes

The following diagrams, created using the DOT language for Graphviz, illustrate the key concepts discussed in this guide.

Caption: Proposed mechanism of action of Pentavitin.

Caption: Experimental workflow for gene knockout in keratinocytes.

Caption: Comparison of TEWL and Corneometry measurement principles.

Conclusion

The available evidence suggests that Pentavitin's mechanism of action is multifaceted, involving both a physical binding to keratin and a biological influence on the expression of genes critical for skin barrier function. While direct, publicly available data from gene knockout studies specifically investigating Pentavitin is limited, the analysis of knockout models for its putative target genes, such as filaggrin and loricrin, provides strong circumstantial evidence supporting its proposed mechanism. The pronounced skin barrier defects and hydration issues observed in these knockout animals underscore the importance of these proteins and lend credence to the efficacy of an ingredient that can positively modulate their expression. Compared to traditional humectants like hyaluronic acid and glycerin, Pentavitin's unique, long-lasting binding to the skin and its potential to influence gene expression offer a compelling narrative for its use in advanced skincare formulations. Further research, particularly the publication of detailed gene expression data from in-vitro and ex-vivo studies with Pentavitin, will be invaluable in solidifying these claims and providing the scientific community with a more complete understanding of its molecular activity.

References

• 1. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 2. korelu.de [korelu.de]
• 3. scitepress.org [scitepress.org]
• 4. happi.com [happi.com]
• 5. Microbial Reference Frames Reveal Distinct Shifts in the Skin Microbiota after Cleansing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Epigenetic Regulation of Gene Expression in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Gene Expression Studies Pertaining to Extracellular Matrix Integrity and Remodeling: Nuances and Pitfalls of In Vitro Investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dsm-firmenich.com [dsm-firmenich.com]
• 10. Terminal keratinocyte differentiation in vitro is associated with a stable DNA methylome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. clinikally.com [clinikally.com]
• 12. dsm.com [dsm.com]
• 13. dsm.com [dsm.com]
• 14. Loricrin expression in cultured human keratinocytes is controlled by a complex interplay between transcription factors of the Sp1, CREB, AP1, and AP2 families - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Expression in yeast links field polymorphisms in PfATP6 to in vitro artemisinin resistance and identifies new inhibitor classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. From In Silico to In Vitro: A Comprehensive Guide to Validating Bioinformatics Findings [arxiv.org]
• 17. dsm.com [dsm.com]
• 18. us.olivetreepeople.com [us.olivetreepeople.com]
• 19. keratinocyte differentiation Gene Ontology Term (GO:0030216) [informatics.jax.org]

Comparative Proteomic Analysis of Skin Models Following Treatment with Pentavitin and Other Leading Moisturizers

A Guide for Researchers and Drug Development Professionals

Executive Summary

Maintaining skin hydration is a cornerstone of dermatological health and a primary target for cosmetic and therapeutic interventions. This guide provides a comparative analysis of the proteomic effects of Pentavitin® (Saccharide Isomerate) against other widely used moisturizing agents, namely Glycerin, Hyaluronic Acid, and Ceramides, on skin models. While direct comparative proteomic studies are not extensively available in the public domain, this document synthesizes findings from various independent research efforts to illuminate the distinct molecular mechanisms by which these moisturizers impact the skin proteome. The information presented herein is intended to support researchers, scientists, and drug development professionals in the design and evaluation of innovative skincare formulations.

Comparative Analysis of Moisturizer Effects on Skin Proteins

The following table summarizes the known effects of Pentavitin, Glycerin, Hyaluronic Acid, and Ceramides on key proteins involved in skin barrier function and hydration. The data is compiled from a range of in vitro and ex vivo studies.

Moisturizer	Key Protein Targets	Observed Effect	References
Pentavitin® (Saccharide Isomerate)	Keratin	Binds to keratin in the stratum corneum, creating a long-lasting moisture reservoir.	[1]
Filaggrin, Loricrin	May upregulate the gene expression of these key barrier proteins, contributing to a strengthened skin barrier.
Glycerin	Aquaporin-3 (AQP3)	Upregulates the expression of AQP3, a channel protein that facilitates water and glycerol transport in keratinocytes, thereby improving skin hydration.
Hyaluronic Acid (Low Molecular Weight)	Proteins involved in cell migration (e.g., components of the HIF-1α/VEGF pathway)	A proteomic study on keratinocytes showed that low molecular weight hyaluronic acid enhances cell migration by upregulating proteins associated with this process.	[2]
Ceramides	Involucrin, Transglutaminase	Essential for the formation of the cornified envelope, where they are covalently attached to proteins like involucrin by transglutaminase, forming a crucial part of the skin's lipid barrier.	[3][4]
Filaggrin	Indirectly influences filaggrin production as a key component of the lipid matrix necessary for proper stratum corneum formation and function.

Experimental Protocols

A detailed understanding of the methodologies employed in generating proteomic data is crucial for the interpretation and replication of findings. Below is a representative experimental protocol for the proteomic analysis of 3D human skin models treated with topical moisturizers.

Culture and Treatment of 3D Human Skin Models

• Model Procurement and Culture: Commercially available full-thickness 3D human skin models (e.g., EpiDermFT™) are cultured at the air-liquid interface according to the manufacturer's instructions. The models are typically maintained in a controlled environment (37°C, 5% CO2).

• Topical Application of Moisturizers: A defined amount (e.g., 2 mg/cm²) of the test moisturizer (e.g., a formulation containing Pentavitin, Glycerin, Hyaluronic Acid, or Ceramides) and a vehicle control is applied topically to the surface of the skin models.

• Incubation: The treated models are incubated for a specified period (e.g., 24, 48, or 72 hours) to allow for the penetration of the active ingredients and subsequent cellular responses.

Protein Extraction

• Tissue Lysis: Following incubation, the skin models are washed with phosphate-buffered saline (PBS) to remove any remaining topical formulation. The tissue is then homogenized in a lysis buffer (e.g., RIPA buffer) containing a cocktail of protease and phosphatase inhibitors.

• Sonication and Centrifugation: The lysate is further disrupted by sonication on ice to ensure complete cell lysis. Insoluble cellular debris is removed by centrifugation at high speed (e.g., 14,000 x g) at 4°C.

• Protein Quantification: The total protein concentration in the supernatant is determined using a standard protein assay, such as the bicinchoninic acid (BCA) assay.

Proteomic Analysis by Mass Spectrometry

• Protein Digestion: A standardized amount of protein from each sample is subjected to in-solution or in-gel digestion with trypsin to generate peptides.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The resulting peptide mixture is analyzed by LC-MS/MS. Peptides are first separated by reverse-phase liquid chromatography and then ionized and fragmented in the mass spectrometer.

• Data Analysis: The acquired MS/MS spectra are searched against a human protein database (e.g., Swiss-Prot or UniProt) using a search engine (e.g., Mascot or Sequest) to identify the proteins present in each sample. Label-free quantification or isotopic labeling methods are used to determine the relative abundance of each identified protein across the different treatment groups.

• Bioinformatic Analysis: The identified and quantified proteins are subjected to bioinformatic analysis to identify differentially expressed proteins and enriched biological pathways in response to each moisturizer treatment.

Visualizing Molecular Mechanisms

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and experimental workflows discussed in this guide.

Mechanism of Action of Pentavitin on the Skin Barrier

Caption: Mechanism of Pentavitin on the skin barrier.

Signaling Pathway of Hyaluronic Acid in Keratinocytes

Caption: Hyaluronic Acid signaling in keratinocytes.

Experimental Workflow for Proteomic Analysis of Skin Models

Caption: General workflow for skin model proteomics.

References

• 1. dsm.com [dsm.com]
• 2. Proteomic analysis reveals the mechanism that low molecular weight hyaluronic acid enhances cell migration in keratinocyte - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel function for transglutaminase 1: Attachment of long-chain ω-hydroxyceramides to involucrin by ester bond formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel function for transglutaminase 1: attachment of long-chain omega-hydroxyceramides to involucrin by ester bond formation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Analysis of Pentavitin® and Urea on Skin Barrier Recovery: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The restoration of a compromised skin barrier is a critical aspect of dermatological research and product development. Two ingredients that have garnered significant attention for their roles in skin hydration and barrier function are Pentavitin® (Saccharide Isomerate) and urea. This guide provides an objective, data-driven comparison of their performance in skin barrier recovery, supported by experimental data and detailed methodologies.

I. Mechanisms of Action: A Tale of Two Hydrators

Both Pentavitin® and urea contribute to skin barrier health through distinct yet complementary mechanisms.

Pentavitin® (Saccharide Isomerate): The Moisture Magnet

Pentavitin® is a carbohydrate complex that is structurally similar to the natural carbohydrate complex found in the stratum corneum.[1] Its primary mechanism of action is its ability to bind to keratin in the skin, creating a long-lasting moisture reservoir.[2][3] This unique binding mechanism makes it resistant to being washed off, providing sustained hydration for up to 72 hours.[3][4] By enhancing the skin's natural moisture retention, Pentavitin® strengthens the skin barrier, reduces transepidermal water loss (TEWL), and helps to soothe and protect the skin.[3][5] Some studies suggest it may also promote the expression of proteins crucial for skin integrity, such as loricrin and hyaluronan synthase-3.[4]

Urea: The Endogenous Humectant and Keratolytic Agent

Urea is a natural moisturizing factor (NMF) found within the skin.[6][7] Its hygroscopic nature allows it to attract and retain water in the stratum corneum, thereby improving skin hydration.[6][7] Beyond its role as a humectant, urea also influences skin barrier function at a cellular level. It has been shown to regulate the expression of genes involved in keratinocyte differentiation, such as filaggrin, loricrin, and transglutaminase-1.[6][8] These proteins are essential for the formation of a healthy and resilient skin barrier. At higher concentrations, urea exhibits keratolytic properties, helping to break down excess keratin and smooth rough, scaly skin.[8]

II. Quantitative Data Comparison

The following tables summarize the available quantitative data from clinical and in-vitro studies on the effects of Pentavitin® and urea on key skin barrier recovery parameters.

Table 1: Improvement in Skin Hydration

Ingredient	Concentration	Study Population	Duration	% Increase in Skin Hydration	Citation
Pentavitin® (Saccharide Isomerate)	5%	15 female subjects (30-45 years)	2 weeks	Statistically significant increase (p<0.05); maintained higher hydration after discontinuation compared to control.	[9][10]
Pentavitin® (Saccharide Isomerate)	Not Specified	15 subjects	7 days	Statistically significant increase in mean skin hydration levels.	[11]
Urea	5%	42 individuals >60 years	Not Specified	Increased skin hydration compared to a control emollient.	[6]
Urea	20%	5 healthy subjects	Not Specified	Significantly increased water content of the stratum corneum.	[6]

Table 2: Reduction in Transepidermal Water Loss (TEWL)

Ingredient	Concentration	Study Population	Duration	% Reduction in TEWL	Citation
Pentavitin® (Saccharide Isomerate)	Not Specified	Chinese adults with dandruff	28 days	Significantly improved TEWL compared to placebo.	[12][13]
Urea	10%	Not Specified	10 and 20 days	Decreased TEWL.	[14]
Urea	20%	21 healthy individuals	Not Specified	Significant reduction in TEWL.	[6]

III. Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for assessing skin barrier recovery.

A. In-Vivo Assessment of Skin Hydration and TEWL

• Objective: To measure the effect of a topical product containing Pentavitin® or urea on skin hydration and transepidermal water loss.

• Subjects: A cohort of healthy volunteers with signs of dry skin, typically aged 18-65. Subjects are instructed to avoid using other moisturizers on the test area for a specified period before and during the study.

• Test Areas: Two symmetrical areas are marked on the volar forearm of each subject. One area serves as the control (untreated or treated with a placebo vehicle), and the other is treated with the test product.

• Product Application: A standardized amount of the test product (e.g., 2 mg/cm²) is applied to the designated test area twice daily for a period of 2 to 4 weeks.

• Measurements:

  • Skin Hydration: Measured using a Corneometer® at baseline and at specified time points throughout the study (e.g., weekly). The instrument measures the electrical capacitance of the skin, which correlates with its hydration level.

  • Transepidermal Water Loss (TEWL): Measured using a Tewameter® at baseline and at the end of the study. The probe measures the water vapor gradient above the skin, providing an indication of the barrier's integrity.

• Data Analysis: Changes in skin hydration and TEWL from baseline are calculated for both the treated and control sites. Statistical analysis (e.g., paired t-test) is used to determine the significance of the observed differences.

B. In-Vitro Assessment of Keratinocyte Differentiation

• Objective: To evaluate the effect of urea on the expression of genes related to keratinocyte differentiation.

• Cell Culture: Human epidermal keratinocytes are cultured in a specialized keratinocyte growth medium.

• Treatment: Once the cells reach a certain confluency, they are treated with varying concentrations of urea (e.g., 1-10 mM) for a specified duration (e.g., 24-72 hours). A control group of cells remains untreated.

• Gene Expression Analysis (RT-qPCR):

  • RNA Extraction: Total RNA is extracted from the treated and control keratinocytes.

  • Reverse Transcription: The extracted RNA is converted into complementary DNA (cDNA).

  • Quantitative PCR: The expression levels of target genes (e.g., filaggrin, loricrin, transglutaminase-1) are quantified using real-time polymerase chain reaction (RT-qPCR). The results are normalized to a housekeeping gene (e.g., GAPDH).

• Data Analysis: The fold change in gene expression in the urea-treated cells is calculated relative to the untreated control cells. Statistical analysis is performed to determine the significance of any observed changes.

IV. Visualization of Mechanisms

The following diagrams illustrate the key mechanisms of action and experimental workflows described in this guide.

Caption: Mechanism of Action of Pentavitin®

Caption: Mechanism of Action of Urea

Caption: Experimental Workflow for Skin Barrier Assessment

V. Conclusion

Both Pentavitin® and urea are effective ingredients for improving skin hydration and supporting skin barrier recovery. Pentavitin® offers a unique, long-lasting hydration benefit through its ability to bind to the skin, making it particularly suitable for formulations aimed at providing sustained moisture. Urea, on the other hand, provides both humectant and barrier-enhancing properties by influencing keratinocyte differentiation, making it a valuable ingredient for treating conditions associated with impaired barrier function and hyperkeratosis.

The choice between these two ingredients, or their potential combination, will depend on the specific objectives of the formulation and the target skin condition. Further head-to-head clinical trials focusing specifically on the kinetics of skin barrier recovery would be beneficial to provide a more definitive comparison.

References

• 1. us.olivetreepeople.com [us.olivetreepeople.com]
• 2. flychem.com [flychem.com]
• 3. clinikally.com [clinikally.com]
• 4. korelu.de [korelu.de]
• 5. tailorskin.co [tailorskin.co]
• 6. Urea in Dermatology: A Review of its Emollient, Moisturizing, Keratolytic, Skin Barrier Enhancing and Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Urea in Dermatology: A Review of its Emollient, Moisturizing, Keratolytic, Skin Barrier Enhancing and Antimicrobial Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. eduvest.greenvest.co.id [eduvest.greenvest.co.id]
• 10. researchgate.net [researchgate.net]
• 11. asianinstituteofresearch.org [asianinstituteofresearch.org]
• 12. researchgate.net [researchgate.net]
• 13. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

In-Vitro Validation of Anti-Inflammatory Properties: A Comparative Analysis of Saccharide Isomerate and Alternative Actives

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the in-vitro anti-inflammatory properties of Saccharide Isomerate against three well-established active ingredients: Hyaluronic Acid, Niacinamide, and Calendula Officinalis extract. This document summarizes available experimental data, details relevant methodologies, and visualizes key biological pathways to aid in the evaluation and selection of ingredients for dermatological and therapeutic applications.

While Saccharide Isomerate is primarily recognized for its significant hydrating and skin barrier-enhancing properties, direct in-vitro evidence quantifying its anti-inflammatory effects is not extensively documented in publicly available literature.[1][2][3] Its mechanism is largely attributed to improving skin homeostasis, which can indirectly mitigate inflammatory responses.[4][5] In contrast, Hyaluronic Acid, Niacinamide, and Calendula Officinalis extract have been the subject of numerous in-vitro studies demonstrating direct anti-inflammatory activities. This guide will focus on presenting a comparative overview of the available data for these alternatives to provide a benchmark for assessing potential anti-inflammatory efficacy.

Comparative Analysis of Anti-Inflammatory Activity

The following table summarizes the in-vitro anti-inflammatory effects of Hyaluronic Acid, Niacinamide, and Calendula Officinalis extract on key inflammatory markers.

Ingredient	Inflammatory Marker	Cell Type	Results
Hyaluronic Acid	IL-6, IL-8, TNF-α	Human A431 epidermoid skin cells, Mouse fibroblasts	Reduced release of pro-inflammatory cytokines.[6][7][8]
IL-1β, TNF-α, IL-6	Macrophages	Reduced expression of inflammatory cytokines.[9]
NF-κB	Macrophages	Partially suppressed p65/NF-κB signaling.[9]
Niacinamide	IL-8	Keratinocytes	Dose-dependent decrease in IL-8 production at both mRNA and protein levels.[10][11]
IL-6, TNF-α	Human umbilical vein endothelial cells (HUVECs), THP-1 macrophages	Decreased secretion of IL-6 and TNF-α.[12][13]
NF-κB	RAW 264.7 and BV2 cells	Inhibited NF-κB translocation and binding activity.[14]
Calendula Officinalis Extract	IL-1β, IL-6, TNF-α, IFN-γ	Macrophages	Inhibition of pro-inflammatory cytokines.[15][16][17]
COX-2	Spleen of LPS-treated animals	Inhibition of Cox-2 gene expression.[16]
Nitric Oxide (NO)	Macrophages	Dose-dependent inhibition of NO production.[15]

Experimental Protocols

Detailed methodologies for key in-vitro anti-inflammatory assays are provided below. These protocols are representative of the techniques used to generate the data presented in this guide.

Cell Culture and Induction of Inflammation

• Cell Lines: Human keratinocytes (HaCaT), human dermal fibroblasts (HDF), or macrophage cell lines (e.g., RAW 264.7) are commonly used.

• Culture Conditions: Cells are maintained in appropriate culture media (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Inflammatory Stimulus: To induce an inflammatory response, cells are typically treated with lipopolysaccharide (LPS) for macrophages, or a cytokine cocktail (e.g., TNF-α and IL-1β) for keratinocytes and fibroblasts.

Cytokine Quantification by ELISA (Enzyme-Linked Immunosorbent Assay)

• Principle: ELISA is a plate-based assay technique designed for detecting and quantifying soluble substances such as peptides, proteins, antibodies, and hormones.

• Protocol:

  • Cell culture supernatants are collected after treatment with the test ingredient and inflammatory stimulus.

  • The supernatants are added to microplate wells pre-coated with a capture antibody specific for the cytokine of interest (e.g., IL-6, TNF-α).

  • After incubation and washing, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

  • A substrate is then added, which is converted by the enzyme into a detectable signal (e.g., color change).

  • The intensity of the signal is measured using a microplate reader and is proportional to the amount of cytokine present.

NF-κB Activation Assay

• Principle: This assay measures the activation of the NF-κB transcription factor, a key regulator of the inflammatory response.

• Protocol (Western Blot for IκBα degradation):

  • Nuclear and cytoplasmic extracts are prepared from cells treated with the test ingredient and inflammatory stimulus.

  • Proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is incubated with a primary antibody specific for the phosphorylated form of IκBα or for the p65 subunit of NF-κB in the nuclear fraction.

  • A secondary antibody conjugated to an enzyme is then added.

  • The protein bands are visualized using a chemiluminescent substrate. A decrease in cytoplasmic IκBα or an increase in nuclear p65 indicates NF-κB activation.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the known anti-inflammatory signaling pathways of the compared ingredients and a typical experimental workflow.

Hypothesized indirect anti-inflammatory pathway of Saccharide Isomerate.

Anti-inflammatory signaling of Hyaluronic Acid.

Niacinamide's inhibition of the NF-κB pathway.

Anti-inflammatory mechanisms of Calendula Officinalis.

A typical experimental workflow for in-vitro anti-inflammatory assays.

References

• 1. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 2. clinikally.com [clinikally.com]
• 3. asianinstituteofresearch.org [asianinstituteofresearch.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In vitro anti-inflammatory effects of hyaluronic acid in ethanol-induced damage in skin cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Hyaluronic Acid: A Key Ingredient in the Therapy of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hyaluronic Acid Viscosupplement Modulates Inflammatory Mediators in Chondrocyte and Macrophage Coculture via MAPK and NF-κB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Niacinamide: A Multi-functional Cosmeceutical Ingredient [practicaldermatology.com]
• 11. Nicotinamide inhibits Propionibacterium acnes-induced IL-8 production in keratinocytes through the NF-kappaB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Niacin inhibits vascular inflammation via downregulating nuclear transcription factor-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Niacin Inhibits Vascular Inflammation via Downregulating Nuclear Transcription Factor-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nicotinamide inhibits nuclear factor-kappa B translocation after transient focal cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 17. researchgate.net [researchgate.net]

A comparative study on the effects of Pentavitin and ceramides on skin lipid composition.

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two prominent skincare ingredients, Pentavitin® (Saccharide Isomerate) and ceramides, focusing on their respective impacts on the lipid composition of the stratum corneum. The objective is to furnish a clear, data-driven comparison to inform research and development in dermatology and cosmetology.

Introduction

A robust skin barrier is fundamental to cutaneous health, with the lipid matrix of the stratum corneum playing a pivotal role. This matrix, primarily composed of ceramides, cholesterol, and free fatty acids, prevents transepidermal water loss (TEWL) and protects against environmental aggressors. Both Pentavitin and ceramides are widely utilized for their skin barrier-enhancing properties, albeit through different mechanisms. This guide synthesizes available experimental data to compare their effects on the skin's lipid architecture.

Mechanism of Action

Pentavitin (Saccharide Isomerate): The Hydration Magnet

Pentavitin is a carbohydrate complex that is structurally similar to the natural moisturizing factors (NMFs) found in the skin.[1][2][3] Its primary mechanism involves binding to keratin in the stratum corneum, creating a moisture reservoir that provides long-lasting hydration for up to 72 hours.[4][5] While its primary role is hydration, studies suggest that by improving overall skin barrier function and promoting the maturation of the cornified envelope, it may indirectly influence the skin's lipid profile.[2] Some evidence points to its ability to boost the production of filaggrin, a protein crucial for skin barrier integrity.[5]

Ceramides: The Barrier Builders

Ceramides are a major structural component of the stratum corneum, constituting approximately 50% of the intercellular lipid matrix.[6][7] They are critical for maintaining the lamellar structure of the lipid barrier, which is essential for its proper function.[8] Topical application of ceramides has been shown to directly replenish depleted ceramide levels in the skin, thereby restoring barrier function and improving hydration.[9] Different species of ceramides, such as ceramide NP versus ceramide NS, can have varying effects on the biophysical properties of the skin barrier.

Quantitative Data on Skin Lipid Composition

The following table summarizes the quantitative effects of a ceramide-containing cream on the lipid composition of the stratum corneum. At present, there is a lack of direct quantitative studies demonstrating the effect of Pentavitin on the specific lipid classes of the stratum corneum.

Table 1: Changes in Stratum Corneum Lipid Composition after Treatment with a Ceramide-Containing Cream

Lipid Class	Baseline (µg/cm²)	After 4 Weeks (µg/cm²)	Percentage Change
Total Ceramides	10.5 ± 3.5	15.8 ± 4.2	+50.5%
Cholesterol	4.8 ± 1.5	6.9 ± 1.8	+43.8%
Free Fatty Acids	3.2 ± 1.1	4.5 ± 1.3	+40.6%

Data adapted from a study on a moisturizing cream containing ceramides, cholesterol, and fatty acids.

Experimental Protocols

The following outlines a general methodology for the quantitative analysis of stratum corneum lipids, as derived from various research articles.

1. Sample Collection: Tape Stripping

• Procedure: Successive layers of the stratum corneum are removed from a defined area of the skin (e.g., forearm) using adhesive tape strips (e.g., D-Squame®).

• Rationale: This is a non-invasive method to collect samples of the stratum corneum for lipid analysis.[10][11]

2. Lipid Extraction

• Solvents: A mixture of organic solvents, such as chloroform/methanol or ethyl acetate/methanol, is used to extract the lipids from the tape strips.[10]

• Procedure: The tape strips are immersed in the solvent mixture, followed by vortexing and sonication to ensure complete lipid extraction. The solvent is then evaporated to yield the lipid extract.

3. Lipid Analysis: High-Performance Thin-Layer Chromatography (HPTLC) or Liquid Chromatography-Mass Spectrometry (LC-MS)

• HPTLC: The extracted lipids are applied to an HPTLC plate and separated based on their polarity. The separated lipid bands are visualized with a reagent (e.g., copper sulfate) and quantified by densitometry.[10][11]

• LC-MS: This technique provides a more detailed analysis of individual lipid species. The lipid extract is injected into a liquid chromatograph to separate the different lipid classes and species, which are then detected and quantified by a mass spectrometer.[12][13] This method allows for the identification and quantification of specific ceramide subclasses.

4. Data Normalization

• The lipid content is typically normalized to the amount of protein collected on the tape strips or to the surface area of the skin from which the sample was taken.

Visualization of Signaling Pathways and Experimental Workflow

.dot

Caption: Experimental workflow for a comparative skin lipid study.

.dot

Caption: Ceramide biosynthesis and its role in skin barrier formation.

.dot

Caption: Proposed mechanism of action for Pentavitin.

Conclusion

Ceramides and Pentavitin both contribute to a healthy skin barrier, but through distinct mechanisms. Topical application of ceramides directly replenishes the lipid matrix of the stratum corneum, with quantitative data demonstrating a significant increase in ceramides, cholesterol, and free fatty acids. This direct impact on the lipid composition leads to an improved barrier structure and function.

Pentavitin, on the other hand, acts primarily as a potent hydrating agent by binding to keratin and creating a long-lasting moisture reservoir. While it has been shown to improve overall skin barrier function, as evidenced by reduced TEWL, its direct quantitative effect on the lipid composition of the stratum corneum is not yet well-documented in publicly available literature. Its benefits to the lipid barrier are likely indirect, resulting from improved hydration and support of keratinocyte differentiation processes.

For researchers and developers, the choice between these ingredients may depend on the specific therapeutic or cosmetic goal. For formulations aimed at directly correcting a deficient lipid barrier, ceramides offer a clear, evidence-based approach. For products focused on providing intense and sustained hydration, Pentavitin is a compelling option. Future research should aim to directly compare these two ingredients in a single study to provide a more comprehensive understanding of their relative effects on the skin's lipid profile.

References

• 1. researchgate.net [researchgate.net]
• 2. Saccharide isomerate ameliorates cosmetic scalp conditions in a Chinese study population - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scitepress.org [scitepress.org]
• 4. dsm-firmenich.com [dsm-firmenich.com]
• 5. This Plant-Derived Ingredient Is Dry Skin Care's Latest Obsession [elle.in]
• 6. Revealing the Correlation between Altered Skin Lipids Composition and Skin Disorders [mdpi.com]
• 7. Skin Lipids and Their Influence on Skin Microbiome and Skin Care - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Pathogenic and Therapeutic Implications of Ceramide Abnormalities in Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. novobliss.in [novobliss.in]
• 10. Determination of stratum corneum lipid profile by tape stripping in combination with high-performance thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Topically applied fatty acids are elongated before incorporation in the stratum corneum lipid matrix in compromised skin - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the synergistic effects of Pentavitin with other active ingredients in research formulations.

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

Pentavitin®, with the INCI name Saccharide Isomerate, is a plant-derived carbohydrate complex renowned for its ability to provide deep and long-lasting skin hydration. Its unique mechanism of action, which involves binding to keratin in the stratum corneum, creates a moisture reservoir that persists for up to 72 hours, strengthening the skin's barrier function and promoting a healthy skin microbiome. This guide provides a comparative analysis of the synergistic effects of Pentavitin when combined with other key active ingredients in research formulations. The information is compiled from available clinical studies, in-vivo and in-vitro data, and patent literature to offer an objective overview for formulation development.

Data Presentation: Quantitative Analysis of Synergistic Efficacy

The following tables summarize the quantitative data from studies evaluating the performance of Pentavitin in combination with other active ingredients.

Table 1: Synergistic Effect of Pentavitin and Ceramides on Skin Hydration

A clinical study evaluated the efficacy of a moisturizing cream containing Saccharide Isomerate and a cream containing ceramides on skin hydration. The results demonstrated a significant improvement in skin hydration with both formulations. While a direct synergistic combination was not explicitly tested against individual components in this particular study, the data provides a baseline for their individual efficacy, suggesting a potential for enhanced performance when combined.

Treatment Group	Baseline Hydration (Mean ± SD)	Hydration after 2 Weeks (Mean ± SD)	Percentage Increase in Hydration
Saccharide Isomerate	15.08% ± 4.80	24.46% ± 3.83	62.19%
Ceramide	14.46% ± 2.80	24.62% ± 2.81	70.26%

Data adapted from Vlorensia, et al. (2019). The study did not test a combination formula, but the significant individual effects on hydration suggest a strong potential for synergistic or additive effects in improving the skin barrier.[1][2]

Table 2: Efficacy of Pentavitin on Skin Barrier Function and Hydration (Monotherapy Data)

Clinical studies on Pentavitin (Saccharide Isomerate) as a standalone ingredient have demonstrated its significant impact on skin hydration and barrier function.

Parameter	Measurement	Result	Source
Skin Hydration	Corneometry	Increase of 34-40% after 7 days of application.[3]	Skinician
Instant Hydration	Corneometry	Immediate increase of over 19% upon application.[3]	Skinician
Barrier Function	Transepidermal Water Loss (TEWL)	Reduction of over 20% within two weeks.[3]	Skinician
Hyaluronic Acid Production	In-vitro (Fibroblast stimulation)	Up to 66% increase.[4][5]	Cosmetic Ingredients Guide, Olive Tree People

Table 3: Synergistic Antimicrobial Effects of Niacinamide with other compounds

A study on the synergistic antimicrobial interactions of various cosmetic ingredients found that niacinamide exhibited synergistic antifungal activity with 1,2-hexanediol. This suggests niacinamide's potential to enhance the preservative system in a formulation, which could be a complementary benefit when combined with Pentavitin for overall skin health.

Organism	Niacinamide + 1,2-hexanediol	Result
Aspergillus brasiliensis	Checkerboard Assay	Synergistic antifungal activity

This data, while not directly involving Pentavitin, highlights a synergistic property of niacinamide that contributes to formulation stability and skin health.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are the protocols for key experiments cited in the assessment of Pentavitin's efficacy.

Protocol 1: In-Vivo Assessment of Skin Hydration (Corneometry)

Objective: To measure the hydration level of the stratum corneum.

Apparatus: Corneometer® (e.g., CM 825, Courage + Khazaka).

Principle: The measurement is based on the capacitance of a dielectric medium. The probe measures changes in the dielectric constant of the skin, which is proportional to its water content.[6]

Procedure:

• Subject Acclimatization: Subjects are acclimatized in a temperature and humidity-controlled room (e.g., 21±1°C, 50±5% RH) for at least 30 minutes before measurements are taken.[7]

• Baseline Measurement: Baseline hydration readings are taken from the designated test areas on the skin (e.g., volar forearm) before product application.

• Product Application: A standardized amount of the test formulation (e.g., 2 mg/cm²) is applied to the designated test area.

• Post-Application Measurements: Hydration measurements are repeated on the test areas at specified time points (e.g., 1 hour, 24 hours, 7 days) after product application.

• Data Analysis: The change in capacitance values from baseline is calculated to determine the change in skin hydration.

Protocol 2: In-Vivo Assessment of Transepidermal Water Loss (TEWL)

Objective: To evaluate the integrity of the skin barrier by measuring the amount of water that evaporates from the epidermis.

Apparatus: Tewameter® (e.g., TM 300, Courage + Khazaka).

Principle: The probe has an open chamber with two pairs of sensors that measure the temperature and relative humidity gradient. The difference in these values is used to calculate the rate of water evaporation.[6]

Procedure:

• Subject Acclimatization: Subjects are acclimatized in a controlled environment as described for corneometry.

• Baseline Measurement: Baseline TEWL readings are taken from the test areas before product application.

• Product Application: The test formulation is applied as described for corneometry.

• Post-Application Measurements: TEWL measurements are repeated at specified time intervals. The probe is held gently on the skin surface without pressure.

• Data Analysis: The reduction in TEWL values from baseline indicates an improvement in skin barrier function.

Protocol 3: In-Vitro Assessment of Prebiotic Effect on Skin Microbiome

Objective: To determine the influence of Pentavitin on the growth of skin commensal bacteria versus pathogenic bacteria.

Methodology:

• Bacterial Strains: Cultures of representative skin commensal bacteria (e.g., Staphylococcus epidermidis) and potentially pathogenic bacteria (e.g., Staphylococcus aureus) are prepared.

• Growth Medium: A suitable growth medium is prepared, with and without the addition of Saccharide Isomerate at various concentrations.

• Inoculation and Incubation: The bacterial strains are inoculated into the different media and incubated under controlled conditions (e.g., temperature, oxygen levels).

• Growth Measurement: Bacterial growth is monitored over time by measuring the optical density (OD) of the cultures at a specific wavelength (e.g., 600 nm).

• Data Analysis: The growth curves of the different bacterial strains in the presence and absence of Saccharide Isomerate are compared to determine its prebiotic effect. An increase in the growth of commensal bacteria and/or a decrease in the growth of pathogenic bacteria indicates a positive prebiotic effect.

Mandatory Visualization

The following diagrams illustrate the key mechanisms and workflows discussed in this guide.

Caption: Pentavitin's unique binding to keratin creates a long-lasting moisture reservoir.

Caption: Standardized workflow for in-vivo skin hydration and TEWL measurements.

Caption: Pentavitin selectively promotes beneficial skin bacteria, contributing to a healthy microbiome.

References

• 1. flychem.com [flychem.com]
• 2. scitepress.org [scitepress.org]
• 3. skinician.com [skinician.com]
• 4. Saccharide Isomerate | Carbohydrate Complex | Cosmetic Ingredients Guide [ci.guide]
• 5. us.olivetreepeople.com [us.olivetreepeople.com]
• 6. jru-b.com [jru-b.com]
• 7. rahnwebsite-live-0f02c1fc49a9462abe717-20bbae1.aldryn-media.com [rahnwebsite-live-0f02c1fc49a9462abe717-20bbae1.aldryn-media.com]

Safety & Regulatory Compliance

Essential Safety and Handling Protocols for Pentavitin (Saccharide Isomerate) in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for Pentavitin (INCI: Saccharide Isomerate), a 100% natural, plant-derived carbohydrate complex. While Pentavitin is not classified as a hazardous substance, adherence to standard laboratory safety protocols is crucial to ensure a safe working environment and maintain product integrity.

Personal Protective Equipment (PPE)

When handling Pentavitin in a laboratory setting, the following personal protective equipment is recommended to prevent direct contact and maintain good laboratory practice:

• Eye Protection: Wear safety glasses with side shields or safety goggles.[1] In case of a splash hazard, safety goggles are necessary.

• Hand Protection: Use disposable nitrile gloves for incidental contact.[2] If direct contact occurs, remove gloves immediately, wash hands, and put on a new pair.

• Body Protection: A standard laboratory coat is required to protect clothing.[2][3]

• Footwear: Closed-toe shoes must be worn in the laboratory at all times.[2][3]

Operational Plan: Step-by-Step Handling and Storage

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store Pentavitin in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

• Protect the product from direct light.[4][5]

2. Preparation and Use:

• Before handling, ensure you are wearing the appropriate PPE as outlined above.

• Pentavitin is a slightly viscous liquid that is soluble in water.[4][6] It can be incorporated into the aqueous phase of formulations.

• Handle the material in a clean, designated area to avoid cross-contamination.

• Avoid creating splashes or aerosols during transfer and mixing.[3]

3. Accidental Spills:

• In the event of a small spill, wear gloves and wipe up the material with an absorbent cloth or fleece.[4][5]

• For larger spills, wear appropriate protective gear, contain the spill, and absorb the material as much as possible.[7]

• Clean the spill area with water.

• Place the absorbed material and any contaminated cleaning supplies into a suitable, closed container for disposal.[4][5]

First Aid Measures

While Pentavitin is not considered hazardous, the following first aid measures should be followed in case of accidental exposure:[4][5]

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water as a precaution. Remove contact lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical attention.[4][5]
Skin Contact	Wash off with soap and plenty of water.[4][5]
Inhalation	Move the person to fresh air. If symptoms persist, call a physician.[4][5]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting. Never give anything by mouth to an unconscious person.[4][5]

Disposal Plan

Products containing Pentavitin, in their original form, are generally considered non-hazardous waste.[1]

• Small Quantities: For small consumer-like quantities, disposal as domestic waste may be permissible depending on local regulations.[7]

• Large Quantities/Bulk Spills: For larger quantities or recovered spill material, it should be disposed of as chemical waste in accordance with local, state, and federal regulations.[7]

• Containers: Packaging components can typically be managed through conventional solid waste practices.[1]

Always consult your institution's environmental health and safety (EHS) department for specific disposal guidelines.

Safety and Handling Workflow

Caption: Workflow for Safe Handling and Disposal of Pentavitin.

References

• 1. m.media-amazon.com [m.media-amazon.com]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. Laboratory Safety guidelines and Personal protection equipment (PPE) | Safety | Tel Aviv University [en-med.m.tau.ac.il]
• 4. oxychemicals.com.vn [oxychemicals.com.vn]
• 5. scribd.com [scribd.com]
• 6. covalo.com [covalo.com]
• 7. cdn.store-assets.com [cdn.store-assets.com]